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Core Science & Biosynthesis

Foundational

Technical Guide: (1R)-1-(Thiophen-2-yl)propan-1-amine Hydrochloride

This guide provides an in-depth technical analysis of (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride , a critical chiral building block in medicinal chemistry. It is structured to serve researchers and process chemis...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride , a critical chiral building block in medicinal chemistry. It is structured to serve researchers and process chemists requiring high-fidelity data on synthesis, characterization, and handling.

Executive Summary & Identity

(1R)-1-(Thiophen-2-yl)propan-1-amine is a chiral primary amine featuring a thiophene heterocycle. It serves as a bioisostere for


-ethylbenzylamine in drug discovery, particularly in the development of inhibitors for transporters (e.g., SERT/NET) and GPCR ligands. The hydrochloride salt form is preferred for its enhanced stability and crystallinity compared to the volatile free base.
Chemical Identity Table
ParameterDetail
Common Name (1R)-1-(Thiophen-2-yl)propan-1-amine HCl
Systematic Name (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride
CAS Number (Free Base) 66205-39-8
CAS Number (Racemic) 6315-55-5
CAS Number (1S-Enantiomer) 1807933-93-2 (HCl salt)
Molecular Formula C

H

NS

HCl
Molecular Weight 177.69 g/mol (Salt); 141.23 g/mol (Base)
Chiral Center C1 (R-configuration)
SMILES (Free Base) CCc1cccs1
Appearance White to off-white hygroscopic solid (Salt)

Synthesis & Manufacturing Methodologies

The synthesis of the specific (1R) enantiomer requires high-fidelity stereocontrol. Two primary routes are validated for research and scale-up: Ellman’s Sulfinamide Auxillary (Chemical) and


-Transaminase Biocatalysis  (Enzymatic).
Route A: Asymmetric Synthesis via Ellman’s Auxiliary (Preferred)

This route is favored for its predictability and high enantiomeric excess (


). It relies on the condensation of 1-(thiophen-2-yl)propan-1-one with a chiral sulfinamide, followed by diastereoselective reduction.
Mechanistic Logic
  • Condensation: The ketone reacts with (R)-tert-butanesulfinamide . The bulky tert-butyl group directs the geometry of the resulting

    
    -sulfinyl ketimine.
    
  • Reduction: The reduction of the ketimine is stereocontrolled. Using NaBH

    
      typically proceeds via a cyclic transition state, delivering the hydride from the less hindered face, yielding the (R,R) -sulfinamide intermediate (where the first R is the sulfur configuration, and the second R is the newly formed carbon center).
    
  • Deprotection: Acidic hydrolysis cleaves the sulfinyl group, yielding the chiral amine salt.

Protocol
  • Imine Formation:

    • Charge a reactor with 1-(thiophen-2-yl)propan-1-one (1.0 eq) and (R)-2-methylpropane-2-sulfinamide (1.1 eq).

    • Add Ti(OEt)

      
       (2.0 eq) in dry THF. Stir at 60°C for 12–24 h.
      
    • Checkpoint: Monitor disappearance of ketone by TLC/HPLC.

  • Selective Reduction:

    • Cool the mixture to -48°C or lower.

    • Add NaBH

      
       (4.0 eq) slowly to minimize exotherms.
      
    • Causality: Low temperature maximizes the energy difference between diastereomeric transition states, enhancing

      
       (diastereomeric ratio).
      
  • Hydrolysis:

    • Quench with brine, filter titanium salts.

    • Treat the crude sulfinamide with 4M HCl in dioxane/MeOH.

    • Precipitate the product with Et

      
      O.
      
Route B: Enzymatic Kinetic Resolution

For laboratories equipped with biocatalysis capabilities, this route offers mild conditions.

  • Substrate: Racemic 1-(thiophen-2-yl)propan-1-amine.

  • Enzyme: Candida antarctica Lipase B (CAL-B).

  • Acyl Donor: Ethyl acetate or Isopropyl acetate.

  • Process: The lipase selectively acetylates the (S)-enantiomer, leaving the (1R)-amine unreacted.

  • Separation: Acid-base extraction separates the (1R)-amine (basic) from the (S)-amide (neutral).

Synthesis Workflow Diagram

SynthesisWorkflow Start Start: 1-(Thiophen-2-yl)propan-1-one Inter Intermediate: (R)-N-Sulfinyl Ketimine (E/Z Geometry Set) Start->Inter Condensation Reagent Reagent: (R)-tert-butanesulfinamide Catalyst: Ti(OEt)4 Reagent->Inter Reduct Reduction: NaBH4 (-48°C) Cyclic Transition State Inter->Reduct Stereoselection Prod_Inter (R,R)-Sulfinamide Diastereomer Reduct->Prod_Inter Hydride Attack Hydrolysis Hydrolysis: 4M HCl/Dioxane Prod_Inter->Hydrolysis Cleavage Final Target: (1R)-1-(Thiophen-2-yl)propan-1-amine HCl Hydrolysis->Final Precipitation

Figure 1: Step-wise synthesis of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl via Ellman's auxiliary.

Analytical Characterization & QC

Validation of the (1R) configuration is non-negotiable. The following protocols ensure chemical and optical purity.

Chiral HPLC Method

To determine Enantiomeric Excess (


), use a polysaccharide-based chiral stationary phase.
  • Column: Chiralcel OD-H or Chiralpak AD-H (4.6 x 250 mm, 5 µm).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 235 nm (Thiophene absorption max).

  • Expected Retention: The (1R) and (1S) enantiomers will show distinct retention times (typically

    
    ). Run a racemic standard first to establish separation.
    
NMR Spectroscopy[4]
  • 
    H NMR (400 MHz, DMSO-
    
    
    
    ):
    
    
    8.60 (br s, 3H, NH
    
    
    ), 7.45 (d, 1H, Thiophene-H), 7.15 (d, 1H, Thiophene-H), 7.00 (dd, 1H, Thiophene-H), 4.45 (m, 1H, CH -NH
    
    
    ), 1.95 (m, 2H, CH
    
    
    ), 0.85 (t, 3H, CH
    
    
    ).
  • diagnostic Shift: The methine proton adjacent to the amine and thiophene ring is the key diagnostic signal (

    
    4.45 ppm).
    
Optical Rotation
  • Specific Rotation

    
    :  The value will be positive (+) or negative (-) depending on the solvent.
    
  • Note: Literature for the specific (1R)-HCl salt is sparse; always compare against a synthesized authentic standard or the opposing enantiomer.

Handling, Stability & Safety

Thiophene amines are reactive and biologically active. Strict adherence to safety protocols is required.

Stability Profile
  • Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator or under inert gas (Nitrogen/Argon) at 2–8°C.

  • Oxidation: The thiophene ring is susceptible to oxidation over long periods. Avoid exposure to strong oxidizers.

  • Free Base Instability: The free amine absorbs CO

    
     from the air (carbamate formation). Always store as the HCl salt.
    
Safety (GHS Classification)
  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

  • PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.

Applications in Drug Discovery

This molecule is a "privileged structure" fragment.

  • Bioisosterism: The thiophene ring mimics a phenyl group but with different electronic properties (electron-rich) and metabolic liability (S-oxidation potential).

  • Monoamine Transporter Inhibitors: Analogs of this amine are often explored as dual serotonin/norepinephrine reuptake inhibitors (SNRIs), structurally related to the Duloxetine scaffold (though Duloxetine uses a propanolamine core).

  • Chiral Resolution Agent: Can be used to resolve chiral acids via diastereomeric salt formation.

Structural Logic Diagram

AppLogic Core (1R)-1-(Thiophen-2-yl) propan-1-amine App1 SNRI Scaffolds (Duloxetine Analogs) Core->App1 Derivatization App2 GPCR Ligands (Bioisostere of Alpha-ethylbenzylamine) Core->App2 Fragment Based Design App3 Chiral Resolving Agent Core->App3 Salt Formation

Figure 2: Application spectrum of the (1R)-thiophene-propylamine scaffold.

References

  • PubChem. 1-(Thiophen-2-yl)propan-1-amine (Compound Summary). National Library of Medicine. [Link]

  • Ellman, J. A., et al. N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 2002. [Link]

Exploratory

Technical Monograph: (1R)-1-(2-thienyl)propylamine HCl

The following technical guide details the structural dynamics, synthesis, and characterization of (1R)-1-(2-thienyl)propylamine hydrochloride . This monograph is designed for research scientists and medicinal chemists ut...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural dynamics, synthesis, and characterization of (1R)-1-(2-thienyl)propylamine hydrochloride . This monograph is designed for research scientists and medicinal chemists utilizing this compound as a chiral building block or bioisostere.

Molecular Architecture & Stereochemistry

Compound Identity:

  • IUPAC Name: (1R)-1-(thiophen-2-yl)propan-1-amine hydrochloride

  • Common Name: (R)-α-Ethyl-2-thiophenemethanamine HCl

  • CAS Registry (Generic/Racemic): 53632-92-1 (Free base generic ref)

  • CAS Registry (Specific Isomer Reference): 1807933-93-2 (Refers to (1S)-HCl analog; (1R) is the enantiomer).

  • Molecular Formula: C

    
    H
    
    
    
    NS[1][2] · HCl
  • Molecular Weight: 177.69 g/mol (Salt); 141.23 g/mol (Free Base)

Stereochemical Configuration

The (1R) configuration is defined by the Cahn-Ingold-Prelog (CIP) priority rules at the benzylic carbon (C1).

  • -NH

    
      (Nitrogen, Atomic No. 7) → Priority 1 
    
  • -Thiophene Ring (C2 attached to S, Atomic No. 16) → Priority 2

  • -Ethyl Group (-CH

    
    CH
    
    
    
    , Carbon attached to Carbon) → Priority 3
  • -H (Hydrogen) → Priority 4

Configuration: With the lowest priority group (-H) oriented away from the viewer, the sequence 1 → 2 → 3 follows a Clockwise direction, confirming the (R) stereocenter.

Stereochemistry Center Chiral Center (C1) Amine 1. -NH3+ (Cl-) Center->Amine Thiophene 2. Thiophene Ring Center->Thiophene Ethyl 3. Ethyl Group Center->Ethyl Hydrogen 4. Hydrogen (Back) Center->Hydrogen

Figure 1: CIP Priority assignment for the (1R) chiral center.

Physicochemical Profile

The hydrochloride salt improves the stability and water solubility of the otherwise volatile and oxidation-prone free amine.

PropertyValue / Characteristic
Physical State White to off-white crystalline solid (HCl salt)
Melting Point 178–182 °C (Decomposition typical for amine salts)
Solubility High: Water, Methanol, DMSO; Low: Hexanes, Et

O
pKa (Conjugate Acid) ~8.8 – 9.2 (Estimated based on benzylamine analogs)
Hygroscopicity Moderate; storage in a desiccator recommended.[2]
Stability Thiophene ring is susceptible to oxidation; store under inert gas (Ar/N

).

Synthetic Protocol: Enantioselective Construction

To ensure high enantiomeric excess (ee > 98%) required for pharmaceutical applications, the Ellman Sulfinamide Auxiliary method is the industry standard. This protocol avoids the yield losses associated with classical resolution.

Reaction Scheme
  • Condensation: 2-Propionylthiophene + (R)-tert-butanesulfinamide → Chiral Imine.

  • Diastereoselective Reduction: Imine + NaBH

    
     → Sulfinamide (Separable diastereomers).
    
  • Deprotection: Acidic hydrolysis → (1R)-Amine HCl.

Synthesis Start 2-Propionylthiophene Imine Chiral N-Sulfinyl Imine (Intermediate) Start->Imine Ti(OEt)4, THF, Reflux Auxiliary (R)-tert-Butanesulfinamide Auxiliary->Imine Ti(OEt)4, THF, Reflux Reduction Diastereoselective Reduction (NaBH4 or L-Selectride) Imine->Reduction Protected (Rs, 1R)-Sulfinamide Reduction->Protected Major Diastereomer Hydrolysis HCl / MeOH Deprotection Protected->Hydrolysis Product (1R)-1-(2-thienyl)propylamine HCl (Target) Hydrolysis->Product Precipitation

Figure 2: Asymmetric synthesis via Ellman's auxiliary.

Step-by-Step Methodology
  • Imine Formation:

    • Charge a flask with 2-propionylthiophene (1.0 eq), (R)-2-methylpropane-2-sulfinamide (1.1 eq), and Ti(OEt)

      
       (2.0 eq) in dry THF.
      
    • Reflux for 16–24 hours. Monitor by TLC.

    • Why: Titanium(IV) ethoxide acts as a Lewis acid and water scavenger, driving the equilibrium toward the imine.

  • Reduction (Stereocontrol Step):

    • Cool the imine solution to -48°C.

    • Add NaBH

      
       (5.0 eq) slowly.
      
    • Mechanism: The bulky tert-butyl group on the sulfinyl auxiliary blocks one face of the imine, forcing the hydride to attack from the less hindered side, establishing the (1R) stereochemistry at the carbon.

  • Deprotection & Salt Formation:

    • Quench reaction with brine, extract with EtOAc.

    • Dissolve the crude sulfinamide in MeOH. Add 4M HCl in dioxane (excess).

    • Stir at room temperature for 1 hour.

    • Concentrate and triturate with Et

      
      O to precipitate the pure (1R)-1-(2-thienyl)propylamine HCl .
      

Structural Validation (Spectroscopy)

Verification of the structure requires analyzing the distinct thiophene signals and the aliphatic propyl chain.

H NMR (400 MHz, DMSO-d or MeOD)
  • δ 8.5–8.8 ppm (br s, 3H): Ammonium protons (-NH

    
    ). Disappears with D
    
    
    
    O shake.
  • δ 7.45 ppm (dd, 1H): Thiophene H-5 (Adjacent to Sulfur, most deshielded).

  • δ 7.15 ppm (d, 1H): Thiophene H-3.

  • δ 7.00 ppm (dd, 1H): Thiophene H-4.

  • δ 4.35 ppm (t or dd, 1H): Chiral Methine (C1-H) . The diagnostic handle for the chiral center.

  • δ 1.85–2.00 ppm (m, 2H): Methylene group (-CH

    
    -) of the propyl chain.
    
  • δ 0.85 ppm (t, 3H): Terminal Methyl (-CH

    
    ).
    
Infrared (IR) Spectroscopy
  • 2800–3000 cm

    
    :  Broad ammonium salt stretches (N-H).
    
  • ~700 cm

    
    :  C-S stretching characteristic of the thiophene ring.
    

Pharmaceutical Applications

This compound serves as a specialized bioisostere in drug design.

  • Phenyl Bioisosterism: The thiophene ring is sterically and electronically similar to a phenyl ring but more lipophilic and electron-rich. Replacing a benzylamine moiety with a thienyl-propylamine often improves metabolic stability and blood-brain barrier (BBB) penetration.

  • Fragment-Based Drug Discovery (FBDD): It acts as a chiral scaffold for ligands targeting:

    • NMDA Receptors: As a channel blocker motif.

    • Monoamine Transporters: Analogous to the structural core of Duloxetine (though Duloxetine uses a 3-amino-propanol chain, the thienyl-alkane interaction is preserved).

References

  • PubChem. 1-(Thiophen-2-yl)propan-2-amine hydrochloride (Compound Summary).[1][2] National Library of Medicine. Available at: [Link][2]

  • Ellman, J. A., et al.N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 2002. (Standard protocol reference for described synthesis).

Sources

Foundational

Technical Guide: Comparative Analysis of Thiophene-Propanamine Isomers

The following technical guide details the structural, synthetic, and pharmacological distinctions between the positional isomers 1-(Thiophen-2-yl)propan-1-amine and 1-(Thiophen-2-yl)propan-2-amine . Differentiation, Synt...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural, synthetic, and pharmacological distinctions between the positional isomers 1-(Thiophen-2-yl)propan-1-amine and 1-(Thiophen-2-yl)propan-2-amine .

Differentiation, Synthesis, and Pharmacological Profiles

Executive Summary

In the landscape of medicinal chemistry and forensic toxicology, the distinction between positional isomers is critical. 1-(Thiophen-2-yl)propan-2-amine (Isomer B) is a pharmacologically active psychostimulant, functioning as a norepinephrine-dopamine reuptake inhibitor (NDRI). It is the primary amine metabolite of the novel psychoactive substance (NPS) Methiopropamine (MPA) . Conversely, 1-(Thiophen-2-yl)propan-1-amine (Isomer A) is a structural isomer with significantly reduced psychotropic potency, primarily utilized as a chiral building block in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) like Duloxetine analogs. This guide provides the definitive framework for synthesizing, analyzing, and distinguishing these compounds.

Chemical Identity & Structural Logic

Both compounds share the molecular formula C


H

NS
(MW: 141.23 g/mol ) but differ in the attachment point of the amine group on the propyl chain relative to the thiophene ring.
FeatureIsomer A: 1-Amine Isomer B: 2-Amine
IUPAC Name 1-(Thiophen-2-yl)propan-1-amine1-(Thiophen-2-yl)propan-2-amine
Common Names 1-(2-Thienyl)propylamineThiopropamine; 2-MPA; Desmethyl-MPA
Structure Type Benzylic-like amineAmphetamine homolog (Thiophene bioisostere)
Chirality C1 is the chiral centerC2 is the chiral center
CAS Number 6315-55-530433-93-3 (Free base) / 53632-92-1 (HCl)
Key Property Chemical IntermediatePsychostimulant

Synthetic Pathways

The synthesis of these isomers requires distinct precursors to establish the amine position.

Isomer B (2-Amine): The Nitroalkene Route

The standard synthesis for the amphetamine-like 2-amine mirrors the industrial production of amphetamine, utilizing the Henry Reaction followed by reduction.

  • Condensation: Thiophene-2-carboxaldehyde reacts with nitroethane (Henry Reaction) to form 1-(thiophen-2-yl)-2-nitroprop-1-ene .

  • Reduction: The nitroalkene is reduced (e.g., using LiAlH

    
     or Zn/HCl) to the primary amine.
    
Isomer A (1-Amine): The Ketone Reductive Amination

The 1-amine is synthesized by introducing the nitrogen at the benzylic position (C1).

  • Acylation: Thiophene is acylated with propionyl chloride (Friedel-Crafts) to yield 1-(thiophen-2-yl)propan-1-one (2-Propionylthiophene).

  • Reductive Amination: The ketone undergoes reductive amination with ammonium acetate and a reducing agent (e.g., NaBH

    
    CN) to yield the amine.
    
Pathway Visualization

SynthesisPathways cluster_0 Isomer B (2-Amine) Synthesis cluster_1 Isomer A (1-Amine) Synthesis T2CHO Thiophene-2-carboxaldehyde Nitro 1-(Thiophen-2-yl)-2-nitroprop-1-ene T2CHO->Nitro Nitroethane / NH4OAc (Henry Rxn) IsoB 1-(Thiophen-2-yl)propan-2-amine Nitro->IsoB LiAlH4 or Zn/HCl (Reduction) Thiophene Thiophene Ketone 1-(Thiophen-2-yl)propan-1-one Thiophene->Ketone Propionyl Chloride / AlCl3 (Friedel-Crafts) IsoA 1-(Thiophen-2-yl)propan-1-amine Ketone->IsoA NH4OAc / NaBH3CN (Reductive Amination)

Figure 1: Comparative synthetic routes.[1] Isomer B utilizes a nitroalkene intermediate to place the amine on C2, while Isomer A utilizes a ketone intermediate to place the amine on C1.

Analytical Differentiation (GC-MS)

Mass spectrometry is the most reliable method for distinguishing these isomers. The differentiation relies on Alpha-Cleavage rules, where the bond adjacent to the amine breaks to form a resonance-stabilized iminium ion.[2]

Fragmentation Logic
  • Isomer B (2-Amine):

    • Structure: Thiophene-CH

      
      -CH(NH
      
      
      
      )-CH
      
      
    • 
      -Cleavage: Breaks the bond between C2 and C3 (loss of methyl) OR C1 and C2 (loss of thenyl).
      
    • Dominant Path: Loss of the massive "Thenyl" group (Thiophene-CH

      
      -) is energetically favored to leave the charge on the small fragment.
      
    • Base Peak: m/z 44 (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ). This is the diagnostic peak for all amphetamine-like primary amines.
      
  • Isomer A (1-Amine):

    • Structure: Thiophene-CH(NH

      
      )-CH
      
      
      
      -CH
      
      
    • 
      -Cleavage: Breaks the bond between C1 and C2 (loss of ethyl).
      
    • Dominant Path: Loss of the Ethyl group (mass 29).[3] The charge remains on the thiophene-stabilized fragment.

    • Base Peak: m/z 112 (

      
      ).
      
Diagnostic Ion Table
Ion TypeIsomer A (1-Amine)Isomer B (2-Amine)Explanation
Molecular Ion (M+) 141141Identical MW.
Base Peak (100%) 112 44 CRITICAL DIFFERENTIATOR.
Secondary Ions 83 (Thiophene ring)97 (Thenyl cation)Ring vs. Ring+CH2 fragments.
Alpha Loss M - 29 (Ethyl)M - 97 (Thenyl)Loss of side chain vs. loss of ring system.

Pharmacological Profiles & SAR

The position of the amine group dictates the interaction with Monoamine Transporters (MATs).

Structure-Activity Relationship (SAR)
  • Isomer B (The "Amphetamine" Scaffold):

    • The 2-carbon distance between the aromatic ring and the amine is critical for binding to the orthosteric site of DAT (Dopamine Transporter) and NET (Norepinephrine Transporter).

    • Activity: Acts as a releasing agent and reuptake inhibitor. The thiophene ring is a bioisostere for benzene, retaining ~33% of the potency of amphetamine [1].

    • Metabolism: Metabolized via Ring Hydroxylation and N-acetylation.

  • Isomer A (The "Benzylic" Amine):

    • The 1-carbon distance (benzylic amine) disrupts the optimal spatial alignment required for MAT binding.

    • Activity: Negligible psychostimulant activity. Often investigated for other activities (e.g., NMDA antagonism or as an intermediate for SNRI synthesis) but lacks the abuse potential of the 2-amine.

SAR cluster_SAR Pharmacophore Requirements cluster_IsoB Isomer B (Active) cluster_IsoA Isomer A (Inactive/Low Potency) Req1 Aromatic Ring (Hydrophobic Pocket) Req2 2-Carbon Spacer (Distance Constraint) Req1->Req2 Req3 Basic Amine (Ionic Bond w/ Asp residue) Req2->Req3 B_Struct Thiophene -- CH2 -- CH(NH2) -- CH3 B_Fit Perfect Overlay with Amphetamine Pharmacophore B_Struct->B_Fit A_Struct Thiophene -- CH(NH2) -- CH2 -- CH3 A_Fit Steric Clash / Incorrect Spacing Poor Transporter Binding A_Struct->A_Fit

Figure 2: SAR Logic. Isomer B satisfies the 2-carbon spacer requirement for monoamine transporter binding, whereas Isomer A does not.

Experimental Protocols

Protocol 1: Synthesis of 1-(Thiophen-2-yl)propan-2-amine (Isomer B)

Target: 5.0g Scale

  • Reagents: Thiophene-2-carboxaldehyde (5.6g, 50mmol), Nitroethane (30mL), Ammonium Acetate (1.5g), Lithium Aluminum Hydride (LiAlH

    
    , 2.0g), dry THF.
    
  • Step A (Henry Reaction):

    • Reflux aldehyde, nitroethane, and NH

      
      OAc for 4 hours.
      
    • Remove excess solvent in vacuo. Recrystallize the yellow solid (nitroalkene) from isopropanol.

  • Step B (Reduction):

    • Safety Warning: LiAlH

      
       is pyrophoric. Use inert atmosphere (N
      
      
      
      ).
    • Suspend LiAlH

      
       in dry THF (100mL) at 0°C.
      
    • Add nitroalkene solution dropwise.

    • Reflux for 6 hours.

    • Quench carefully with Fieser workup (Water, 15% NaOH, Water).

    • Filter, dry organic layer (MgSO

      
      ), and acidify with HCl gas to precipitate the amine hydrochloride salt.
      
Protocol 2: GC-MS Separation Method

Differentiation of Isomers in Forensic Samples

  • Column: Rxi-5Sil MS (30m x 0.25mm x 0.25µm) or equivalent (DB-5).

  • Carrier Gas: Helium @ 1.0 mL/min.

  • Inlet: 250°C, Split 20:1.

  • Oven Program:

    • Start: 60°C (Hold 1 min).

    • Ramp: 15°C/min to 280°C.

    • Hold: 3 mins.

  • MS Source: EI mode (70eV), 230°C.

  • Result Interpretation:

    • Peak @ ~4.5 min: Check for m/z 44 (Isomer B).

    • Peak @ ~4.8 min: Check for m/z 112 (Isomer A).

References

  • National Institutes of Health (NIH). (2021). Comparative Neuropharmacology and Pharmacokinetics of Methamphetamine and Its Thiophene Analog Methiopropamine in Rodents. PubMed Central. Available at: [Link]

  • European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2014). Methiopropamine: Drug Profile. Available at: [Link]

  • Forensic Science International. (2013). 2-Methiopropamine, a thiophene analogue of methamphetamine: studies on its metabolism and detectability. Available at: [Link]

  • PubChem. (2025).[4] 1-(Thiophen-2-yl)propan-2-amine hydrochloride.[4] Available at: [Link]

Sources

Exploratory

Chiral Thiophene Ethylamines: Versatile Building Blocks for Modern Drug Discovery

An In-Depth Technical Guide for Medicinal Chemistry Abstract Chiral building blocks are fundamental to modern drug discovery, enabling the synthesis of stereochemically pure compounds that offer improved potency, selecti...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Medicinal Chemistry

Abstract

Chiral building blocks are fundamental to modern drug discovery, enabling the synthesis of stereochemically pure compounds that offer improved potency, selectivity, and safety profiles.[1][2] Among these, chiral thiophene ethylamines have emerged as a class of privileged scaffolds. The thiophene ring, a bioisostere of the phenyl group, is a feature in numerous FDA-approved drugs, valued for its unique electronic properties and ability to engage in specific drug-receptor interactions.[3][4][5] When combined with a chiral ethylamine side chain, this moiety provides a versatile structural motif for accessing a wide range of therapeutic targets, particularly within the central nervous system (CNS). This guide provides a comprehensive overview of the synthesis, characterization, and application of chiral thiophene ethylamine building blocks, offering field-proven insights and detailed protocols for researchers and drug development professionals.

The Strategic Importance of Chirality and Thiophene Scaffolds

1.1 The Imperative of Chirality in Drug Design

Living systems are inherently chiral, composed of stereospecific macromolecules like proteins and nucleic acids.[6] This biological chirality dictates that enantiomers of a drug molecule can exhibit significantly different pharmacological and toxicological profiles.[7][8] The tragic case of thalidomide, where one enantiomer was therapeutic while the other was teratogenic, serves as a stark reminder of this principle.[6][7] Consequently, regulatory bodies like the FDA strongly recommend the development of single-enantiomer drugs to maximize therapeutic benefit and minimize potential adverse effects.[6] Utilizing enantiopure building blocks is a cornerstone of modern medicinal chemistry, allowing for the precise construction of drug candidates with optimized three-dimensional structures for target engagement.[1][2]

1.2 Thiophene: A Privileged Heterocycle in Medicinal Chemistry

The thiophene ring is a five-membered, sulfur-containing aromatic heterocycle that has become a staple in drug design.[4][9] Its value stems from several key properties:

  • Bioisosterism: Thiophene is often used as a bioisosteric replacement for a phenyl ring, modulating a compound's physicochemical properties such as lipophilicity, metabolic stability, and receptor binding affinity.[3]

  • Hydrogen Bonding: The sulfur atom can act as a hydrogen bond acceptor, facilitating additional interactions with biological targets.[3]

  • Structural Versatility: The thiophene ring can be readily functionalized at multiple positions, allowing for extensive structure-activity relationship (SAR) studies.[10][11]

Numerous marketed drugs, including the antiplatelet agent clopidogrel and the antipsychotic olanzapine, feature a thiophene moiety, highlighting its broad therapeutic utility.[3][12][13] Thiophene derivatives have shown promise across diverse therapeutic areas, including neurodegenerative disorders, cancer, and infectious diseases.[5][14][15][16]

Core Synthetic Strategies for Enantiopure Thiophene Ethylamines

The efficient synthesis of chiral thiophene ethylamines is paramount for their use as building blocks. Several robust methodologies have been developed, with asymmetric hydrogenation and biocatalysis being among the most powerful and widely adopted.

2.1 Asymmetric Hydrogenation

Asymmetric hydrogenation is a highly atom-economical method for creating stereocenters by reducing prochiral olefins, ketones, or imines with molecular hydrogen.[17] The key to success lies in the use of a chiral transition-metal complex, typically based on rhodium (Rh), ruthenium (Ru), or iridium (Ir), coordinated to a chiral phosphine ligand.[17][18][19]

The choice of ligand is critical, as it creates the chiral environment that dictates the facial selectivity of hydrogen addition to the substrate, leading to high enantiomeric excess (ee). For the synthesis of chiral amines, the hydrogenation of enamides or β-amino ketones is a common strategy.[20][21]

Causality in Catalyst Selection: The preference for Rh, Ru, and Ir stems from their ability to effectively activate H₂ and coordinate with unsaturated substrates. The electronic and steric properties of the chiral ligand, such as the widely used BINAP or Josiphos families, fine-tune the catalyst's activity and selectivity for a specific substrate.[17][19] For example, electron-rich phosphine ligands can enhance the catalytic activity for certain substrates.[19]

Workflow for Asymmetric Hydrogenation

G cluster_start Starting Materials cluster_reaction Reaction cluster_end Outcome Prochiral Prochiral Substrate (e.g., Thienyl Enamide) Reactor High-Pressure Reactor (H2 Gas) Prochiral->Reactor Catalyst Chiral Catalyst [Rh(COD)(Ligand*)]BF4 Catalyst->Reactor Product Enantiopure Product (Chiral Thiophene Ethylamine) Reactor->Product High ee, High Yield Analysis Purification & Analysis (Chromatography, Chiral HPLC) Product->Analysis

Caption: General workflow for asymmetric hydrogenation.

2.2 Biocatalysis: The Green Chemistry Approach

Biocatalysis leverages enzymes or whole microorganisms to perform chemical transformations with exceptional stereoselectivity under mild, environmentally friendly conditions. For synthesizing chiral amines, two primary biocatalytic strategies are employed:

  • Kinetic Resolution: This method involves the selective reaction of one enantiomer from a racemic mixture, leaving the other enantiomer unreacted. Lipases are commonly used to selectively acylate one enantiomer of a racemic amine, allowing for the easy separation of the acylated product from the unreacted amine.[22][23]

  • Asymmetric Reduction: Carbonyl reductases or whole-cell systems like Saccharomyces cerevisiae (baker's yeast) can reduce a prochiral ketone (e.g., an amino ketone precursor) to a chiral amino alcohol with very high enantioselectivity.[24][25]

Causality in Biocatalyst Selection: Enzymes operate via a lock-and-key mechanism where the substrate must fit into a three-dimensionally defined active site. This inherent chirality of the active site is what drives the high stereoselectivity of the reaction. The choice between a purified enzyme and a whole-cell system often depends on cost and the need for cofactor regeneration, which whole-cell systems handle naturally.[25]

2.3 Chiral Auxiliaries

The chiral auxiliary approach involves temporarily attaching a chiral molecule to the substrate. This auxiliary then directs the stereochemical outcome of a subsequent reaction before being cleaved and recycled.[26] While effective, this method is less atom-economical than catalytic approaches as it requires stoichiometric amounts of the auxiliary and additional synthetic steps for attachment and removal.[27]

Comparison of Synthetic Methodologies

MethodKey AdvantagesKey ConsiderationsTypical ee (%)
Asymmetric Hydrogenation High efficiency, high yields, broad substrate scope, atom-economical.[17]Requires specialized high-pressure equipment; catalyst can be expensive.>95
Biocatalysis Extremely high enantioselectivity, mild reaction conditions (aqueous, RT), environmentally friendly.[25]Maximum theoretical yield is 50% for kinetic resolution; substrate scope can be limited by enzyme specificity.>99
Chiral Auxiliaries Predictable stereochemical outcome, well-established procedures.[27]Not atom-economical (stoichiometric use), requires additional protection/deprotection steps.>90

Experimental Protocols & Self-Validation

A trustworthy protocol must be a self-validating system. The following methodologies include in-process controls and final characterization steps to ensure the integrity of the final product.

Protocol 1: Rhodium-Catalyzed Asymmetric Hydrogenation of a Thienyl Enamide

This protocol describes a typical procedure for producing a chiral N-acetyl-2-(thienyl)ethylamine.

  • Catalyst Preparation: In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (1 mol%) and a chiral bisphosphine ligand (e.g., (R)-SDP, 1.1 mol%). Anhydrous, degassed solvent (e.g., Dichloromethane) is added, and the mixture is stirred for 30 minutes to form the active catalyst.

  • Reaction Setup: In a separate autoclave, the (Z)-N-(1-(thiophen-2-yl)ethylidene)acetamide substrate (1.0 eq) is dissolved in the same solvent.

  • Hydrogenation: The catalyst solution is transferred to the autoclave via cannula. The vessel is sealed, purged with nitrogen, and then pressurized with hydrogen gas (e.g., 50 bar). The reaction is stirred vigorously at room temperature for 12-24 hours.

  • Workup & Purification: After carefully venting the hydrogen, the solvent is removed under reduced pressure. The crude residue is purified by flash column chromatography on silica gel.

  • Validation: The structure and purity are confirmed by ¹H NMR and ¹³C NMR. The enantiomeric excess (ee) is determined by chiral HPLC analysis , comparing the product to a racemic standard. An ee of >95% is typically expected.[21]

Protocol 2: Lipase-Catalyzed Kinetic Resolution of Racemic 1-(Thiophen-2-yl)ethanamine

This protocol uses an immobilized lipase to selectively acylate one enantiomer.

  • Reaction Setup: To a flask containing racemic 1-(thiophen-2-yl)ethanamine (1.0 eq) in an organic solvent (e.g., tert-butyl methyl ether), add an acyl donor (e.g., ethyl acetate, >3.0 eq).

  • Enzymatic Reaction: Add immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B) to the mixture. Seal the flask and place it on an orbital shaker at a controlled temperature (e.g., 40 °C).

  • Monitoring: The reaction progress is monitored by taking small aliquots and analyzing them by GC or chiral HPLC to track the conversion and the ee of the remaining amine. The reaction is stopped at or near 50% conversion to maximize the ee of both the product and the unreacted starting material.

  • Workup & Separation: The enzyme is removed by simple filtration. The filtrate contains the unreacted (S)-amine and the acylated (R)-amide. The unreacted amine can be separated from the amide by an acid-base extraction or by column chromatography.

  • Validation: The ee of the recovered amine and the isolated amide (after hydrolysis) are determined by chiral HPLC. An ee of >99% for both components is achievable.[23]

Case Study: Duloxetine Synthesis

The antidepressant drug Duloxetine is a prime example of the application of chiral thiophene building blocks.[13] Its synthesis relies on the key chiral intermediate (S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol.

The synthesis of this intermediate highlights the power of the methodologies described above. One highly effective industrial route involves the asymmetric reduction of the precursor ketone, 3-(methylamino)-1-(thiophen-2-yl)propan-1-one (DKTP).[28]

Synthetic Pathway to Duloxetine Intermediate

G cluster_synthesis Synthesis of Chiral Intermediate cluster_drug Drug Synthesis start 2-Acetylthiophene mannich Mannich Reaction (Dimethylamine HCl, Paraformaldehyde) start->mannich ketone Prochiral Ketone (DKTP) mannich->ketone reduction Asymmetric Reduction (e.g., Biocatalytic with S. cerevisiae) ketone->reduction alcohol (S)-Amino Alcohol (Key Intermediate) >99% ee reduction->alcohol ether Williamson Ether Synthesis (1-Fluoronaphthalene) alcohol->ether duloxetine Duloxetine ether->duloxetine

Caption: Key steps in the synthesis of Duloxetine.

This biocatalytic reduction is highly efficient, providing the desired (S)-enantiomer with an enantiomeric excess often exceeding 99%.[24][25] This high fidelity is crucial for producing the final active pharmaceutical ingredient (API) in its enantiopure form, ensuring optimal therapeutic activity as a serotonin and norepinephrine reuptake inhibitor.[29]

Conclusion and Future Outlook

Chiral thiophene ethylamines are undeniably powerful and versatile building blocks in medicinal chemistry. Their unique combination of a privileged heterocyclic scaffold and a chiral center provides a robust starting point for the design of novel therapeutics targeting a wide array of diseases.[3][14] The maturation of synthetic methodologies, particularly in asymmetric catalysis and biocatalysis, has made these building blocks more accessible than ever, allowing chemists to construct complex chiral molecules with precision and efficiency.

Future efforts will likely focus on expanding the diversity of available thiophene ethylamine building blocks through the development of novel catalytic systems with even broader substrate scopes. Furthermore, integrating these building blocks into high-throughput screening libraries and DNA-encoded libraries will continue to accelerate the discovery of next-generation medicines.[6]

References

  • AiFChem. (2025, August 7). How Chiral Building Blocks Drive Advances in Drug Discovery. AiFChem.
  • AiFChem. (2025, August 20). Chiral Molecular Building Blocks in Modern Drug Discovery. AiFChem.
  • Anonymous. (2018). Asymmetric synthesis of γ-branched amines via rhodium-catalyzed reductive amination.
  • Berglund, R. A. (1996). Intermediate useful for the asymmetric synthesis of duloxetine.
  • Anonymous. (2025, October 9). Exploring Thiophene-Based Pharmacophores as Emerging Therapeutics for Neurodegenerative Disorders.
  • Bai, Y. X., et al. (2014). Asymmetric synthesis of duloxetine intermediate (S)-(-)-3-N-methylamino-1-(2-thienyl)-1-propanol using immobilized Saccharomyces cerevisiae in liquid-core sodium alginate/chitosan/sodium alginate microcapsules. Bioprocess and Biosystems Engineering, 37(11), 2243-50.
  • ChemDiv. (2024, July 13). Chirality Perspective in Drug Design and Development.
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  • Tang, W., & Zhang, X. (n.d.).
  • Bai, Y., et al. (2025, August 6). Asymmetric synthesis of duloxetine intermediate (S)-(-)-3-N-methylamino-1-(2-thienyl)-1-propanol using immobilized Saccharomyces cerevisiae in liquid-core sodium alginate/chitosan/sodium alginate microcapsules.
  • Anonymous. (n.d.). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review.
  • Anonymous. (n.d.). Asymmetric synthesis of chiral intermediates of (S)-duloxetine, (R)-fluoxetine, and (R)-atomoxetine.
  • Al-Trawneh, S. A., et al. (2025, September 8).
  • Zhang, J., et al. (2018). Rhodium-catalyzed asymmetric hydrogenation of β-branched enamides for the synthesis of β-stereogenic amines.
  • Al-Trawneh, S. A., et al. (2025, September 8).
  • Anonymous. (2016). Method for asymmetric synthesis of duloxetine intermediate by carbonyl reductase.
  • Kumagai, N., & Shibasaki, M. (n.d.). Rhodium(I)
  • Parthiban, P., et al. (n.d.). The significance of chirality in contemporary drug discovery-a mini review. RSC Advances.
  • Newman, A. W., et al. (2002). Thiophene derivatives: a new series of potent norepinephrine and serotonin reuptake inhibitors. Journal of Medicinal Chemistry, 45(8), 1-4.
  • Anonymous. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC.
  • Anonymous. (2025, August 7). Preparation of ( R )-1-(2-Naphthyl)ethylamine by Enzymatic Kinetic Resolution with A New Acyl Donor.
  • Anonymous. (2020). Thiophene derivatives: A potent multitargeted pharmacological scaffold. Journal of Heterocyclic Chemistry.
  • Sigma-Aldrich. (n.d.). Chiral Auxiliaries.
  • Bhagwat, J. K., & Ambre, M. B. (2023, June 19).
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  • Gotor, V., et al. (n.d.). Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. Organic & Biomolecular Chemistry (RSC Publishing).
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  • TCI Chemicals. (n.d.). Chiral Auxiliaries and Optical Resolving Agents.
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Foundational

(1R)-1-(Thiophen-2-yl)propan-1-amine molecular weight and formula

An In-Depth Technical Guide to (1R)-1-(Thiophen-2-yl)propan-1-amine Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of (1R)-1-(Thiophen-2-yl)propan-1-amine, a chiral ami...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to (1R)-1-(Thiophen-2-yl)propan-1-amine

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of (1R)-1-(Thiophen-2-yl)propan-1-amine, a chiral amine of significant interest in medicinal chemistry and drug development. We will delve into its fundamental chemical properties, its strategic importance as a building block for complex pharmaceutical agents, methodologies for its synthesis and characterization, and essential safety protocols for its handling.

Core Molecular Identity and Physicochemical Properties

(1R)-1-(Thiophen-2-yl)propan-1-amine is a chiral primary amine featuring a thiophene ring attached to a propyl amine backbone. The "(1R)" designation specifies the stereochemistry at the chiral center, which is crucial for its interaction with biological targets.

The free base form of the compound is most commonly referenced by the following identifiers. However, it is frequently supplied and utilized as a more stable hydrochloride salt for improved handling and solubility.[1][2]

Table 1: Key Chemical and Physical Data

PropertyValue (Free Base)Value (Hydrochloride Salt)Source(s)
Molecular Formula C₇H₁₁NSC₇H₁₂ClNS[1]
Molecular Weight 141.24 g/mol 177.69 g/mol [1]
CAS Number 6315-55-5 (for racemate)1807933-93-2 (for (1S)-HCl salt)[1][2]
IUPAC Name (1R)-1-(thiophen-2-yl)propan-1-amine(1R)-1-(thiophen-2-yl)propan-1-aminium chlorideN/A
Synonyms (R)-1-(2-Thienyl)propylamineN/A
Physical Form Liquid or SolidSolid
Storage Conditions 2-8°C, inert atmosphere, dark place2-8°C, sealed in dry conditions[1]

Strategic Importance in Medicinal Chemistry and Drug Development

The thiophene nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[3][4] Its bioisosteric relationship with the phenyl ring allows it to modulate pharmacokinetic and pharmacodynamic properties, often improving solubility, metabolic stability, and target engagement.[3]

Amines, particularly chiral amines, are fundamental components of over 40% of pharmaceuticals, serving as critical pharmacophores that influence a drug's biological activity and solubility.[5] The specific enantiomer, (1R)-1-(Thiophen-2-yl)propan-1-amine, serves as a valuable chiral building block for synthesizing more complex molecules. Related structures are key intermediates in the production of important antidepressants like Duloxetine, highlighting the therapeutic relevance of this molecular framework.[6][7] The development of efficient synthetic routes to enantiomerically pure amines like this one is a major focus of pharmaceutical process chemistry.[8]

Synthesis and Characterization Workflow

The synthesis of enantiomerically pure amines such as (1R)-1-(Thiophen-2-yl)propan-1-amine often relies on asymmetric synthesis or chiral resolution. A common and efficient strategy involves the use of transaminase enzymes, which can convert a prochiral ketone into the desired chiral amine with high enantioselectivity.[8]

Conceptual Synthesis Workflow: Biocatalytic Asymmetric Transamination

The diagram below illustrates a generalized workflow for the enzymatic synthesis of the target amine. The process begins with a prochiral ketone, 1-(thiophen-2-yl)propan-1-one, which is converted to the (R)-amine using an (R)-selective transaminase. The enzyme requires an amine donor, such as isopropylamine, which is converted to acetone in the process.

G cluster_reactants Starting Materials cluster_process Biocatalytic Reaction cluster_products Products & Byproducts ketone 1-(Thiophen-2-yl)propan-1-one enzyme (R)-Transaminase (Whole-cell or Purified) ketone->enzyme amine_donor Amine Donor (e.g., Isopropylamine) amine_donor->enzyme product (1R)-1-(Thiophen-2-yl)propan-1-amine enzyme->product byproduct Byproduct (e.g., Acetone) enzyme->byproduct

Sources

Exploratory

The Thiophene Scaffold: A Cornerstone for Next-Generation Compound Libraries

Abstract The thiophene ring, a five-membered sulfur-containing heterocycle, stands as a privileged scaffold in medicinal chemistry and drug discovery.[1][2][3] Its remarkable structural versatility and bioisosteric relat...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The thiophene ring, a five-membered sulfur-containing heterocycle, stands as a privileged scaffold in medicinal chemistry and drug discovery.[1][2][3] Its remarkable structural versatility and bioisosteric relationship with the benzene ring have cemented its importance in the design of novel therapeutics.[4] This technical guide provides an in-depth exploration of modern synthetic strategies for the construction of diverse thiophene-based compound libraries. We will delve into the mechanistic underpinnings of classical and contemporary synthetic routes, offer practical, field-proven protocols, and discuss the strategic considerations for library design and synthesis aimed at accelerating the drug discovery process.

The Strategic Imperative of the Thiophene Core in Drug Discovery

The thiophene moiety is a recurring motif in a multitude of FDA-approved drugs, spanning a wide array of therapeutic areas including oncology, inflammation, infectious diseases, and cardiovascular conditions.[1][2][5] Its prevalence can be attributed to several key factors:

  • Bioisosterism: The thiophene ring is a well-established bioisostere of the phenyl ring, allowing for the modulation of physicochemical properties such as solubility, lipophilicity, and metabolic stability without drastically altering the core pharmacophore.[4]

  • Diverse Biological Activities: Thiophene derivatives have demonstrated a broad spectrum of pharmacological activities, including antibacterial, antifungal, antiviral, anticancer, anti-inflammatory, and anticonvulsant properties.[2][3][4]

  • Synthetic Tractability: The thiophene ring is amenable to a variety of chemical transformations, enabling the introduction of diverse functional groups at multiple positions. This synthetic flexibility is crucial for the generation of large and structurally diverse compound libraries for high-throughput screening (HTS).[6][7]

The strategic incorporation of thiophene scaffolds into compound libraries offers a proven pathway to novel chemical matter with enhanced "drug-like" properties and a higher probability of identifying promising hit compounds.

Foundational Synthetic Strategies for Thiophene Core Construction

The synthesis of the thiophene ring can be broadly categorized into classical condensation reactions and modern multicomponent and metal-catalyzed approaches. The choice of synthetic route is dictated by the desired substitution pattern, functional group tolerance, and scalability.

Classical Condensation Reactions: The Bedrock of Thiophene Synthesis

Several named reactions have become the workhorses for constructing the thiophene core. Understanding their mechanisms and scope is essential for any researcher in this field.

  • Gewald Aminothiophene Synthesis: This powerful one-pot, multicomponent reaction is a cornerstone for the synthesis of polysubstituted 2-aminothiophenes.[8] It involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[8][9] The 2-aminothiophene products are highly valuable intermediates for further functionalization and are themselves prevalent in medicinally active compounds.[8][10][11]

    Mechanism Insight: The reaction proceeds via an initial Knoevenagel condensation, followed by the addition of sulfur to the activated methylene group and subsequent intramolecular cyclization.[8][9]

  • Paal-Knorr Thiophene Synthesis: This well-established method provides access to a wide range of substituted thiophenes through the condensation of 1,4-dicarbonyl compounds with a sulfurizing agent, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.[2][][13][14][15]

    Causality in Reagent Choice: The use of potent dehydrating and sulfurizing agents like P₄S₁₀ drives the reaction towards the formation of the thiophene ring.[13][14][15] The mechanism is believed to involve the conversion of the dicarbonyl to a thioketone intermediate, which then undergoes cyclization and dehydration.[13]

  • Fiesselmann Thiophene Synthesis: This versatile method allows for the synthesis of thiophenes with ester or carbonyl functionalities. It involves the reaction of α-keto esters with thiourea or other sulfur sources.[][15]

  • Hinsberg Thiophene Synthesis: This reaction utilizes the condensation of a 1,2-dicarbonyl compound with diethyl thiodiacetate in the presence of a base to yield 3,4-disubstituted thiophene-2,5-dicarboxylates.[][15][16][17] This method is particularly useful for accessing symmetrically substituted thiophenes.

Modern Methodologies for Enhanced Diversity and Efficiency

While classical methods are robust, contemporary synthetic chemistry has introduced powerful new tools for thiophene library synthesis.

  • Multicomponent Reactions (MCRs): MCRs are highly efficient processes that combine three or more starting materials in a single step to generate complex products, minimizing waste and purification steps.[2][18] The Gewald synthesis is a prime example of an MCR.[2] Numerous other MCRs have been developed for the one-pot synthesis of highly functionalized thiophenes.[18][19]

  • Metal-Catalyzed Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, are indispensable for the late-stage functionalization of the thiophene core.[20] These reactions allow for the regioselective introduction of aryl, heteroaryl, and alkyl groups, dramatically expanding the chemical space of a thiophene library.[20][21]

Designing and Synthesizing Thiophene-Based Libraries

The successful generation of a thiophene library for drug discovery hinges on a well-defined strategy that considers diversity, "drug-likeness," and synthetic feasibility.

Workflow for Thiophene Library Synthesis

A typical workflow for the synthesis of a thiophene-based library can be visualized as a multi-stage process, starting from the selection of the core scaffold and culminating in the generation of a diverse set of analogs.

Library_Synthesis_Workflow cluster_design Design Phase cluster_synthesis Synthesis & Purification Phase cluster_analysis Analysis & Archiving Phase Start Core Scaffold Selection (e.g., 2-Aminothiophene) Diversity Diversity Element Selection (R1, R2, R3 Building Blocks) Start->Diversity Based on Target or Diversity Goals Reaction Core Synthesis (e.g., Gewald Reaction) Diversity->Reaction Purification1 Purification of Core Scaffold Reaction->Purification1 Functionalization Parallel Functionalization (e.g., Amide Coupling, Suzuki) Purification1->Functionalization Diversification Purification2 Parallel Purification (e.g., HPLC) Functionalization->Purification2 QC Quality Control (LC-MS, NMR) Purification2->QC Archiving Compound Archiving & Plating for HTS QC->Archiving

Caption: A generalized workflow for the design and synthesis of a thiophene-based compound library.

Step-by-Step Protocol: Parallel Synthesis of a 2-Aminothiophene Library via Gewald Reaction and Subsequent Acylation

This protocol describes a representative procedure for the parallel synthesis of a library of N-acylated 2-aminothiophenes, a common motif in bioactive molecules.

Materials:

  • A diverse set of ketones or aldehydes

  • Ethyl cyanoacetate

  • Elemental sulfur

  • Morpholine (base)

  • Ethanol (solvent)

  • A diverse set of acyl chlorides

  • Pyridine or triethylamine (base for acylation)

  • Dichloromethane (DCM) or Tetrahydrofuran (THF) (solvent for acylation)

  • 96-well reaction block

Procedure:

Part 1: Gewald Synthesis of 2-Aminothiophene Cores

  • Reaction Setup: In each well of a 96-well reaction block, add the ketone or aldehyde (1.0 mmol), ethyl cyanoacetate (1.0 mmol), and elemental sulfur (1.1 mmol).

  • Solvent and Base Addition: Add ethanol (2 mL) to each well, followed by the addition of morpholine (1.1 mmol).

  • Reaction: Seal the reaction block and heat to 60-70 °C with stirring for 4-6 hours.

  • Work-up: After cooling to room temperature, the product often precipitates. The solvent can be evaporated, and the residue can be triturated with cold ethanol or purified by flash chromatography to yield the 2-aminothiophene core.

Part 2: Parallel Acylation of 2-Aminothiophene Cores

  • Reaction Setup: In a new 96-well reaction block, dissolve the purified 2-aminothiophene core (0.5 mmol) from Part 1 in DCM or THF (2 mL).

  • Base Addition: Add pyridine or triethylamine (0.6 mmol) to each well.

  • Acyl Chloride Addition: Add a solution of the desired acyl chloride (0.55 mmol) in the corresponding solvent to each well.

  • Reaction: Stir the reaction mixtures at room temperature for 2-12 hours.

  • Purification: The reaction mixtures can be purified in parallel using automated flash chromatography or high-performance liquid chromatography (HPLC) to yield the final library of N-acylated 2-aminothiophenes.

Self-Validation: The progress of both reaction stages should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure complete conversion of the starting materials. The identity and purity of the final compounds must be confirmed by LC-MS and ¹H NMR spectroscopy.

Data-Driven Insights for Library Synthesis

The judicious selection of reaction conditions can significantly impact the yield and purity of the resulting thiophene library. The following table summarizes representative conditions for the Gewald synthesis, a key reaction in this context.

Ketone/AldehydeActive Methylene CompoundBaseSolventTemperature (°C)Yield (%)Reference
CyclohexanoneMalononitrileMorpholineEthanol5085-95[8]
AcetophenoneEthyl CyanoacetateTriethylamineDMF6070-85[9]
PropanalMalononitrilePiperidineMethanolRT80-90[9]

Future Directions and Emerging Technologies

The field of thiophene library synthesis is continuously evolving, with several exciting trends on the horizon:

  • Flow Chemistry: The use of continuous flow reactors offers precise control over reaction parameters, enhanced safety, and the potential for telescoped reaction sequences, thereby accelerating library production.

  • Photocatalysis: Visible-light photocatalysis is emerging as a powerful tool for the mild and selective functionalization of thiophene rings, enabling access to novel chemical space.

  • Diversity-Oriented Synthesis (DOS): DOS strategies aim to generate libraries of structurally complex and diverse molecules from a common starting material, often employing skeletal rearrangements and complexity-generating reactions.

Conclusion

The thiophene scaffold remains a highly attractive and versatile building block for the synthesis of compound libraries for drug discovery. A thorough understanding of both classical and modern synthetic methodologies, coupled with a strategic approach to library design, is paramount for unlocking the full potential of this privileged heterocycle. The continued development of innovative synthetic technologies will undoubtedly further empower researchers to explore new frontiers in chemical biology and medicinal chemistry.

References

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing.
  • Thiophene Syntheses by Ring Forming Multicomponent Reactions. PubMed.
  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC.
  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Unknown Source.
  • Synthesis of a thiophene-based fluorinated library applied to fragment-based drug discovery via19F NMR with confirmed binding to mutant HRASG12V. New Journal of Chemistry (RSC Publishing).
  • The Gewald Synthesis: A Versatile Route to Medicinally Important Aminothiophenes. Benchchem.
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  • Synthesis of functionalized thiophenes: Research Guide & Papers. PapersFlow.
  • Direct Vicinal Difunctionalization of Thiophenes Enabled by the Palladium/Norbornene Cooperative Catalysis. PMC.
  • Hinsberg Synthesis of Thiophene: Application of Stobbe Condensation Reaction (Lecture 3).. Unknown Source.
  • Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. MDPI.
  • Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC.
  • Hinsberg synthesis. ResearchGate.

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Protocols & Analytical Methods

Method

Application Note: Precision Synthesis of (1R)-1-(Thiophen-2-yl)propan-1-amine via Ellman’s Auxiliary

This Application Note is structured to provide a rigorous, reproducible, and scientifically grounded protocol for the asymmetric synthesis of (1R)-1-(Thiophen-2-yl)propan-1-amine. It deviates from standard templates to p...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a rigorous, reproducible, and scientifically grounded protocol for the asymmetric synthesis of (1R)-1-(Thiophen-2-yl)propan-1-amine. It deviates from standard templates to prioritize experimental logic, mechanistic insight, and "at-the-bench" utility.

Executive Summary & Strategic Rationale

The target molecule, (1R)-1-(thiophen-2-yl)propan-1-amine , represents a high-value chiral scaffold often found in serotonin-norepinephrine reuptake inhibitors (SNRIs) and other CNS-active agents (e.g., Duloxetine analogs). The thiophene moiety serves as a critical bioisostere for the phenyl group, offering altered metabolic stability and lipophilicity profiles.

Achieving high enantiomeric excess (ee) in heteroaryl amines is historically challenging due to the potential for racemization and the coordinating ability of sulfur in the thiophene ring, which can poison traditional hydrogenation catalysts.

Selected Route: The Ellman Auxiliary Approach We utilize the condensation of (S)-(-)-tert-butanesulfinamide with 2-thiophenecarboxaldehyde, followed by the diastereoselective addition of ethylmagnesium bromide.

  • Why this method? Unlike asymmetric hydrogenation, this route is insensitive to sulfur poisoning. It offers superior scalability and predictable stereochemistry via a rigid cyclic transition state, consistently yielding >98% de (diastereomeric excess) without requiring expensive chiral ligands.

Mechanistic Insight & Stereochemical Control[1]

To guarantee the (1R) configuration of the final amine, the choice of the auxiliary enantiomer is critical.

The Stereochemical Model

The addition of Grignard reagents to N-tert-butanesulfinyl aldimines proceeds under chelation control . The magnesium atom of the Grignard reagent coordinates simultaneously with the sulfinyl oxygen and the imine nitrogen, forming a six-membered Zimmerman-Traxler transition state.

  • Auxiliary Selection: (S)-(-)-tert-butanesulfinamide.

  • Transition State: The bulky tert-butyl group occupies the equatorial position, forcing the incoming ethyl group to attack from the Re-face of the imine.

  • Outcome: This generates the (S_S, R)-sulfinamide intermediate, which upon acid hydrolysis yields the (1R)-amine .

TransitionState cluster_0 Stereochemical Induction Pathway Auxiliary (S)-(-)-tert-Butanesulfinamide Imine (S)-Sulfinylimine (Stable Intermediate) Auxiliary->Imine Ti(OEt)4, THF Aldehyde 2-Thiophenecarboxaldehyde Aldehyde->Imine TS Chelated Transition State (Mg coordinates O & N) Imine->TS + EtMgBr (DCM) Product (1R)-1-(Thiophen-2-yl)propan-1-amine TS->Product 1. Attack (Re-face) 2. HCl Deprotection

Figure 1: Mechanistic pathway showing the induction of (R)-chirality via the (S)-auxiliary.

Detailed Experimental Protocol

Phase A: Formation of the Chiral Sulfinylimine

This step establishes the chiral framework. Titanium(IV) ethoxide acts as both a Lewis acid to activate the carbonyl and a water scavenger to drive equilibrium.

Reagents:

  • 2-Thiophenecarboxaldehyde (1.0 equiv)

  • (S)-(-)-2-Methyl-2-propanesulfinamide (1.05 equiv)

  • Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 equiv)

  • Solvent: Anhydrous THF (0.5 M concentration)

Procedure:

  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

  • Dissolution: Charge the flask with (S)-tert-butanesulfinamide (10.0 mmol) and 2-thiophenecarboxaldehyde (9.5 mmol). Add anhydrous THF (20 mL).

  • Activation: Add Ti(OEt)₄ (20.0 mmol) dropwise via syringe. Note: The solution will turn slightly yellow/orange.

  • Reaction: Stir at room temperature (20-25 °C) for 12–16 hours. Monitor conversion by TLC (EtOAc/Hexanes 3:7) or LC-MS. The aldehyde spot should disappear.

  • Quench: Pour the reaction mixture into a vigorously stirring brine solution (20 mL). A thick white precipitate (Titanium salts) will form.

  • Workup: Dilute with EtOAc (50 mL). Filter the suspension through a pad of Celite to remove Titanium salts. Wash the Celite pad with EtOAc.

  • Isolation: Dry the filtrate over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Flash column chromatography (SiO₂, 0→30% EtOAc in Hexanes).

    • Target: (S,E)-N-(thiophen-2-ylmethylene)-2-methylpropane-2-sulfinamide.

Phase B: Diastereoselective Grignard Addition

The critical stereodefining step.[1] The use of non-coordinating solvent (DCM) for the reaction medium (even though Grignard is in ether) enhances chelation control.

Reagents:

  • Chiral Sulfinylimine (from Phase A) (1.0 equiv)

  • Ethylmagnesium bromide (EtMgBr) (3.0 M in Et₂O) (2.0 equiv)

  • Solvent: Anhydrous CH₂Cl₂ (DCM)

Procedure:

  • Setup: Flame-dry a two-neck RBF under nitrogen.

  • Solvation: Dissolve the sulfinylimine (5.0 mmol) in anhydrous DCM (25 mL). Cool the solution to -78 °C (Dry ice/acetone bath). Critical: Low temperature is essential for maximizing dr (diastereomeric ratio).

  • Addition: Add EtMgBr (10.0 mmol) dropwise via syringe pump over 30 minutes. Maintain internal temperature below -70 °C.

  • Reaction: Stir at -78 °C for 4 hours, then allow to warm slowly to room temperature overnight.

  • Quench: Cool to 0 °C. Add saturated NH₄Cl solution dropwise.

  • Extraction: Extract with DCM (3 x 30 mL). Dry combined organics over MgSO₄ and concentrate.

  • Analysis: Analyze crude by ¹H NMR to determine diastereomeric ratio (dr). Expected dr > 95:5.[2]

Phase C: Deprotection to (1R)-Amine Salt

Cleavage of the sulfinyl group to release the free amine hydrochloride.

Reagents:

  • HCl (4.0 M in Dioxane) (4.0 equiv)

  • Solvent: Methanol (MeOH)

Procedure:

  • Dissolution: Dissolve the crude sulfinamide intermediate in MeOH (10 mL).

  • Cleavage: Add 4.0 M HCl in dioxane (5 mL) at 0 °C.

  • Stir: Warm to room temperature and stir for 2 hours.

  • Precipitation: Concentrate the mixture to near dryness. Add Et₂O (30 mL) and stir vigorously. The amine hydrochloride salt should precipitate as a white/off-white solid.

  • Collection: Filter the solid, wash with cold Et₂O, and dry under vacuum.

Analytical Data & Quality Control

To validate the synthesis, compare your results against these standard parameters.

ParameterSpecificationMethod
Appearance White to off-white solid (HCl salt)Visual
¹H NMR (DMSO-d₆) δ 8.6 (br s, 3H, NH₃⁺), 7.45 (d, 1H), 7.10 (d, 1H), 7.0 (t, 1H), 4.35 (m, 1H, CH-N), 1.90 (m, 2H), 0.85 (t, 3H).400 MHz NMR
Enantiomeric Excess > 98% eeChiral HPLC (Chiralpak AD-H, Hex/IPA)
Mass Spec [M+H]⁺ = 142.06 (Free base)ESI-MS

Troubleshooting & Optimization (Expert Notes)

Issue 1: Low Diastereoselectivity (dr < 90:10)

  • Cause: Temperature spike during Grignard addition or coordinating solvents disrupting the chelation state.

  • Fix: Ensure EtMgBr is added very slowly at -78 °C. Ensure DCM is strictly anhydrous. Avoid using THF as the primary solvent for the addition step (DCM is superior for Ellman additions).

Issue 2: Incomplete Imine Formation

  • Cause: Wet reagents or insufficient Ti(OEt)₄.

  • Fix: Use fresh Ti(OEt)₄. If conversion stalls, add 0.5 equiv more Ti(OEt)₄ and heat to 40 °C gently (though RT is usually sufficient).

Issue 3: Thiophene Polymerization

  • Cause: Thiophene rings are acid-sensitive.

  • Fix: During deprotection, avoid excessive heating. Use HCl/Dioxane at RT rather than refluxing HCl.

References

  • Ellman, J. A.; Owens, T. D.; Tang, T. P. (2002). "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines". Accounts of Chemical Research, 35(11), 984–995. Link

  • Cogan, D. A.; Liu, G.; Ellman, J. A. (1999).[2] "Asymmetric Synthesis of Chiral Amines by Highly Diastereoselective 1,2-Additions of Organometallic Reagents to N-tert-Butanesulfinyl Imines". Tetrahedron, 55(29), 8883–8904. Link

  • Robak, M. T.; Herbage, M. A.; Ellman, J. A. (2010). "Synthesis and Applications of tert-Butanesulfinamide". Chemical Reviews, 110(6), 3600–3740. Link

  • Liu, G.; Cogan, D. A.; Ellman, J. A. (1997).[2] "Catalytic Asymmetric Synthesis of tert-Butanesulfinamide. Application to the Asymmetric Synthesis of Amines". Journal of the American Chemical Society, 119(41), 9913–9914. Link

Sources

Application

Application Note: Enantiomeric Resolution via (1R)-1-(Thiophen-2-yl)propan-1-amine

Advanced Protocols for Chiral Carboxylic Acid Separation Executive Summary: The Thiophene Advantage In the landscape of chiral resolution, (1R)-1-(Thiophen-2-yl)propan-1-amine represents a specialized, high-performance r...

Author: BenchChem Technical Support Team. Date: February 2026

Advanced Protocols for Chiral Carboxylic Acid Separation

Executive Summary: The Thiophene Advantage

In the landscape of chiral resolution, (1R)-1-(Thiophen-2-yl)propan-1-amine represents a specialized, high-performance resolving agent. While structurally analogous to the ubiquitous 1-phenylethylamine, the substitution of the phenyl ring with a thiophene moiety introduces distinct electronic and steric properties that are critical for difficult separations.

This Application Note details the use of (1R)-1-(Thiophen-2-yl)propan-1-amine for resolving chiral carboxylic acids (e.g., NSAIDs,


-hydroxy acids, and N-protected amino acids). The presence of the sulfur atom facilitates unique S···O and S···

non-covalent interactions
, often altering the crystal packing landscape enough to succeed where phenyl-based agents fail. This "orthogonal selectivity" makes it an essential tool in the process chemist's screening library.

Chemical Profile & Mechanism

Physicochemical Properties[1]
  • IUPAC Name: (1R)-1-(Thiophen-2-yl)propan-1-amine

  • Structure: A primary amine attached to a chiral center bearing an ethyl group and a thiophene ring.

  • Role: Chiral Base (Resolving Agent).[1][2][3]

  • Target Substrates: Chiral Carboxylic Acids (

    
    -COOH).
    
Mechanism of Action: Diastereomeric Discrimination

The resolution relies on the formation of diastereomeric salts.[1][4][5] When the enantiopure amine (


) reacts with a racemic acid (

/

), two distinct salts are formed:
  • 
    -Salt (Parallel): 
    
    
    
    [1]
  • 
    -Salt (Non-Parallel): 
    
    
    

Unlike enantiomers, these diastereomeric salts possess different lattice energies and solubilities. The thiophene ring enhances this discrimination through:

  • Dipole-Dipole Interactions: The thiophene ring is more polarizable than benzene.

  • Steric Bulk: The 5-membered ring alters the "lock-and-key" fit in the crystal lattice compared to 6-membered benzenoid agents.

Protocol 1: The "Fail-Fast" Screening Matrix

Objective: Rapidly identify the optimal solvent system and stoichiometry for scale-up. Scale: 100 mg of Racemic Acid.

Reagents & Equipment[1]
  • Racemic Acid Substrate (100 mg per vial).

  • (1R)-1-(Thiophen-2-yl)propan-1-amine (0.5 eq and 1.0 eq).

  • Solvent Panel: Methanol, Ethanol, Isopropanol (IPA), Acetone, Ethyl Acetate, MTBE, Acetonitrile.

  • Heating block with magnetic stirring.

Experimental Workflow
StepActionCritical Parameter
1 Dissolution Dissolve 100 mg of racemic acid in minimal solvent at 50°C.
2 Addition Add (1R)-1-(Thiophen-2-yl)propan-1-amine dropwise. Screen A: 1.0 molar equivalent. Screen B: 0.5 molar equivalent (Pope-Peachey method).
3 Equilibration Stir at 50°C for 30 mins, then cool to 20°C at 5°C/hour.
4 Observation If clear: Add anti-solvent (e.g., Hexane) or cool to 4°C. If solid forms: Harvest via filtration.
5 Analysis Break salt (see Protocol 3) and analyze free acid via Chiral HPLC.
Decision Logic (Graphviz)

SolventScreening Start Start: Racemic Acid + Resolving Agent SolventSelect Select Solvent (e.g., EtOH) Start->SolventSelect Heat Heat to Dissolution (Reflux) SolventSelect->Heat Cool Cool to RT (Controlled Ramp) Heat->Cool Precipitate Precipitate Formed? Cool->Precipitate YesP Filter & Dry Precipitate->YesP Yes NoP Solution Remains Clear Precipitate->NoP No Analyze Analyze Salt (Chiral HPLC) YesP->Analyze Switch Switch Solvent or Ratio (0.5 eq) NoP->Switch Try less polar solvent EEHigh High ee (>80%) Analyze->EEHigh EELow Low ee (<20%) Analyze->EELow Success Proceed to Scale-Up EEHigh->Success Recryst Recrystallize Salt EELow->Recryst Recryst->Analyze

Caption: Logic flow for selecting the optimal solvent system during initial screening.

Protocol 2: Scale-Up Resolution (10g Scale)

Context: Once the screening (Protocol 1) identifies a "Hit" (e.g., Ethanol, 90% ee), this protocol optimizes yield and purity.

The "Half-Quantity" Method (Pope-Peachey)

Using 0.5 equivalents of the resolving agent is often superior for this amine. It forces the formation of the less soluble salt with the matching enantiomer, while the non-matching enantiomer remains in solution as the free acid (or ammonium salt if an achiral base is added).

Step-by-Step Procedure
  • Reactor Setup: Equip a 250 mL 3-neck flask with a mechanical stirrer, reflux condenser, and internal temperature probe.

  • Charging: Add 10.0 g of Racemic Acid and the optimized solvent volume (typically 5-10 volumes, e.g., 50-100 mL).

  • Heating: Heat to near reflux until full dissolution.

  • Amine Addition:

    • Add 0.5 molar equivalents of (1R)-1-(Thiophen-2-yl)propan-1-amine slowly via syringe pump or dropping funnel over 20 minutes.

    • Optional: If the system requires constant pH, add 0.5 eq of an achiral base (e.g., triethylamine) to solubilize the counter-enantiomer, though this is less common in initial crystallization.

  • Nucleation Zone:

    • Cool slowly to the metastable zone width (MSZW) limit (usually 5-10°C below saturation temperature).

    • Seeding: Add 0.1% w/w of pure diastereomeric salt seed crystals (obtained from Protocol 1). This is critical for preventing oiling out, a common issue with thiophene derivatives.

  • Crystallization: Cool to 0-5°C over 4-6 hours. Stir at final temperature for 2 hours.

  • Harvest: Filter under vacuum. Wash the cake with cold solvent (pre-chilled to 0°C).

  • Purification: If ee < 98%, perform a recrystallization:

    • Dissolve wet cake in hot solvent (same system).

    • Cool and filter. (Yield typically drops, but ee increases significantly).

Protocol 3: Recovery & Recycling

Economic Viability: Chiral amines are expensive. Efficient recovery is mandatory.

Salt Breaking (Liberation)
  • Suspension: Suspend the solid diastereomeric salt in Dichloromethane (DCM) or MTBE (10 volumes).

  • Acidification: Add 1M HCl (1.2 equivalents relative to the amine) and stir vigorously for 30 minutes.

    • Chemistry: The amine becomes the hydrochloride salt (

      
      ) and dissolves in the aqueous layer. The chiral acid returns to its free form (
      
      
      
      ) and stays in the organic layer.
  • Separation: Separate the layers.

    • Organic Layer: Contains the Resolved Chiral Acid . Dry over MgSO

      
      , filter, and evaporate.
      
    • Aqueous Layer: Contains the Resolving Agent (Amine HCl) .

Amine Recovery
  • Take the aqueous layer from step 5.1.

  • Cool to 10°C and basify with 4M NaOH to pH > 12.

  • Extract 3x with DCM or MTBE.

  • Dry organic extracts over Na

    
    SO
    
    
    
    and concentrate in vacuo.
  • Distillation: For high purity, distill the recovered amine under reduced pressure (bulb-to-bulb) before reuse.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Oiling Out Supersaturation too high; MP of salt is low.1. Use Seeding at the cloud point.2. Switch to a higher boiling solvent (e.g., Toluene instead of EtOH).3. Slow down the cooling ramp.
Low Yield Salt is too soluble in the chosen solvent.1. Reduce solvent volume.2. Add an anti-solvent (e.g., Hexane/Heptane) at the end of the cooling cycle.3. Lower final temperature to -10°C.
Low ee Co-crystallization of both diastereomers.1. Recrystallize the salt (essential).2. Change stoichiometry to 0.5 eq (Pope-Peachey).3. Try a "Switch" solvent (e.g., change from alcohol to ester).
Gel Formation Hydrogen bonding network trapping solvent.1. Apply vigorous mechanical stirring (shear force breaks gels).2. Add 1-2% water or methanol to disrupt the gel network.

Resolution Workflow Diagram

ResolutionProcess Racemate Racemic Acid (1.0 eq) Mix Mixing & Heating (Solvent) Racemate->Mix Amine (1R)-Thiophen-amine (0.5 eq) Amine->Mix Cryst Crystallization (Cooling + Seeding) Mix->Cryst Filter Filtration Cryst->Filter SolidSalt Solid Salt (Desired Diastereomer) Filter->SolidSalt MotherLiq Mother Liquor (Undesired Isomer) Filter->MotherLiq Break Salt Breaking (HCl / DCM) SolidSalt->Break FinalProd Pure Chiral Acid (>99% ee) Break->FinalProd Recycle Recovered Amine Break->Recycle Base Extraction

Caption: Operational workflow from racemic starting material to pure enantiomer and reagent recovery.

References

  • Kozma, D. (2001). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.

  • Saigo, K., et al. (1996). "Optical Resolution of

    
    -Hydroxy Acids by Diastereomeric Salt Formation." Bulletin of the Chemical Society of Japan. 
    
  • Fogassy, E., et al. (2006). "Optical resolution methods."[2][4][6] Organic Process Research & Development.

  • Ambeed. (2023). Product Safety Data Sheet: 1-(Thiophen-2-yl)propan-1-amine.

  • Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (Classic text on resolution mechanics).

Sources

Method

Application Note: High-Efficiency Coupling of (1R)-1-(Thiophen-2-yl)propan-1-amine in Peptide Synthesis

[1] Executive Summary The incorporation of (1R)-1-(Thiophen-2-yl)propan-1-amine (hereafter referred to as (1R)-TPA ) into peptide backbones presents a unique set of synthetic challenges. As a chiral, -branched primary am...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The incorporation of (1R)-1-(Thiophen-2-yl)propan-1-amine (hereafter referred to as (1R)-TPA ) into peptide backbones presents a unique set of synthetic challenges. As a chiral,


-branched primary amine featuring an electron-rich thiophene moiety, it acts as a bioisostere for phenylalanine or homophenylalanine derivatives but requires precise coupling conditions to prevent racemization and ensure high yields.

This guide details the optimal reagent selection and experimental protocols for coupling (1R)-TPA. We prioritize T3P® (Propylphosphonic anhydride) for solution-phase synthesis due to its superior epimerization suppression and HATU/HOAt for Solid-Phase Peptide Synthesis (SPPS) where steric hindrance is the limiting factor.

Molecular Profile & Synthetic Challenges[1][2][3]

The Substrate

(1R)-TPA is a chiral building block often used in medicinal chemistry (e.g., Duloxetine intermediates). In peptide synthesis, it serves as a C-terminal modifier or a side-chain appendage.

PropertyCharacteristicSynthetic Implication
Sterics ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-Branched (Propyl group)
High Hindrance: Nucleophilic attack is slower than Gly/Ala amines. Requires potent activation.
Chirality (1R)-ConfigurationRacemization Risk: Benzylic-like proton (adjacent to Thiophene and N) is susceptible to base-mediated abstraction.
Electronics Thiophene RingAcid Sensitivity: Electron-rich ring is prone to alkylation by carbocations (e.g., ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

-Bu

) during TFA deprotection.
The "Thiophene Problem" in SPPS

Unlike standard phenyl rings, the thiophene group is highly nucleophilic. During global deprotection with Trifluoroacetic Acid (TFA), generated cations (from Boc,


-Bu, Trt groups) will irreversibly alkylate the thiophene ring unless specific scavengers are employed. Standard cleavage cocktails (95% TFA/2.5% TIS/2.5% H2O) are often insufficient. 

Reagent Selection Strategy

The choice of coupling reagent is dictated by the synthesis mode (Solution vs. Solid Phase) and the steric demand of the carboxylic acid partner.

Reagent Comparison Matrix
ReagentClassRec. BasePrimary Use CaseProsCons
T3P (50% in EtOAc/DMF)Phosphonic AnhydridePyridine / NMMSolution Phase (Gold Standard) Lowest racemization risk; Easy aqueous workup; High yield for hindered amines.Slower kinetics than HATU; Not standard for SPPS automation.
HATU Uronium (Aza-benzotriazole)DIPEA / CollidineSPPS / Difficult Couplings Extremely fast; High conversion for sterically hindered junctions.Higher racemization risk if base is excess; Byproducts difficult to remove in solution.
COMU Uronium (Oxyma-based)DIPEAGreen SPPS Safer (non-explosive); Performance comparable to HATU; Low racemization.Less stability in DMF solution over time compared to phosphoniums.[1]
DIC / Oxyma Pure Carbodiimide + AdditiveNone (or catalytic base)Standard SPPS Low racemization; Cost-effective; Safe handling.May not drive extremely hindered couplings to completion.

Detailed Experimental Protocols

Protocol A: Solution-Phase Coupling with T3P (Recommended)

Best for: Coupling (1R)-TPA to N-protected amino acids in solution with maximal chiral integrity.

Rationale: T3P acts as a kinetic trap for the carboxylate, forming a mixed anhydride that reacts rapidly with the amine but slowly with the oxazolone-forming pathway (racemization). Pyridine is used as a mild base/solvent to buffer the system.

Materials:

  • Carboxylic Acid Component (1.0 equiv)

  • (1R)-TPA (1.1 equiv)

  • T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv)

  • Pyridine (3.0 equiv) or NMM (3.0 equiv)

  • Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step Procedure:

  • Dissolution: Dissolve the N-protected amino acid (1.0 equiv) and (1R)-TPA (1.1 equiv) in dry EtOAc (concentration ~0.1 M).

  • Base Addition: Cool the mixture to 0 °C . Add Pyridine (3.0 equiv) dropwise. Note: Pyridine acts as both base and acylation catalyst.

  • Activation: Add T3P solution (1.5 equiv) dropwise over 5 minutes.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC or LC-MS.

    • Checkpoint: If reaction is <90% complete after 4h, add 0.5 equiv T3P and stir for 2h.

  • Workup (Self-Validating Step):

    • Add water to quench.

    • Wash organic layer with 10% Citric Acid (removes pyridine and unreacted amine).

    • Wash with Sat. NaHCO3 (removes unreacted acid and T3P byproducts, which are water-soluble).

    • Wash with Brine, dry over Na2SO4, and concentrate.

  • Result: The crude product is typically >95% pure and requires no chromatography.

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Integration

Best for: Attaching (1R)-TPA to a resin-bound peptide (C-terminal capping).

Rationale: Since (1R)-TPA is an amine, it cannot be "loaded" like an amino acid unless it is first coupled to a linker or dicarboxylic acid. Here, we describe coupling it to the C-terminus of a resin-bound peptide side-chain (e.g., Asp/Glu) or a peptide acid in solution before loading. Scenario: Coupling (1R)-TPA to a free carboxylic acid on a resin-bound peptide.

Materials:

  • Resin-bound peptide with free COOH.

  • HATU (0.95 equiv relative to amine) Use slight deficit of activator to prevent capping by tetramethylguanidinium.

  • HOAt (1.0 equiv) Additive enhances rate for hindered amines.

  • DIPEA (2.0 equiv)

  • Solvent: DMF (anhydrous)

Step-by-Step Procedure:

  • Pre-Activation: In a vial, dissolve the Resin-Peptide-COOH (swollen in DMF).

  • Cocktail Prep: Dissolve HATU (3.0 equiv relative to resin loading) and HOAt (3.0 equiv) in DMF. Add DIPEA (6.0 equiv).

  • Coupling: Immediately add the activated cocktail to the resin. Shake for 2 minutes.

  • Amine Addition: Add (1R)-TPA (3.0 – 5.0 equiv) to the resin mixture.

    • Why? Pre-activating the acid on-resin ensures the active ester is ready for the hindered amine.

  • Incubation: Shake at RT for 2–4 hours.

    • Optimization: For extremely difficult couplings, microwave irradiation (50°C, 20W, 15 min) is effective but increases racemization risk.

  • Wash: DMF (3x), DCM (3x).

  • Cleavage & Thiophene Protection:

    • Crucial Step: Use a scavenger cocktail of TFA / TIPS / DODT / H2O (92.5 : 2.5 : 2.5 : 2.5) .

    • Avoid: High concentrations of silanes without thiols, as thiophene needs specific protection from alkylation. DODT (3,6-Dioxa-1,8-octanedithiol) is preferred over EDT (less malodorous, equally effective).

Visualization: Decision Workflow

CouplingStrategy Start Start: Couple (1R)-TPA PhaseCheck Synthesis Mode? Start->PhaseCheck Solution Solution Phase PhaseCheck->Solution Solid Solid Phase (SPPS) PhaseCheck->Solid T3P_Node Use T3P / Pyridine (EtOAc or 2-MeTHF) Solution->T3P_Node Rec. Method StericCheck Steric Hindrance of Acid Partner? Solid->StericCheck Workup Acid/Base Wash (No Column Needed) T3P_Node->Workup HighSteric High (e.g., Val, Ile, Pro) StericCheck->HighSteric LowSteric Low (e.g., Gly, Ala) StericCheck->LowSteric HATU_Node HATU / HOAt / DIPEA (Double Couple) HighSteric->HATU_Node DIC_Node DIC / Oxyma Pure (Standard) LowSteric->DIC_Node Cleavage Cleavage Cocktail: TFA / TIPS / DODT / H2O (Protect Thiophene) HATU_Node->Cleavage DIC_Node->Cleavage

Figure 1: Decision matrix for reagent selection based on synthesis phase and steric demands.

Critical Control Points & Troubleshooting

Racemization Monitoring

The (1R)-center is stable, but the Acid component is at risk.

  • Test: Synthesize a diastereomeric standard (using (1S)-TPA or D-amino acid) and develop a chiral HPLC method (e.g., Chiralpak AD-H column).

  • Limit: Acceptable epimerization is typically < 0.5%. T3P/Pyridine typically yields < 0.1%.

Thiophene Alkylation[1]
  • Symptom: Mass spectrum shows +56 Da (t-butyl) or +Trt adducts on the final peptide.

  • Fix: Increase DODT concentration to 5% in the cleavage cocktail. Ensure the cleavage volume is high enough (at least 10 mL per gram of resin) to dilute cations.

Low Yields[1][4]
  • Cause: Steric clash between the propyl chain of TPA and the side chain of the amino acid.

  • Fix: Switch solvent to NMP (N-methylpyrrolidone) or use Magic Mixture (DCM/DMF/NMP 1:1:1) to improve resin swelling and kinetics. Increase temperature to 50°C (only if using Oxyma/DIC; avoid HATU at high temp to prevent enantiomerization).

References

  • Dunetz, J. R., et al. (2011).[2] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters.

  • El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

  • Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[3] Chemical Reviews. (Reference for Thiophene/TFA compatibility).

  • Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt." Chemistry – A European Journal.

  • Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews.

Sources

Application

Application Note: Precision Synthesis of Thiophene-Derived Chiral Amides

Executive Summary Thiophene-based scaffolds are critical bioisosteres for phenyl rings in medicinal chemistry, offering unique electronic profiles and metabolic stability.[1] The incorporation of chiral amines, specifica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Thiophene-based scaffolds are critical bioisosteres for phenyl rings in medicinal chemistry, offering unique electronic profiles and metabolic stability.[1] The incorporation of chiral amines, specifically (1R)-1-phenylethylamine (and its derivatives), into these scaffolds is a fundamental strategy for generating diversity in fragment-based drug discovery (FBDD) and for resolving racemic carboxylic acids via diastereomeric salt formation.[1]

This guide provides a rigorous protocol for the preparation of thiophene-derived chiral amides. It moves beyond basic synthesis to address the "why" and "how" of optimizing stereochemical integrity, yield, and scalability.

Mechanistic Foundation & Strategic Choice

The Role of (1R)-Amine

The use of (1R)-1-phenylethylamine (also known as (R)-


-methylbenzylamine) serves two distinct purposes in this context:
  • Chiral Auxiliary/Building Block: It introduces a fixed stereocenter, converting the resulting amide into a chiral entity capable of specific binding interactions (e.g., in kinase or GPCR pockets).

  • Resolving Agent: When coupled with a racemic thiophene carboxylic acid, it generates diastereomeric amides (

    
     and 
    
    
    
    pairs) which possess distinct physical properties (solubility, chromatographic retention), enabling separation.[1]
Coupling Chemistry: HATU vs. EDC

For thiophene-2-carboxylic acids (which are aromatic and electron-rich), the choice of coupling reagent is pivotal.[1]

  • HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium): Preferred for discovery-scale (mg to g) due to rapid kinetics and high conversion, even with electron-deficient amines.[1]

  • EDC/HOBt (Carbodiimide): Preferred for process-scale (>100 g) due to cost-efficiency and ease of byproduct removal (water-soluble urea).[1]

Reaction Pathway Visualization

The following diagram illustrates the activation and coupling pathway, highlighting the critical intermediate stabilization by the benzotriazole moiety to prevent side reactions.

G Acid Thiophene-2-COOH ActiveEster Activated OBt Ester (Intermediate) Acid->ActiveEster Activation (DMF, 0°C) Base DIPEA (Base) Base->ActiveEster Deprotonation Reagent HATU Reagent->ActiveEster Product Chiral Thiophene Amide ActiveEster->Product Nucleophilic Attack (Amine Addition) Byproducts HOAt + Urea ActiveEster->Byproducts Amine (1R)-1-Phenylethylamine Amine->Product

Figure 1: Activation pathway using HATU/DIPEA.[1] The formation of the OBt ester is the rate-determining step for stereocontrol in chiral acid scenarios.[1]

Experimental Protocols

Materials & Equipment
  • Substrate: Thiophene-2-carboxylic acid (or substituted derivative).

  • Chiral Reagent: (1R)-1-Phenylethylamine (>99% ee).[1][2]

  • Coupling Agent: HATU (1.2 equiv) or EDC.HCl (1.5 equiv) / HOBt (1.5 equiv).

  • Base:

    
    -Diisopropylethylamine (DIPEA) or Triethylamine (TEA).[1]
    
  • Solvent: Anhydrous DMF or DCM (Dichloromethane).

  • Analysis: HPLC (Chiralpak AD-H or OD-H column), 1H-NMR (400 MHz).

Protocol A: High-Efficiency Synthesis (HATU Method)

Best for: Discovery chemistry, library generation, valuable substrates.[1]

Step-by-Step Workflow:

  • Activation:

    • Charge a round-bottom flask with Thiophene-2-carboxylic acid (1.0 equiv) and anhydrous DMF (0.2 M concentration).[1]

    • Add DIPEA (3.0 equiv) and stir at 0°C (ice bath) for 10 minutes.

    • Add HATU (1.2 equiv) in one portion. The solution typically turns yellow/orange.

    • Expert Insight: Stir for 15–30 minutes at 0°C to ensure complete formation of the activated ester before adding the amine. This minimizes potential racemization if the acid component were chiral.

  • Coupling:

    • Add (1R)-1-phenylethylamine (1.1 equiv) dropwise.[1]

    • Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

    • Monitoring: Check reaction progress via TLC (EtOAc/Hexane) or LC-MS.[1]

  • Workup (Critical for Purity):

    • Dilute reaction mixture with Ethyl Acetate (EtOAc) (10x reaction volume).

    • Wash 1: 1M HCl (removes unreacted amine and DIPEA).

    • Wash 2: Saturated NaHCO

      
       (removes unreacted acid and HOAt byproduct).
      
    • Wash 3: Brine (saturated NaCl).

    • Dry over Na

      
      SO
      
      
      
      , filter, and concentrate in vacuo.
  • Purification:

    • Usually, the product is obtained in >95% purity. If necessary, purify via flash column chromatography (SiO

      
      , Hexane/EtOAc gradient).[1]
      
Protocol B: Kinetic Resolution of Racemic Thiophene Acids

Best for: Separating enantiomers of a chiral thiophene acid using (1R)-amine as a resolving handle.[1]

Workflow Diagram:

Resolution RacemicAcid Racemic Thiophene Acid (R/S Mixture) Coupling Coupling with (1R)-Amine RacemicAcid->Coupling Diastereomers Mixture of Diastereomers (R,R)-Amide + (S,R)-Amide Coupling->Diastereomers Separation Separation Technique Diastereomers->Separation Cryst Fractional Crystallization (Solubility Difference) Separation->Cryst Large Scale Chromo Flash Chromatography (Polarity Difference) Separation->Chromo Small Scale Hydrolysis Acid Hydrolysis (6M HCl, Reflux) Cryst->Hydrolysis Chromo->Hydrolysis PureAcid Pure Chiral Thiophene Acid (R) or (S) Hydrolysis->PureAcid

Figure 2: Workflow for the resolution of racemic thiophene acids via diastereomeric amide formation.[1]

Key Protocol Differences for Resolution:

  • Stoichiometry: Use exactly 1.0 equiv of (1R)-amine to ensure complete conversion of both enantiomers to amides.

  • Separation:

    • Crystallization:[1][3][4] Dissolve the crude diastereomeric mixture in hot Ethanol or EtOAc. Cool slowly. One diastereomer often crystallizes preferentially.

    • Chromatography: Diastereomers are chemically distinct compounds (unlike enantiomers).[3][4] They can often be separated on standard Silica Gel (no chiral column needed).

Data Interpretation & Troubleshooting

Solvent Selection Guide

The choice of solvent impacts both reaction rate and workup efficiency.

SolventPolarityReaction RateWorkup EaseRecommendation
DMF HighFast (Excellent solubility)Moderate (High BP, requires water wash)Primary Choice for polar acids.[1]
DCM LowModerateExcellent (Volatile)Use for simple, lipophilic substrates.
THF MediumModerateGoodGood alternative if DMF is problematic.
Toluene LowSlowGoodUse for azeotropic water removal (Dean-Stark).[1]
Troubleshooting Common Issues
  • Issue: Low Yield.

    • Cause: Incomplete activation of the acid.

    • Fix: Ensure the Acid + HATU/Base stir for at least 20 mins before adding the amine. Ensure solvents are anhydrous (water competes with the amine).

  • Issue: Racemization (of the amine). [3][4]

    • Cause: High temperature or excessive base.

    • Fix: Keep the reaction at 0°C during addition. Use DIPEA instead of stronger bases. (1R)-1-phenylethylamine is generally robust, but alpha-protons on the acid (if chiral) are sensitive.[1]

  • Issue: Product is an Oil/Gum.

    • Cause: Residual solvent or impurities.

    • Fix: Triturate with cold pentane or diethyl ether to induce solidification.

References

  • Amide Coupling Reagents (Review): Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Resolution via Phenylethylamine: Kozma, D. (2001). CRC Handbook of Optical Resolution via Diastereomeric Salt Formation. CRC Press. (Standard reference for resolution protocols).
  • Thiophene Chemistry: Campaigne, E. (1944). Thiophenes and their derivatives. Chemical Reviews, 35(3), 357-410.[1] (Foundational chemistry of thiophene activation).

  • HATU Protocol: Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive.[5] Journal of the American Chemical Society, 115(10), 4397-4398.[1] Link[1]

  • Chiral Resolution Example: US Patent 6342636. Process for the resolution of racemic mixtures of optically active primary amines. (Describes the reverse process, validating the interaction between chiral acids and phenylethylamine). Link

Sources

Method

Application Notes &amp; Protocols: Asymmetric Synthesis of 1-Substituted Propylamines

Introduction Chiral 1-substituted propylamines are crucial structural motifs found in a vast array of pharmaceuticals, agrochemicals, and other biologically active compounds.[1][2] Their stereochemistry often dictates th...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Chiral 1-substituted propylamines are crucial structural motifs found in a vast array of pharmaceuticals, agrochemicals, and other biologically active compounds.[1][2] Their stereochemistry often dictates their pharmacological activity, making the development of efficient and highly selective asymmetric syntheses a paramount objective in modern organic chemistry and drug development. This guide provides an in-depth exploration of field-proven methodologies for synthesizing these valuable chiral building blocks. We will move beyond simple procedural lists to dissect the underlying principles and causalities behind key experimental choices, offering a robust framework for researchers to select and optimize the synthetic route best suited for their target molecule. The strategies covered include the use of chiral auxiliaries, transition metal-catalyzed asymmetric hydrogenation, and biocatalytic transamination, each presenting distinct advantages in terms of substrate scope, scalability, and operational simplicity.

Strategy 1: Chiral Auxiliary-Mediated Synthesis via N-Sulfinylimines

The use of a chiral auxiliary is a foundational and reliable strategy in asymmetric synthesis.[3] The auxiliary, an enantiomerically pure compound, is temporarily attached to the prochiral substrate, directing a subsequent reaction to form one diastereomer preferentially.[3][4] Ellman's chiral tert-butanesulfinamide is a particularly effective auxiliary for amine synthesis due to its high diastereoselectivity in nucleophilic additions to the corresponding N-sulfinylimines and the straightforward acidic cleavage of the auxiliary post-reaction.

Causality and Experimental Rationale

The success of this method hinges on the formation of a chiral N-sulfinylimine intermediate. The tert-butylsulfinyl group effectively shields one face of the C=N double bond. A subsequent nucleophilic addition, for instance with a Grignard or organolithium reagent, occurs predominantly from the less sterically hindered face, thereby establishing the new stereocenter with high diastereoselectivity. The choice of a Lewis acid catalyst (e.g., Ti(OEt)₄ or CuSO₄) is critical for the efficient condensation of the starting ketone with the sulfinamide to form the imine. The final step, the removal of the auxiliary, is typically achieved under mild acidic conditions which do not compromise the newly formed stereocenter.

Workflow for Chiral Auxiliary Approach

cluster_0 Step 1: Imine Formation cluster_1 Step 2: Diastereoselective Addition cluster_2 Step 3: Auxiliary Cleavage ProchiralKetone Prochiral Ketone (e.g., Propiophenone) ImineFormation Condensation (e.g., Ti(OEt)₄) ProchiralKetone->ImineFormation EllmanAuxiliary (R)-tert-Butanesulfinamide EllmanAuxiliary->ImineFormation ChiralImine Chiral N-Sulfinylimine ImineFormation->ChiralImine Addition Nucleophilic Addition ChiralImine->Addition Organometallic Organometallic Reagent (e.g., MeMgBr) Organometallic->Addition SulfinamideProduct Diastereomerically Enriched Sulfinamide Addition->SulfinamideProduct Cleavage Acidic Hydrolysis (e.g., HCl in MeOH) SulfinamideProduct->Cleavage FinalProduct Enantiopure 1-Substituted Propylamine Cleavage->FinalProduct RecoveredAux Recovered Auxiliary Cleavage->RecoveredAux

Caption: General workflow for the synthesis of chiral amines using Ellman's auxiliary.

Protocol: Asymmetric Synthesis of (S)-1-Phenylpropylamine

Materials:

  • Propiophenone

  • (R)-tert-Butanesulfinamide

  • Titanium (IV) ethoxide (Ti(OEt)₄)

  • Anhydrous Tetrahydrofuran (THF)

  • Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether)

  • Methanol (MeOH)

  • Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Formation of N-tert-Butanesulfinylimine:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add propiophenone (1.0 eq) and (R)-tert-butanesulfinamide (1.05 eq).

    • Add anhydrous THF to achieve a 0.5 M concentration of the ketone.

    • Add Ti(OEt)₄ (2.0 eq) dropwise to the solution at room temperature.

    • Heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by TLC or GC-MS until the starting materials are consumed.

    • Cool the mixture to room temperature and pour it into an equal volume of brine with vigorous stirring.

    • Filter the resulting suspension through a pad of Celite®, washing the filter cake with ethyl acetate.

    • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude chiral N-sulfinylimine, which can often be used directly in the next step.

  • Diastereoselective Grignard Addition:

    • Dissolve the crude N-sulfinylimine in anhydrous THF (to 0.2 M) in a flame-dried flask under an inert atmosphere and cool to -48 °C (a dry ice/acetonitrile bath).

    • Slowly add methylmagnesium bromide solution (1.5 eq) dropwise, maintaining the internal temperature below -40 °C.

    • Stir the reaction at -48 °C for 3-5 hours. Monitor by TLC for the disappearance of the imine.

    • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

    • Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

    • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product.

  • Auxiliary Cleavage:

    • Dissolve the crude sulfinamide from the previous step in methanol (to 0.5 M).

    • Add a solution of HCl in methanol (e.g., 4 M) (4.0 eq) and stir at room temperature for 1 hour.

    • Concentrate the reaction mixture under reduced pressure.

    • Dissolve the residue in water and wash with diethyl ether to remove the sulfinyl-derived byproducts.

    • Basify the aqueous layer to pH > 11 with 2 M NaOH and extract the free amine with dichloromethane (3x).

    • Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure to yield the enantiomerically enriched (S)-1-phenylpropylamine. Determine the enantiomeric excess (e.e.) by chiral HPLC or GC analysis.

Strategy 2: Transition Metal-Catalyzed Asymmetric Hydrogenation

Asymmetric hydrogenation (AH) of prochiral imines is one of the most direct and atom-economical methods for producing chiral amines.[1][2] This approach is widely used in industry, exemplified by the large-scale synthesis of (S)-metolachlor.[1] The reaction typically employs catalysts based on iridium, rhodium, or ruthenium, complexed with chiral phosphorus-containing ligands.[5]

Causality and Experimental Rationale

The enantioselectivity of the hydrogenation is controlled by the chiral environment created by the ligand coordinated to the metal center.[6] The substrate (imine) coordinates to the metal, and hydrogen is delivered to one of the two prochiral faces of the C=N bond. The design of the chiral ligand, often featuring a C₂-symmetric backbone or P-stereogenic centers, is crucial for achieving high levels of stereocontrol.[1][2] Iridium catalysts, particularly those with phosphino-oxazoline (PHOX) or spiro-based ligands, have proven highly effective for the hydrogenation of N-aryl imines.[1][6] The reaction conditions, including hydrogen pressure, temperature, and solvent, must be carefully optimized to maximize both conversion and enantioselectivity.

Workflow for Asymmetric Hydrogenation

ProchiralImine Prochiral Imine Reactor High-Pressure Reactor ProchiralImine->Reactor Catalyst Chiral Catalyst (e.g., [Ir(COD)Cl]₂ + Ligand) Catalyst->Reactor H2 H₂ (gas) H2->Reactor Product Enantiomerically Enriched Propylamine Reactor->Product Hydrogenation

Caption: Simplified workflow for the asymmetric hydrogenation of an imine.

Protocol: Iridium-Catalyzed Asymmetric Hydrogenation of an N-Aryl Imine

Materials:

  • N-(1-phenylpropylidene)aniline (or other N-aryl imine substrate)

  • [Ir(COD)Cl]₂ (Iridium catalyst precursor)

  • Chiral Ligand (e.g., (S,S)-f-Binaphane)

  • Anhydrous, degassed solvent (e.g., Dichloromethane or Toluene)

  • Iodine (I₂) (activator)

  • High-pressure autoclave equipped with a magnetic stir bar

Procedure:

  • Catalyst Preparation (in situ):

    • In a glovebox, add [Ir(COD)Cl]₂ (0.005 eq) and the chiral ligand (0.011 eq) to a vial.

    • Add a small amount of anhydrous, degassed solvent and stir for 20-30 minutes to form the catalyst complex.

  • Hydrogenation Reaction:

    • In the glovebox, charge the glass liner of the autoclave with the imine substrate (1.0 eq) and the pre-formed catalyst solution.

    • Add additional solvent to achieve the desired substrate concentration (typically 0.1-0.5 M).

    • Add an activator, such as I₂ (0.01 eq), if required by the specific catalytic system.

    • Seal the autoclave, remove it from the glovebox, and connect it to a hydrogen line.

    • Purge the autoclave several times with H₂ gas.

    • Pressurize the reactor to the desired pressure (e.g., 50 bar H₂) and begin stirring.

    • Heat the reaction to the desired temperature (e.g., 40 °C) and maintain for 12-24 hours.

    • Monitor the reaction by taking aliquots (after carefully and safely depressurizing) for GC or ¹H NMR analysis.

  • Work-up and Analysis:

    • After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen pressure.

    • Open the reactor and remove the reaction mixture.

    • Concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

    • Determine the enantiomeric excess of the purified amine product by chiral HPLC or GC.

Data Summary: Asymmetric Hydrogenation
Substrate (Imine)Catalyst/LigandH₂ Pressure (bar)Yield (%)e.e. (%)Reference
N-(1-phenylpropylidene)anilineIr/Spiranic C3a50>9597[1]
N-(1-(furan-2-yl)propylidene)benzylamineIr/(S,S)-f-Binaphane50>9590[2]
N-(1-p-tolylpropylidene)anilineIr/Phosphino-oxazoline50>9593[1]

Strategy 3: Biocatalytic Asymmetric Synthesis using ω-Transaminases

Biocatalysis offers a powerful and environmentally benign alternative to traditional chemical methods.[7] ω-Transaminases (ω-TAs) are enzymes that catalyze the transfer of an amino group from a donor molecule to a ketone acceptor, creating a chiral amine with high enantioselectivity.[8] This method is particularly attractive for its high selectivity, mild reaction conditions (aqueous media, room temperature), and the potential for industrial-scale production, as seen in the synthesis of sitagliptin.[7]

Causality and Experimental Rationale

The reaction mechanism involves the enzyme's pyridoxal-5'-phosphate (PLP) cofactor, which acts as an amine shuttle.[8][9] The enzyme's active site creates a chiral pocket that binds the prochiral ketone in a specific orientation, ensuring that the amino group is delivered to only one face of the carbonyl, thus producing a single enantiomer of the amine product. The reaction is an equilibrium process. To drive it towards the product, an inexpensive amine donor like isopropylamine or L-alanine is used in excess. The ketone byproduct (acetone or pyruvate, respectively) can be removed to shift the equilibrium further.[8][10] Both (R)- and (S)-selective transaminases are available, allowing access to either enantiomer of the target amine.[11][12]

Workflow for Transaminase-Catalyzed Amination

ProchiralKetone Prochiral Ketone Transaminase ω-Transaminase (ω-TA) + PLP cofactor ProchiralKetone->Transaminase AmineDonor Amine Donor (e.g., Isopropylamine) AmineDonor->Transaminase ChiralAmine Chiral Propylamine Transaminase->ChiralAmine Amination KetoneByproduct Ketone Byproduct (e.g., Acetone) Transaminase->KetoneByproduct Deamination

Sources

Application

Handling hygroscopic chiral amine hydrochloride salts in the lab

Application Note: Handling, Characterization, and Synthesis with Hygroscopic Chiral Amine Hydrochloride Salts Introduction: The Invisible Impurity Chiral amine hydrochloride salts (e.g., -methylbenzylamine HCl, amino aci...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Handling, Characterization, and Synthesis with Hygroscopic Chiral Amine Hydrochloride Salts

Introduction: The Invisible Impurity

Chiral amine hydrochloride salts (e.g.,


-methylbenzylamine HCl, amino acid esters) are fundamental building blocks in pharmaceutical asymmetric synthesis and crucial resolving agents for chiral acids. However, their ionic lattice often possesses high lattice energy that, paradoxically, can lead to significant hygroscopicity, particularly when amorphous content is present or when the salt forms stable hydrates.

The Problem: Researchers often treat these salts as anhydrous solids based on their theoretical molecular weight. However, water uptake (0.5% to >10% w/w) introduces three critical failure modes:

  • Stoichiometric Drift: A 5% water content means a 5% undercharge of the chiral reagent, potentially lowering enantiomeric excess (ee) in resolutions or yield in couplings.

  • Analytical Bias: Moisture acts as a strong competitor for hydrogen-bonding sites on chiral stationary phases (CSP), causing retention time shifts and peak broadening in HPLC.

  • Physical Instability: Water absorption leads to deliquescence, making solids sticky, difficult to weigh, and prone to hydrolysis.

This guide provides a self-validating protocol for handling these materials with the rigor required for high-stakes drug development.

Characterization: Determining the "True" State

Before using a chiral salt, you must define its hydration state. Standard Loss on Drying (LOD) is often insufficient because it cannot distinguish between surface moisture and bound hydrates.

The Gold Standard: Buffered Karl Fischer (KF) Titration

Why it matters: Standard KF reagents contain methanol and iodine. Primary and secondary amines can react with iodine (side reaction) or shift the pH to >8, destabilizing the titration endpoint.

Protocol: Modified KF for Amine Salts

  • Reagent Selection: Use a "One-Component" volumetric reagent or a coulometric reagent specifically formulated for amines (e.g., Hydranal™-Composite 5).

  • Buffering (Critical): The solvent system must be buffered to pH 5–7.

    • Add: 5–10 g of Benzoic Acid or Salicylic Acid to the methanol in the titration vessel before starting the blank.

    • Reasoning: This neutralizes the free amine generated as the HCl salt dissolves, preventing the pH shift that causes iodine disproportionation.

  • Execution:

    • Titrate the solvent/buffer mixture to dryness (drift < 20 µ g/min ).

    • Inject/add the sample.[1][2][3]

    • Validation: If the endpoint drifts continuously or takes >5 mins, the side reaction is occurring. Increase buffer concentration.

Thermal Analysis (TGA vs. DSC)
  • TGA (Thermogravimetric Analysis): Quantifies weight loss.

    • Profile: Surface water leaves <100°C. Hydrate water leaves at distinct steps (often >100°C).

  • DSC (Differential Scanning Calorimetry):

    • Insight: A sharp endotherm confirms a crystalline hydrate. A broad, messy baseline suggests an amorphous, wet solid.

Table 1: Characterization Decision Matrix

ObservationLikely StateRecommended Action
KF High (>5%), TGA Step >100°C Stoichiometric HydrateAdjust MW to include

. Do not dry further.
KF High, TGA Gradual Loss <100°C Surface Moisture (Wet)Dry in vacuum oven (see Section 3).
KF Low (<0.5%), DSC Sharp Anhydrous CrystallineSafe to use as is.
Material is Sticky/Clumped DeliquescentRecrystallize or Azeotropic dry immediately.

Handling & Storage Protocols: The "Dry Chain"

Once characterized, the material must be maintained.

Drying Protocols
  • Vacuum Oven: 40–50°C at <10 mbar.

    • Caution: Chiral salts can racemize at high temperatures if traces of free acid/base are present. Keep T < 60°C.

  • Azeotropic Drying (For Deliquescent Pastes):

    • Dissolve the salt in Ethanol/Toluene (1:1) .

    • Rotovap to dryness.[4] The azeotrope pulls water out more effectively than heat alone.

    • Result: Often yields a foam that can be scraped into a powder.

The "Difference Weighing" Technique

Never weigh hygroscopic salts directly onto a spatula or weigh paper. The balance reading will drift upwards as you watch, invalidating the mass.

DOT Diagram: Difference Weighing Workflow

WeighingProtocol Start Start: Hygroscopic Salt in Storage Vial Tare 1. Place Sealed Vial on Balance & Tare (Set to 0.0000 g) Start->Tare Remove 2. Remove Vial from Balance Tare->Remove Extract 3. Quickly extract estimated amount into reaction vessel Remove->Extract Reweigh 4. Return Sealed Vial to Balance Extract->Reweigh Calc 5. Record Negative Mass (e.g., -0.1543 g) Reweigh->Calc Check Is Mass within tolerance? Calc->Check Success Proceed to Reaction (Accurate Mass Delivered) Check->Success Yes Repeat Repeat Extraction Check->Repeat No Repeat->Remove

Caption: Figure 1. Difference weighing minimizes the exposure of the bulk hygroscopic material to ambient humidity and eliminates balance drift errors.

Analytical Workflows (HPLC/GC)

Sample Preparation
  • GC Analysis: Amine salts do not volatilize. You must "free-base" them in situ.

    • Protocol: Add salt to GC vial

      
       Add 1 mL DCM 
      
      
      
      Add 1 drop 2N NaOH or Triethylamine
      
      
      Shake
      
      
      Inject organic layer.
  • HPLC Analysis:

    • Solvent: Dissolve in the mobile phase. If the mobile phase is heptane/ethanol, dissolve the salt in pure ethanol first, then dilute.

    • Warning: Do not use water as a solvent for Normal Phase Chiral HPLC samples; it will deactivate the column.

Impact of Water on Chiral Chromatography

Water competes with the analyte for hydrogen bonding sites on polysaccharide columns (e.g., Chiralpak AD/OD).

  • Symptom: Retention times decrease, and resolution (

    
    ) drops.
    
  • Fix: If retention times shift, flush the column with anhydrous isopropanol.

Synthetic Application: Stoichiometry Correction

When using the salt in a reaction (e.g., amide coupling or resolution), you must adjust the charge based on the Water Corrected Molecular Weight (


) .


Example:

  • Target: 1.00 mmol of (S)-(-)-

    
    -Methylbenzylamine HCl (
    
    
    
    g/mol ).
  • KF Result: 4.5% water.

  • 
     g/mol .
    
  • Action: Weigh 165.1 mg instead of 157.6 mg. Failure to do this results in a 4.5% deficiency of the amine.

DOT Diagram: Synthesis Workflow

SynthesisFlow cluster_0 Stoichiometry Control Salt Chiral Amine Salt KF Buffered KF Titration Salt->KF Weigh Difference Weighing Salt->Weigh Calc Calculate MW_corr KF->Calc % H2O Calc->Weigh Target Mass FreeBase In-situ Freebasing (if required) Weigh->FreeBase Reaction Chiral Reaction FreeBase->Reaction

Caption: Figure 2. Integration of water content analysis into the synthetic workflow to ensure stoichiometric accuracy.

References

  • Metrohm AG. Titer determination in Karl Fischer titration, Application Bulletin 424. (Detailed protocols for handling side-reactions in amine titration). Link

  • Sigma-Aldrich (Merck). Determination of Water Content in Amines Using Karl Fischer Titration. (Specifics on buffering reagents like benzoic acid). Link

  • United States Pharmacopeia (USP). General Chapter <921> Water Determination. (Standard pharmaceutical methods for Method I: Titrimetric). Link

  • Org. Synth. Handling Hygroscopic Compounds. (General laboratory techniques for isolation and drying). Link

  • Chiral Technologies. Chiral Chromatography Instruction Manuals. (Impact of solvents and moisture on polysaccharide phases). Link

Sources

Method

General procedure for free-basing amine hydrochloride salts

Application Notes and Protocols Topic: General Procedure for Free-Basing Amine Hydrochloride Salts For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide to...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes and Protocols

Topic: General Procedure for Free-Basing Amine Hydrochloride Salts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the chemical conversion of amine hydrochloride salts into their corresponding free-base form. The protocol details the underlying chemical principles, selection of appropriate reagents and solvents, a step-by-step experimental procedure, and methods for purification and isolation. Emphasis is placed on the rationale behind experimental choices to ensure procedural robustness and safety. This guide is intended for professionals in research and development who handle amine compounds.

Introduction: The Chemistry of Free-Basing

Amine hydrochloride salts are the product of the reaction between a basic amine and hydrochloric acid.[1] In this form, the nitrogen atom of the amine is protonated, forming an ammonium cation, which is ionically bonded to a chloride anion. This salt form significantly increases the water solubility and stability of the amine, making it a common formulation for pharmaceuticals and other chemical reagents.[1][2]

However, for many chemical reactions, purification procedures, or analytical techniques, the amine must be in its neutral, or "free-base," form. The process of "free-basing" involves the deprotonation of the ammonium cation to regenerate the neutral amine. This is achieved by treating the amine salt with a base that is stronger than the amine itself. The general reaction is as follows:

R₃NH⁺Cl⁻ + B → R₃N + BH⁺Cl⁻

Where:

  • R₃NH⁺Cl⁻ is the amine hydrochloride salt.

  • B is the added base.

  • R₃N is the free-base amine.

  • BH⁺Cl⁻ is the salt of the added base.

The choice of base and the subsequent workup procedure are critical for achieving a high yield and purity of the free-base amine. This guide will walk through these considerations in detail.

Selecting the Appropriate Base

The success of the free-basing procedure hinges on the selection of a suitable base. The primary consideration is that the chosen base must be stronger than the amine being deprotonated. A useful metric for this is the pKa of the conjugate acid of the base. As a general rule, the pKa of the conjugate acid of the chosen base should be higher than the pKa of the amine's conjugate acid (the amine hydrochloride salt).[3][4]

Base Typical Concentration pKa of Conjugate Acid Notes
Sodium Hydroxide (NaOH)1-10 M aqueous solution~15.7 (for H₂O)A strong, inexpensive, and common choice.[5] However, its use in aqueous solutions may not be suitable for water-sensitive free-base amines.
Potassium Hydroxide (KOH)1-10 M aqueous solution~15.7 (for H₂O)Similar in strength and application to NaOH.
Sodium Carbonate (Na₂CO₃)Saturated aqueous solution~10.3 (for HCO₃⁻)A milder base, suitable for amines that are sensitive to strong hydroxides.
Sodium Bicarbonate (NaHCO₃)Saturated aqueous solution~6.4 (for H₂CO₃)A weak base, generally only effective for deprotonating salts of relatively acidic amines.[6]
Triethylamine (Et₃N)Neat or in an organic solvent~10.75An organic base that can be used in non-aqueous conditions.[7] It is often used as an acid scavenger in reactions.[4][8]
Ammonia (NH₃)Aqueous solution (e.g., 1% NH₃/MeOH)~9.25Can be used, particularly in ion-exchange chromatography methods for releasing the free amine.[6]

Expert Insight: For most common aliphatic amines, a 1-2 M solution of sodium hydroxide is sufficient to ensure complete deprotonation.[6] For more delicate or base-sensitive molecules, weaker bases like sodium carbonate or bicarbonate should be considered. The choice also depends on the desired workup; for instance, organic bases like triethylamine are advantageous when the presence of water is undesirable.

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a general liquid-liquid extraction method for free-basing an amine hydrochloride salt.

Materials and Reagents
  • Amine hydrochloride salt

  • Selected base (e.g., 2 M NaOH)

  • Immiscible organic solvent (e.g., diethyl ether, dichloromethane, ethyl acetate)

  • Separatory funnel

  • Deionized water

  • Brine (saturated NaCl solution)

  • Anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

  • Rotary evaporator

  • Standard laboratory glassware and safety equipment (gloves, goggles, lab coat)[9]

Procedural Diagram

Free_Basing_Workflow cluster_0 Aqueous Phase Operations cluster_1 Extraction and Isolation dissolve 1. Dissolve Amine Hydrochloride in Water basify 2. Add Base Solution (e.g., 2M NaOH) dissolve->basify Adjust pH > pKa extract 3. Extract with Organic Solvent (e.g., Ether) basify->extract Transfer to Separatory Funnel wash 4. Wash Organic Layer with Brine extract->wash dry 5. Dry with Anhydrous Sulfate wash->dry evaporate 6. Evaporate Solvent to Yield Free Base dry->evaporate

Caption: Workflow for the free-basing of an amine hydrochloride salt.

Detailed Protocol
  • Dissolution: Dissolve the amine hydrochloride salt in a minimal amount of deionized water in a flask or beaker. The salt form is typically water-soluble.[2]

  • Basification: While stirring, slowly add the chosen base solution (e.g., 2 M NaOH) to the aqueous solution of the amine salt.[10] Monitor the pH of the solution using pH paper or a pH meter. Continue adding the base until the pH is significantly above the pKa of the amine hydrochloride salt (typically pH 10-12 for common amines). The solution may become cloudy as the less water-soluble free-base amine precipitates.[11][12]

  • Extraction: Transfer the mixture to a separatory funnel. Add an appropriate volume of an immiscible organic solvent.[13] The choice of solvent depends on the solubility of the free-base amine.[14][15][16] Common choices include diethyl ether, dichloromethane (DCM), or ethyl acetate. Shake the separatory funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate. The free-base amine will partition into the organic layer.[11]

  • Separation and Washing: Drain the aqueous layer and collect the organic layer. To remove any residual water-soluble impurities and excess base, wash the organic layer with deionized water, followed by a wash with brine.[17] The brine wash helps to break up any emulsions and further dry the organic layer.

  • Drying: Transfer the organic layer to a clean, dry flask and add an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[13] Swirl the flask and let it stand for 10-15 minutes.

  • Isolation: Filter the drying agent from the organic solution. The free-base amine is now dissolved in the organic solvent. Remove the solvent using a rotary evaporator to yield the purified free-base amine, which may be an oil or a solid.

Safety and Handling Precautions

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling amines and bases.[9]

  • Ventilation: Work in a well-ventilated area or a chemical fume hood, as many amines are volatile and may have strong, unpleasant odors.[18]

  • Handling Bases: Strong bases like sodium hydroxide are corrosive and can cause severe burns.[19] Handle with care and have an appropriate neutralizing agent and spill kit readily available.

  • Storage: Store amines in a cool, well-ventilated area away from acids and strong oxidizing agents.[9]

  • Waste Disposal: Dispose of all chemical waste according to your institution's and local regulations.[9]

Troubleshooting and Advanced Considerations

  • Emulsion Formation: Emulsions can sometimes form during the extraction process, making layer separation difficult. Adding brine or gently swirling instead of vigorous shaking can help to break up emulsions.

  • Water-Soluble Amines: For low molecular weight or highly polar amines that have significant water solubility, multiple extractions with the organic solvent may be necessary to maximize the yield.[20] Saturating the aqueous layer with a salt like sodium chloride can also decrease the amine's solubility in water and improve extraction efficiency.[17]

  • Non-Aqueous Free-Basing: In cases where the amine or other functional groups in the molecule are sensitive to water, a non-aqueous workup may be necessary. This can involve using an organic base like triethylamine in an organic solvent.[7] Another method involves using a basic ion-exchange resin to neutralize the hydrochloride salt.[6][21]

References

  • What are the Health and Safety Guidelines for Using Amines?. (n.d.). Google Cloud.
  • What strong bases that can be used to deprotonate secondary amine? - Quora. (2016, September 29). Quora.
  • How can I free-base my amine from TFA salt? - ECHEMI. (n.d.). ECHEMI.
  • Process for the purification of amines. (n.d.). Google Patents.
  • Which of the following base should be used to deprotonate the H-atom shown in the structur [Chemistry] - Gauth. (n.d.). Gauth.
  • Organic Bases: Amines – HSC Chemistry - Science Ready. (n.d.). Science Ready.
  • 24.2: Structure and Properties of Amines - Chemistry LibreTexts. (2024, March 23). Chemistry LibreTexts.
  • Reactions of Amines. (n.d.).
  • Your Essential Guide to Handling Bases Safely in the Lab - Bitesize Bio. (2022, December 16). Bitesize Bio.
  • Organic Chemistry II. (n.d.).
  • Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11. (2006, December 10).
  • Are amines soluble in organic solvents? - Quora. (2018, March 30). Quora.
  • Experimental pKa values of amine hydrochlorides 1 ⋅ HCl, 55 ⋅ HCl,... - ResearchGate. (n.d.). ResearchGate.
  • Chemical Safety - Environmental Health and Safety - Missouri S&T. (n.d.). Missouri S&T.
  • How to free the Base from Cystamine/Cysteamine Hydrochloric Salt? - ResearchGate. (2021, September 16). ResearchGate.
  • Amine compounds. (n.d.).
  • Workup: Amines - University of Rochester. (n.d.). University of Rochester.
  • What is the best way to convert my amine compound from the salt form into free amine? | ResearchGate. (2015, January 9). ResearchGate.
  • How can I free base cystamine dihydrochloride? - Chemistry Stack Exchange. (2017, October 18). Chemistry Stack Exchange.
  • SAFETY DATA SHEET - Fisher Scientific. (2013, October 3). Fisher Scientific.
  • What is the best way of making free amina base from its salt? : r/chemistry - Reddit. (2023, October 11). Reddit.
  • Amines. (n.d.).
  • Acids and Bases. (n.d.).
  • Deprotonation of highly basic tertiary amine in the presence of an ester functional group?. (2022, July 14). ResearchGate.
  • Deprotonating alcohol in presence of amine? - ResearchGate. (2021, February 11). ResearchGate.
  • Trichloroacetic acid fueled practical amine purifications - PMC - NIH. (2022, February 24). National Institutes of Health.
  • Hydrochloride salt of amine : r/OrganicChemistry - Reddit. (2023, June 22). Reddit.
  • Isolation (Recovery) of amines - University of Alberta. (n.d.). University of Alberta.
  • Amine acid salt compounds and process for the production thereof. (n.d.). Google Patents.
  • Conversion of Amines to Amine Salts - YouTube. (2020, April 19). YouTube.
  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9). ACS Publications.
  • What is the best method to convert HCl amine salt to free amine? - ECHEMI. (n.d.). ECHEMI.
  • Process and amine-solvent absorbent for removing acidic gases from gaseous mixtures. (n.d.). Google Patents.
  • 20.2: Basicity of Amines and Ammonium Salt Formation - Chemistry LibreTexts. (2020, May 30). Chemistry LibreTexts.
  • 10.8: Amines as Bases - Chemistry LibreTexts. (2014, August 20). Chemistry LibreTexts.
  • amine salt formation in ketones as solvents - Powered by XMB 1.9.11 - Sciencemadness.org. (2007, February 26). Sciencemadness.org.
  • Reclaiming of Amine CO2 Solvent Using Extraction of Heat Stable Salts in Liquid-Liquid Membrane Contactor - PMC. (2023, February 14). National Institutes of Health.
  • Amine hydrochloride salts : a problem in polyurethane synthesis - Enlighten Theses. (2012, December 10). University of Glasgow.

Sources

Application

Application of Ellman’s auxiliary in synthesizing thiophene amines

Application Notes & Protocols Topic: Strategic Application of Ellman’s Auxiliary for the Asymmetric Synthesis of Thiophene Amines Introduction: The Significance of Chiral Thiophene Amines and the Ellman Auxiliary Thiophe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Notes & Protocols

Topic: Strategic Application of Ellman’s Auxiliary for the Asymmetric Synthesis of Thiophene Amines

Introduction: The Significance of Chiral Thiophene Amines and the Ellman Auxiliary

Thiophene-containing compounds are privileged scaffolds in medicinal chemistry, appearing in numerous blockbuster drugs due to their unique electronic properties and ability to act as bioisosteres of phenyl rings. The introduction of a chiral amine functionality to the thiophene ring creates stereogenic centers that are critical for molecular recognition and pharmacological activity. Consequently, the development of robust and stereoselective methods for synthesizing chiral thiophene amines is of paramount importance for drug discovery and development.[1]

Among the most powerful tools for asymmetric amine synthesis is the use of (R)- or (S)-2-methyl-2-propanesulfinamide, commonly known as Ellman's auxiliary or tert-butanesulfinamide (tBS).[2] Introduced by Jonathan A. Ellman in 1997, this chiral ammonia equivalent has become an indispensable reagent in both academic and industrial settings.[3][4] Its widespread adoption is due to a combination of factors: it is commercially available in both enantiomeric forms, it reliably directs stereoselective additions to a vast range of carbonyls and imines, and the auxiliary is easily cleaved under mild acidic conditions to furnish the desired primary amine.[5][6]

This guide provides a detailed technical overview and actionable protocols for leveraging Ellman's auxiliary in the synthesis of chiral thiophene amines, focusing on the underlying mechanisms that ensure high diastereoselectivity and chemical yield.

The Core Mechanism: A Three-Step Strategic Approach

The synthesis of chiral amines using Ellman's auxiliary is a robust, three-stage process that can be adapted for thiophene-based substrates.[7] The sequence involves the formation of a chiral N-sulfinyl imine, a diastereoselective nucleophilic addition to the imine, and finally, the removal of the auxiliary.

G cluster_0 Overall Workflow Thiophene_Carbonyl Thiophene Aldehyde or Ketone Ellman_Aux Ellman's Auxiliary (tert-butanesulfinamide) Sulfinyl_Imine Thiophene-N-sulfinyl Imine (Key Chiral Intermediate) Nucleophile Nucleophile (e.g., Grignard, Organolithium) or Reducing Agent (NaBH4) Adduct Diastereomerically Enriched Sulfinamide Adduct Amine_Salt Chiral Thiophene Amine (as HCl salt)

Step 1: Formation of the Thiophene-N-sulfinyl Imine

The initial step is the condensation of a thiophene aldehyde or ketone with tert-butanesulfinamide. This reaction forms the crucial N-tert-butanesulfinyl imine intermediate. The equilibrium of this reaction must be driven towards the product by removing the water byproduct. For this purpose, a Lewis acid such as titanium(IV) ethoxide (Ti(OEt)₄) or copper(II) sulfate (CuSO₄) is employed. Ti(OEt)₄ is particularly effective for less reactive ketones, serving as both a potent water scavenger and a catalyst for the condensation.[8][9]

Step 2: Diastereoselective Nucleophilic Addition

The chiral tert-butanesulfinyl group exerts powerful stereocontrol over the addition of a nucleophile to the C=N double bond. The stereochemical outcome is dictated by a highly organized, six-membered chair-like transition state, often referred to as a Zimmerman-Traxler model.[10] In this model, the nucleophile's metal cation (e.g., Mg²⁺ from a Grignard reagent) chelates to both the oxygen of the sulfinyl group and the nitrogen of the imine. The bulky tert-butyl group orients itself in a pseudo-equatorial position to minimize steric hindrance, forcing the nucleophile to attack from a specific face of the imine. This chelation-controlled pathway is responsible for the typically high diastereoselectivities observed.[8]

G

Step 3: Auxiliary Cleavage

Once the desired sulfinamide adduct is formed and purified, the tert-butanesulfinyl auxiliary is readily removed. This is typically achieved by treatment with a strong acid, such as hydrochloric acid, in a protic solvent like methanol or ethanol.[2] The process yields the free primary amine as its corresponding ammonium salt, which often precipitates from the reaction mixture and can be easily isolated.[11]

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Anhydrous solvents and reagents are critical, particularly for steps involving organometallic nucleophiles. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn.

Protocol 1: Asymmetric Synthesis of a Primary Thiophene Amine via One-Pot Reductive Amination

This protocol details the synthesis of (R)-1-(thiophen-2-yl)methanamine from thiophene-2-carboxaldehyde using (R)-tert-butanesulfinamide and an in-situ reduction.

Materials:

  • (R)-tert-butanesulfinamide ((R)-tBS)

  • Thiophene-2-carboxaldehyde

  • Titanium(IV) ethoxide (Ti(OEt)₄)

  • Sodium borohydride (NaBH₄)

  • Anhydrous Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Hydrochloric Acid (HCl) solution (e.g., 4M in Dioxane or prepared in MeOH)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Imine Formation:

    • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add (R)-tert-butanesulfinamide (1.0 eq) and anhydrous THF.

    • Add thiophene-2-carboxaldehyde (1.05 eq).

    • Add titanium(IV) ethoxide (2.0 eq) dropwise to the solution.

    • Heat the reaction mixture to 65 °C and stir for 4-6 hours. Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

  • In-Situ Reduction:

    • Cool the reaction mixture to -48 °C using an acetone/dry ice bath.

    • In a separate flask, dissolve sodium borohydride (NaBH₄) (2.5 eq) in anhydrous THF.

    • Slowly add the NaBH₄ solution to the cooled reaction mixture via cannula transfer, maintaining the internal temperature below -40 °C.

    • Stir the reaction at -48 °C for 3-4 hours.

  • Work-up and Isolation of Sulfinamide:

    • Quench the reaction by the slow addition of saturated NaHCO₃ solution at low temperature.

    • Allow the mixture to warm to room temperature and stir vigorously for 30 minutes.

    • Filter the resulting suspension through a pad of Celite®, washing the filter cake with ethyl acetate.

    • Transfer the filtrate to a separatory funnel, wash with brine, dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfinamide adduct. The crude product can be purified by column chromatography if necessary.

  • Deprotection:

    • Dissolve the purified sulfinamide in methanol.

    • Cool the solution to 0 °C and add a solution of HCl in dioxane or methanol (3.0-4.0 eq) dropwise.

    • Stir at room temperature for 1-2 hours, during which the amine hydrochloride salt may precipitate.

    • Concentrate the mixture under reduced pressure. The resulting solid can be triturated with diethyl ether to afford the pure (R)-1-(thiophen-2-yl)methanamine hydrochloride.

Protocol 2: Asymmetric Synthesis of an α-Branched Thiophene Amine

This protocol details the synthesis of (S)-1-phenyl-1-(thiophen-2-yl)methanamine using a pre-formed sulfinyl imine and a Grignard reagent.

Materials:

  • (R)-N-(thiophen-2-ylmethylene)-2-methylpropane-2-sulfinamide (prepared and purified from Protocol 1, Step 1)

  • Phenylmagnesium bromide (PhMgBr, ~1.0 M in THF)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Methanol, HCl solution, Diethyl ether

Procedure:

  • Diastereoselective Addition:

    • Dissolve the purified (R)-thiophene-N-sulfinyl imine (1.0 eq) in anhydrous DCM or THF in a flame-dried flask under an inert atmosphere.

    • Cool the solution to -78 °C (for organolithium reagents) or -48 °C (for Grignard reagents).

    • Add phenylmagnesium bromide (1.5 eq) dropwise over 20-30 minutes, ensuring the internal temperature remains low.

    • Stir the reaction mixture at this temperature for 3-5 hours. Monitor by TLC for the disappearance of the starting imine.

  • Work-up and Isolation:

    • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

    • Allow the mixture to warm to room temperature.

    • Extract the aqueous layer with ethyl acetate or DCM (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

    • Purify the resulting crude sulfinamide adduct by flash column chromatography on silica gel. The diastereomeric ratio (d.r.) can be determined at this stage by ¹H NMR analysis of the crude product.

  • Deprotection:

    • Follow the deprotection procedure outlined in Protocol 1, Step 4, to cleave the auxiliary and isolate the final (S)-1-phenyl-1-(thiophen-2-yl)methanamine as its hydrochloride salt.

Data Summary and Expected Outcomes

The Ellman methodology consistently provides high yields and excellent stereoselectivity. The following table summarizes typical results for additions to sulfinyl imines, which can be extrapolated to thiophene-based substrates.

Carbonyl SubstrateNucleophile / Reducing AgentTypical Diastereomeric Ratio (d.r.)Typical Yield (%)
Aromatic AldehydePhenylmagnesium Bromide> 95:585-95
Aromatic AldehydeMethyl lithium> 90:1080-90
Alkyl KetoneSodium Borohydride (NaBH₄)90:10 to 97:3[9]66-86[9]
Aryl Alkyl KetoneL-Selectride®> 98:2> 90
Aromatic AldehydeEthyl Grignard> 95:585-95

Note: The specific diastereoselectivity for thiophene substrates may vary but is expected to be high due to the electronic and steric nature of the thiophene ring.

Conclusion and Field Insights

The use of Ellman's tert-butanesulfinamide auxiliary represents a robust, reliable, and highly stereoselective method for the synthesis of chiral thiophene amines. The protocols are scalable and tolerant of a wide range of functional groups, making this methodology exceptionally valuable for medicinal chemistry programs and the synthesis of complex molecular targets.

Key Insights from the Field:

  • Choice of Lewis Acid: While Ti(OEt)₄ is broadly effective, for simple aldehydes, less expensive and easier-to-handle reagents like CuSO₄ can be sufficient.[8]

  • Temperature Control: Strict adherence to low temperatures during the nucleophilic addition step is critical for maximizing diastereoselectivity.

  • Recycling the Auxiliary: Methods have been developed to recover and recycle the chiral auxiliary after the acid-promoted cleavage step, enhancing the overall cost-effectiveness and sustainability of the process.[11]

By understanding the mechanistic principles and following these detailed protocols, researchers can confidently access a diverse array of enantiomerically enriched thiophene amines for applications in drug discovery and beyond.

References

  • Ellman Laboratory. (n.d.). Asymmetric Synthesis of Amines. Yale University. Retrieved from [Link]

  • Wikipedia. (2023). tert-Butanesulfinamide. Retrieved from [Link]

  • Suna, E. Group. (n.d.). Diastereoselective synthesis using chiral auxiliary. University of Latvia. Retrieved from [Link]

  • Xu, H. C., Chowdhury, S., & Ellman, J. A. (2013). Asymmetric synthesis of amines using tert-butanesulfinamide. Nature Protocols, 8(11), 2271–2280. Retrieved from [Link]

  • Ellman, J. A., et al. (2013). Asymmetric synthesis of amines using tert-butanesulfinamide. ResearchGate. Retrieved from [Link]

  • O'Brien, P. J., & O'Reilly, M. (2017). Asymmetric hydrogen-borrowing reactions involving Ellman's tert-butanesulfinamide auxiliary. ResearchGate. Retrieved from [Link]

  • Medley, J. W. (n.d.). Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines (Ellman Auxiliary). Harvard University, Myers Group. Retrieved from [Link]

  • Chemistry Short Shorts. (2024). Ellman Auxiliaries for Amine Synthesis. YouTube. Retrieved from [Link]

  • Aggarwal, V. K., & Adams, H. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling. Tetrahedron Letters, 50(26), 3355-3357. Retrieved from [Link]

  • Zhang, F., et al. (2021). Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. Molecules, 26(17), 5340. Retrieved from [Link]

  • Gao, B., et al. (2021). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. Science Advances, 7(15), eabg2891. Retrieved from [Link]

  • Martins, P. F., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances, 12, 27485-27506. Retrieved from [Link]

  • Cogan, D. A., & Ellman, J. A. (1999). One-pot method for the asymmetric synthesis of tert-butanesulfinyl-protected amines from ketones. Tetrahedron Letters, 40(26), 4817-4820. Retrieved from [Link]

  • Barrow, J. C., et al. (2003). A Facile Three-Step Synthesis of 1,2-Amino Alcohols Using the Ellman Homochiral tert-Butylsulfinamide. ResearchGate. Retrieved from [Link]

  • Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 75(1), 39-46. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Differentiating (1R)-1-(Thiophen-2-yl)propan-1-amine from Duloxetine intermediate

The following technical guide is structured as a Tier-3 Support Knowledge Base for researchers and process chemists. It addresses the precise differentiation of (1R)-1-(Thiophen-2-yl)propan-1-amine (Target Regioisomer) f...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier-3 Support Knowledge Base for researchers and process chemists. It addresses the precise differentiation of (1R)-1-(Thiophen-2-yl)propan-1-amine (Target Regioisomer) from the standard Duloxetine Intermediate (typically the amino-alcohol, (S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol).

Ticket ID: DUL-INT-042 Topic: Analytical Differentiation of (1R)-1-(Thiophen-2-yl)propan-1-amine vs. Duloxetine Precursors Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Structural Definition

User Query: "How do I distinguish (1R)-1-(Thiophen-2-yl)propan-1-amine from the standard Duloxetine intermediate?"

Scientist's Assessment: Confusion often arises due to the nomenclature similarity (thiophene, propyl, amine). However, these two compounds are regioisomers with distinct connectivities and physicochemical properties.

  • Compound A (The "Outlier"): (1R)-1-(Thiophen-2-yl)propan-1-amine. A primary amine where the amino group is at the benzylic (thenylic) position.

  • Compound B (The "Standard Intermediate"): (S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol (often referred to as "Duloxetine Alcohol" or USP Impurity B). This is a secondary amino-alcohol.

Structural Comparison Matrix
Feature(1R)-1-(Thiophen-2-yl)propan-1-amineDuloxetine Intermediate (Amino-Alcohol)
Formula


MW ~141.23 g/mol ~171.26 g/mol
Functionality Primary Amine (

)
Secondary Amine (

) + Alcohol
Chiral Center C1 (attached to Thiophene & Amine)C1 (attached to Thiophene & OH)
Backbone Propyl chain (Amine at C1)Propyl chain (Amine at C3)
CAS (Generic) 53632-92-1 (Racemic)116539-55-0 (S-isomer)

Visualizing the Difference (Pathway Logic)

The following diagram illustrates the structural divergence and the critical decision points for analysis.

Duloxetine_Differentiation Start Unknown Sample Test_MW Mass Spectrometry (MS) Start->Test_MW Step 1: Rapid Screen Result_141 m/z ~141 (1R)-1-(Thiophen-2-yl)propan-1-amine Test_MW->Result_141 [M+H]+ 142 Result_171 m/z ~171 Duloxetine Alcohol Intermediate Test_MW->Result_171 [M+H]+ 172 Test_NMR 1H NMR Analysis Result_141->Test_NMR Confirmation Result_171->Test_NMR Confirmation NMR_Benzylic Benzylic Proton (C1) Shift: ~4.0-4.5 ppm Coupled to NH2 Test_NMR->NMR_Benzylic Target Compound NMR_Alcohol Benzylic Proton (C1) Shift: ~5.0-5.3 ppm Coupled to OH Test_NMR->NMR_Alcohol Standard Intermediate

Figure 1: Analytical decision tree for differentiating the regioisomer (Target) from the standard Duloxetine intermediate.

Troubleshooting & FAQs

Q1: I see a peak at m/z 142. Does this confirm the (1R)-amine?

Answer: Yes, with high probability. The standard Duloxetine intermediate (Amino-Alcohol) has a molecular weight of 171.26 Da, giving an


 of 172.27 .
The target compound, (1R)-1-(Thiophen-2-yl)propan-1-amine, has a molecular weight of 141.23 Da, giving an 

of 142.24 .
  • Action: If you see m/z 142, you are likely dealing with the primary amine regioisomer or a fragmentation product (loss of

    
     or similar from the alcohol is unlikely to yield this specific mass cleanly).
    
Q2: How do I distinguish them by NMR if I don't have MS?

Answer: The Benzylic Proton (


)  and the Methyl Group (

)
are your diagnostic signals.
Signal(1R)-1-(Thiophen-2-yl)propan-1-amineDuloxetine Intermediate (Amino-Alcohol)

(Benzylic)
~4.0 - 4.2 ppm (t) Attached to

(Amine).
~5.1 - 5.3 ppm (dd) Attached to

(Alcohol). Downfield due to Oxygen.

Absent (Primary Amine

)
~2.4 ppm (s) (Secondary Amine

)
Propyl Chain

is a Methyl group (

)
.Expect a triplet at ~0.9 ppm.

is a Methylene group (

)
attached to N.Expect a multiplet/triplet at ~2.6 ppm.

Critical Check: Look for the N-Methyl singlet at 2.4 ppm. If it's missing, you do not have the standard Duloxetine intermediate.

Q3: Why would this "wrong" isomer be present in my synthesis?

Answer: This regioisomer is not a standard byproduct of the commercial Duloxetine route (Mannich reaction


 Reduction). However, it may appear if:
  • Route Deviation: You are using a reductive amination on 1-(thiophen-2-yl)propan-1-one.

  • Starting Material Impurity: Your thiophene precursor contained isomers that propagated through the synthesis.

  • Degradation: In rare cases, severe degradation of the amino-alcohol under acidic conditions might lead to fragmentation, but the formation of a primary amine at C1 is mechanistically difficult from the standard intermediate. It is more likely a contaminant or a mislabeled reagent.

Q4: How do I separate them using HPLC?

Answer: Due to the significant polarity difference (Primary amine vs. Amino-alcohol), they separate easily on standard C18 columns.

Recommended Protocol (Reverse Phase):

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

    
     mm, 3.5 
    
    
    
    .
  • Mobile Phase A: 0.1% Formic Acid in Water (or Phosphate buffer pH 6.0).

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 5% B to 60% B over 15 minutes.

  • Prediction:

    • Duloxetine Intermediate (Alcohol): Elutes earlier due to the polar hydroxyl group and secondary amine.

    • 1-(Thiophen-2-yl)propan-1-amine: Elutes later (more hydrophobic, lacks the -OH group).

Detailed Experimental Protocols

Protocol A: Rapid Chemical Verification (TLC)

Use this for a quick "Yes/No" check before instrumental analysis.

  • Stationary Phase: Silica Gel

    
     plates.
    
  • Mobile Phase:

    
     (90:9:1).
    
  • Visualization:

    • UV (254 nm): Both compounds absorb (Thiophene chromophore).

    • Ninhydrin Stain:

      • Target (Primary Amine): Turns Deep Purple/Red upon heating.

      • Intermediate (Secondary Amine): Turns Faint Pink/Yellow or requires prolonged heating (Secondary amines react poorly with Ninhydrin compared to primary amines).

  • Result: A strong purple spot indicates the presence of the primary amine (1R)-1-(Thiophen-2-yl)propan-1-amine.

Protocol B: Chiral Purity Assessment

If you confirmed the structure is the (1R)-amine and need to check its enantiomeric purity.

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV @ 230 nm.

  • Note: The (1R) and (1S) enantiomers of the amine will resolve. Ensure you have a racemic standard to establish retention times.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10214420, 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol. Retrieved from [Link]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12280954, 1-(Thiophen-2-yl)propan-2-amine hydrochloride (Structural Analog Reference). Retrieved from [Link]

Sources

Optimization

Removing thiophene impurities from chiral amine synthesis

Technical Support Center: Purification of Chiral Amines Guide: Troubleshooting Thiophene Impurity Removal in Chiral Amine Synthesis Welcome to our dedicated technical support center. As a Senior Application Scientist, I...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of Chiral Amines

Guide: Troubleshooting Thiophene Impurity Removal in Chiral Amine Synthesis

Welcome to our dedicated technical support center. As a Senior Application Scientist, I understand the rigorous purity requirements in pharmaceutical and fine chemical synthesis. This guide provides in-depth, field-tested answers and protocols to address the specific challenge of removing persistent thiophene impurities from your chiral amine products. Thiophene's structural similarity to various aromatic precursors and its potential to poison downstream catalysts make its removal a critical, yet often non-trivial, step.[1][2]

This resource is structured to help you diagnose issues and select the most effective purification strategy while preserving the stereochemical integrity of your valuable chiral amines.

Frequently Asked Questions (FAQs)

Q1: Why is removing even trace amounts of thiophene so critical for my chiral amine product?

Thiophene and its derivatives are sulfur-containing aromatic heterocycles commonly found as impurities in raw materials or arising from certain synthetic routes.[1][2] Their removal is paramount for several reasons:

  • Catalyst Poisoning: The sulfur atom in thiophene strongly coordinates to and deactivates precious metal catalysts (e.g., Palladium, Rhodium, Nickel) that are often essential for subsequent synthetic transformations, such as hydrogenations or cross-coupling reactions.

  • Regulatory Compliance: In drug development, sulfur-containing impurities are closely scrutinized by regulatory bodies. They can pose toxicological risks and must be controlled to exceptionally low levels (often in the parts-per-million range) in the final Active Pharmaceutical Ingredient (API).[3]

  • Biological Activity: Unwanted thiophene residues can exhibit their own biological activity, potentially confounding pharmacological studies or leading to unforeseen side effects.[4]

Q2: What are the primary strategies for thiophene removal, and how do I choose the right one for a sensitive chiral amine?

There are four main strategies, and the optimal choice depends on the specific properties of your chiral amine (e.g., stability, polarity, boiling point) and the concentration of the thiophene impurity. The key is to select a method that is orthogonal to your amine's reactivity and preserves its chirality.

  • Adsorptive Desulfurization (ADS): Utilizes specialized solid-phase materials that selectively bind thiophene.[5][6]

  • Oxidative Desulfurization (ODS): Chemically alters thiophene to a more polar species (sulfoxide/sulfone) that can be easily removed by a subsequent extraction or silica plug.[7][8]

  • Liquid-Liquid Extractive Desulfurization (EDS): Employs a solvent system where thiophene has a much higher partition coefficient than your amine.[9][10]

  • Complexation/Alkylation: Involves reacting the thiophene with a reagent to dramatically change its physical properties (e.g., boiling point), facilitating separation.[11][12]

The following decision-making workflow can help guide your choice.

G cluster_input Start: Crude Chiral Amine with Thiophene Impurity cluster_decision Decision Pathway start Assess Amine Stability & Properties q_oxidant Is the amine stable to mild oxidants? start->q_oxidant q_polarity Are the polarities of the amine and thiophene sufficiently different? q_oxidant->q_polarity  No ods Oxidative-Extractive Desulfurization (ODS) q_oxidant->ods  Yes q_bp Is there a significant boiling point difference? q_bp->q_polarity  Yes (Consider Distillation if applicable) eds Liquid-Liquid Extraction (EDS) (e.g., with DES) q_bp->eds  Yes (Consider Distillation if applicable) alkylation Alkylation + Distillation q_bp->alkylation  No q_polarity:e->q_bp:n ads Adsorptive Desulfurization (ADS) (e.g., Ag-Silica, MOFs) q_polarity->ads  No q_polarity->eds

Caption: Decision workflow for selecting a thiophene removal method.

Troubleshooting Guides

Q3: My adsorptive column (standard silica gel) fails to separate thiophene from my amine. What should I try next?

This is a common issue. Standard silica gel separates compounds based primarily on polarity. Thiophene and many amines can have similar polarities, leading to poor resolution.[13]

Causality: The lack of selectivity arises because the interaction mechanism (polar interactions) is not specific enough to differentiate between the two compounds. To achieve separation, you need an adsorbent that relies on a different, more specific interaction.

Solution: Adsorption via π-Complexation.

Thiophene's electron-rich aromatic ring can form a coordinate bond (π-complex) with certain metal ions, particularly soft Lewis acids like Silver(I) (Ag⁺).[14] By impregnating silica gel with a silver salt (e.g., AgNO₃), you create a stationary phase that will strongly retain thiophene while allowing your amine (assuming it doesn't have a stronger chelating group) to elute.

Experimental Protocol: Lab-Scale Thiophene Removal with Silver-Impregnated Silica Gel

  • Preparation of Ag-Silica:

    • Dissolve silver nitrate (AgNO₃) in deionized water or acetonitrile to make a 10% (w/v) solution.

    • In a round-bottom flask, add silica gel (e.g., 100 g).

    • Slowly add the AgNO₃ solution to the silica gel with swirling until a free-flowing, slightly damp powder is formed.

    • Remove the solvent under reduced pressure (rotary evaporator) at 40-50°C until completely dry. Crucially, protect the flask from light (wrap in aluminum foil) as silver salts are light-sensitive.

    • Activate the Ag-Silica by heating in a vacuum oven at 100-120°C for 4-6 hours. Store in a dark, desiccated container.

  • Column Chromatography:

    • Pack a chromatography column with the prepared Ag-Silica using a non-polar solvent system (e.g., hexane/ethyl acetate).

    • Dissolve your crude chiral amine in a minimal amount of the mobile phase.

    • Load the sample onto the column.

    • Elute the column, starting with a low-polarity mobile phase and gradually increasing polarity.

    • Monitor the fractions by TLC or LC-MS. The chiral amine should elute first, while the thiophene impurity will be strongly retained.

Adsorbent TypeInteraction MechanismSelectivity for ThiopheneRisk to Chiral Center
Standard Silica GelPolar (H-bonding)Low to MediumLow
Silver-Impregnated Silicaπ-ComplexationHighLow
Activated Carbonvan der Waals / π-stackingMedium to HighLow
Metal-Organic Frameworks (MOFs)Size Exclusion / π-ComplexationVery High[6][14]Low

Table 1: Comparison of Adsorbents for Thiophene Removal.

Q4: I am concerned about racemization or degradation of my chiral amine with an oxidative method. How can I perform this selectively and safely?

This is a valid concern, as amines can be susceptible to oxidation. The key is to use a biphasic system where the oxidant and catalyst are chosen to selectively oxidize the sulfur atom of thiophene to a sulfone, which is highly polar.[8][15] This sulfone can then be easily separated.

Causality: Thiophene's sulfur atom is electron-rich and more susceptible to oxidation than the nitrogen of many amines, especially under controlled conditions. By converting thiophene (non-polar) to thiophene-S,S-dioxide (sulfone, highly polar), you create a massive difference in physical properties, making separation trivial.

Solution: Biphasic Oxidative-Extractive Desulfurization (ODS).

This workflow uses a non-polar organic solvent for your crude amine and a polar solvent containing the oxidant. The reaction occurs at the interface, and the resulting polar sulfone is immediately extracted into the polar phase, away from your desired product.

G cluster_workflow Oxidative-Extractive Desulfurization (ODS) Workflow start Crude Amine + Thiophene in Organic Solvent (e.g., Heptane) add_oxidant Add Aqueous Phase: Oxidant (H₂O₂) + Catalyst (e.g., Formic Acid) start->add_oxidant react Stir vigorously at controlled temperature (e.g., 40-60°C) add_oxidant->react phase_sep Phase Separation react->phase_sep organic_phase Organic Phase: Purified Chiral Amine phase_sep->organic_phase Top Layer aqueous_phase Aqueous Phase: Thiophene Sulfone + Used Oxidant/Catalyst phase_sep->aqueous_phase Bottom Layer end Isolate Pure Amine from Organic Phase organic_phase->end

Caption: Workflow for a biphasic ODS process.

Experimental Protocol: Mild Oxidative-Extractive Desulfurization

  • Setup: In a round-bottom flask equipped with a condenser and magnetic stirrer, dissolve the crude chiral amine (1.0 equiv) in a non-polar solvent like heptane or toluene (e.g., 5-10 mL per gram of crude material).

  • Oxidant Solution: Prepare the oxidant solution. A common system is 30-35% aqueous hydrogen peroxide (H₂O₂) with a catalytic amount of an acid like formic acid.[16] Caution: Handle H₂O₂ with appropriate personal protective equipment.

  • Reaction: Add the oxidant solution to the flask. The volume can be 0.5 to 1.0 times the volume of the organic phase. Begin vigorous stirring to create a large interfacial area. Heat the mixture gently to 40-60°C.

  • Monitoring: Monitor the disappearance of thiophene from the organic layer by GC, TLC, or LC-MS. The reaction is typically complete within 2-6 hours.

  • Workup:

    • Cool the reaction to room temperature and transfer to a separatory funnel.

    • Allow the layers to separate completely.

    • Drain the lower aqueous layer (containing the thiophene sulfone).

    • Wash the organic layer with a dilute sodium bicarbonate solution (to neutralize the acid catalyst) and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified chiral amine.

References

  • How anime is removed from thiophene. (2025, November 23). Filo.
  • Highly selective removal of thiophene from benzene by cucurbit[7]uril in both mixed vapors and solutions. (n.d.). RSC Publishing. [Link]

  • Refining The Benzene And Recovering The Thiophene By Extractive Distillation. (2008, January 8). [Link]

  • Benzene Purification from Thiophene by Extractive Distillation with Dimethylformamide. (2018, October 1). Chemical Engineering Transactions.[Link]

  • Removal of Thiophene from Mixtures with n-Heptane by Selective Extraction Using Deep Eutectic Solvents. (2016, July). Industrial & Engineering Chemistry Research.[Link]

  • Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid. (2025, May 19). RSC Publishing. [Link]

  • Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. (2024, September 10). ACS Omega.[Link]

  • Efficient oxidation of thiophene derivatives with homogeneous and heterogeneous MTO/H2O2 systems. (n.d.). ScienceDirect.[Link]

  • Enhancing Desulfurization Performance of Cu-Based Sorbents for Thiophene Removal via AlOOH-Assisted Synthesis. (2024, December 6). Energy & Fuels.[Link]

  • Method for removing thiophene from diesel fuel with a graphene oxide adsorbent. (n.d.).
  • Electrooxidative Desulfurization of a Thiophene-Containing Model Fuel Using a Square Wave Potentiometry Technique. (n.d.). Energy & Fuels.[Link]

  • Removal of single and dual ring thiophene's from dodecane using cavitation based processes. (2022, August 29). Semantic Scholar.[Link]

  • Adsorption removal of thiophene and dibenzothiophene from oils with activated carbon as adsorbent: Effect of surface chemistry. (n.d.). ResearchGate.[Link]

  • Liquid–Liquid Equilibrium Data and Mechanism for Separating Thiophene from Heptane Using Mixed Solvents. (2024, May 31). Journal of Chemical & Engineering Data.[Link]

  • Photochemical oxidation of thiophene by O2 in an oil/acetonitrile two-phase extraction system. (2008, October 15). PubMed.[Link]

  • Separation of thiophen from benzene by solvent extraction. I. (n.d.). ResearchGate.[Link]

  • Method of removing thiophene
  • METHOD FOR SEPARATING OF OPTICALLY PURE THIOPHENE COMPOUNDS USING SIMULATED MOVING BED CHROMATOGRAPHY. (2006, June 29).
  • Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (n.d.). Open Access Journals.[Link]

  • Removal of thiophenes from aromatic hydrocarbons by means of condensation in the presence of acid catalysts. (n.d.). ResearchGate.[Link]

  • Thiophene. (n.d.). Wikipedia. [Link]

  • Method for removing thiophene sulfur-containing compound
  • How can monoalkylated and dialkylated thiophenes be separated? (2024, December 7). ResearchGate.[Link]

  • Catalytic asymmetric functionalization and dearomatization of thiophenes. (n.d.). PMC.[Link]

  • Heterocyclic compounds - Thiophene. (n.d.). Slideshare.[Link]

  • Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid. (2025, May 19). PMC.[Link]

  • Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes. (n.d.). PMC.[Link]

  • Removal of Thiophene and Its Derivatives from Model Gasoline Using Polymer-Supported Metal Chlorides Ionic Liquid Moieties. (n.d.). ResearchGate.[Link]

  • Naturally occurring thiophenes: isolation, purification, structural elucidation, and evaluation of bioactivities. (n.d.). CABI Digital Library.[Link]

  • Removal of impurities
  • Separation and purification applications for mutagenic impurities. (2017, June 29). Speciality Chemicals Magazine.[Link]

  • Chiral Amines in Total Synthesis: The Biocatalytic Approach. (2017, October 6). Wiley Analytical Science.[Link]

  • Supporting Information for Chiral Molecular Glass: Synthesis and Characterization of Enantiomerically Pure Thiophene-Based[14]Helicene. (n.d.). Wiley-VCH. [Link]

  • How to remove excess of thiophene boronic acid from reaction mixture? (2017, June 9). ResearchGate.[Link]

  • Thiophene-Based Covalent Triazine Frameworks as Visible-Light-Driven Heterogeneous Photocatalysts for the Oxidative Coupling of Amines. (2024, April 5). MDPI.[Link]

Sources

Troubleshooting

Technical Support Center: A Researcher's Guide to Improving the Enantiomeric Excess of 1-(thiophen-2-yl)propan-1-amine

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions to assist you in en...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions to assist you in enhancing the enantiomeric excess (ee) of 1-(thiophen-2-yl)propan-1-amine, a crucial chiral building block. Our goal is to empower you with the expertise and practical insights needed to overcome common experimental hurdles and achieve high enantiopurity.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is designed in a question-and-answer format to directly tackle the challenges you may encounter during the resolution of racemic 1-(thiophen-2-yl)propan-1-amine.

Question 1: My enzymatic kinetic resolution is yielding low enantiomeric excess (ee). What are the primary causes and how can I improve it?

Low enantiomeric excess in an enzymatic kinetic resolution is a frequent challenge that can stem from several factors.[1] A systematic approach to troubleshooting is crucial for identifying the root cause and implementing an effective solution.

Potential Causes & Step-by-Step Solutions:

  • Suboptimal Enzyme Activity or Selectivity: The chosen enzyme may inherently possess low enantioselectivity for 1-(thiophen-2-yl)propan-1-amine or its activity could be compromised.

    • Solution:

      • Verify Enzyme Quality: Ensure the enzyme is from a reputable supplier and has been stored under the recommended conditions to maintain its activity.

      • Screen Different Enzymes: A screening of various lipases (e.g., Candida antarctica lipase B (CALB), Rhizomucor miehei lipase) should be performed to identify the most selective biocatalyst for your substrate.[2]

      • Increase Enzyme Loading: A higher catalyst concentration can sometimes improve the reaction rate, but be mindful that it may occasionally lead to a decrease in selectivity.[1]

  • Incorrect Reaction Temperature: Temperature plays a critical role in the balance between reaction rate and enantioselectivity.

    • Solution: Conduct a temperature screening study. Lowering the reaction temperature often enhances enantioselectivity by favoring the transition state with the lower activation energy, leading to the major enantiomer.[1][3]

  • Inappropriate Solvent Choice: The solvent can significantly influence the enzyme's conformation and, consequently, its selectivity.[1]

    • Solution: Screen a variety of organic solvents with different polarities (e.g., n-hexane, toluene, MTBE, THF). For instance, Novozym 435 has shown high activity in n-hexane for the resolution of similar compounds.[2]

  • Suboptimal Reaction Time (Conversion): In kinetic resolution, the ee of the unreacted starting material increases with conversion, while the ee of the product is highest at the beginning.[1][4]

    • Solution: Perform a time-course study to monitor the conversion and the ee of both the starting material and the product. This will help you determine the optimal reaction time to achieve the desired ee for your target compound. For high ee of the remaining substrate, the reaction needs to be driven to a higher conversion.[4]

  • Potential Racemization: The desired enantiomer might be racemizing under the reaction conditions, which can be influenced by temperature or pH.[1]

    • Solution: Test the stability of the enantioenriched amine under the reaction conditions in the absence of the acylating agent. If racemization is observed, consider milder conditions, such as a lower temperature.

Question 2: I'm struggling with the classical resolution of 1-(thiophen-2-yl)propan-1-amine using a chiral acid. The diastereomeric excess (de) of the crystallized salt is low. How can this be improved?

Low diastereomeric excess during crystallization is a common hurdle in classical resolution and points to poor differentiation between the two diastereomeric salts.[5]

Potential Causes & Step-by-Step Solutions:

  • Inadequate Solvent System: The choice of solvent is paramount for achieving a significant solubility difference between the two diastereomeric salts.[5]

    • Solution: A systematic solvent screening is the most effective approach.[5] Experiment with a range of solvents and solvent mixtures of varying polarities. For instance, ethyl acetate has been found to be an optimal solvent in some diastereomeric salt resolutions, providing a good balance between yield and diastereomeric excess.[6]

  • Unfavorable Cooling Rate: A rapid cooling rate can lead to the co-precipitation of the more soluble diastereomer, thus reducing the de.

    • Solution: Employ a slower, more controlled cooling profile to allow for the selective crystallization of the less soluble diastereomer.[5]

  • Incorrect Stoichiometry of the Resolving Agent: The molar ratio of the chiral resolving agent to the racemic amine can impact the efficiency of the resolution.

    • Solution: Optimize the stoichiometry of the chiral acid. While a 1:1 ratio is a common starting point, variations can sometimes improve the de.[6]

  • Insufficient Purity of the Diastereomeric Salt: A single crystallization may not be sufficient to achieve high de.

    • Solution: Perform one or more recrystallizations of the obtained salt. Using a different solvent system for recrystallization can sometimes be beneficial.[5]

Question 3: My diastereomeric salt is "oiling out" instead of crystallizing. What should I do?

"Oiling out" occurs when the salt separates from the solution as a liquid phase rather than a solid crystalline material. This can happen if the salt's melting point is below the crystallization temperature or if the solution is too concentrated.[5]

Potential Causes & Step-by-Step Solutions:

  • High Concentration: The concentration of the diastereomeric salt in the solution may be too high.

    • Solution: Add more solvent to dilute the solution, which can prevent oiling out.[5]

  • High Crystallization Temperature: The temperature of the solution may be above the melting point of the salt.

    • Solution: Lower the crystallization temperature.[5]

  • Inappropriate Solvent: The chosen solvent may not be suitable for crystallization.

    • Solution: Experiment with a less polar solvent, which might favor crystallization.[5]

Frequently Asked Questions (FAQs)

This section addresses broader questions to enhance your understanding of the principles and strategies for improving the enantiomeric excess of 1-(thiophen-2-yl)propan-1-amine.

What are the main methods for obtaining enantiomerically pure 1-(thiophen-2-yl)propan-1-amine?

There are three primary strategies for accessing enantiomerically pure 1-(thiophen-2-yl)propan-1-amine:

  • Chiral Resolution: This involves separating the enantiomers of a racemic mixture. The most common methods are:

    • Diastereomeric Salt Formation: Reacting the racemic amine with a chiral resolving agent (typically a chiral acid like tartaric acid or camphorsulfonic acid) to form diastereomeric salts.[7] These salts have different physical properties, such as solubility, allowing for their separation by crystallization.[6][8]

    • Enzymatic Kinetic Resolution: Utilizing an enzyme (often a lipase) to selectively acylate one enantiomer of the amine, allowing for the separation of the acylated product from the unreacted enantiomer.[9]

  • Asymmetric Synthesis: This involves synthesizing the desired enantiomer directly from a prochiral starting material using a chiral catalyst or auxiliary.[10] This approach avoids the 50% theoretical yield limitation of classical resolution.[7]

  • Chiral Chromatography: This method uses a chiral stationary phase (CSP) to separate the enantiomers of the racemic amine.[11] While highly effective for analytical purposes, scaling up for preparative separations can be costly.

How do I choose the right chiral resolving agent for diastereomeric salt formation?

The selection of an appropriate chiral resolving agent is often empirical.[7] However, some general guidelines can be followed:

  • Commonly Used Agents: For resolving chiral amines, readily available and inexpensive chiral acids such as tartaric acid, camphorsulfonic acid, and mandelic acid are good starting points.[7]

  • Structural Similarity: Sometimes, resolving agents with structural similarities to the target molecule can be effective.

  • Screening: It is highly recommended to perform a small-scale screening of several different chiral acids to identify the one that provides the best crystallization and separation of the diastereomeric salts.

What is the "selectivity factor" (E or s) in enzymatic kinetic resolution, and why is it important?

The selectivity factor (often denoted as E for enantiomeric ratio in biocatalysis or s in chemical catalysis) is a measure of how much faster the enzyme reacts with one enantiomer compared to the other.[12][13] A higher E value indicates greater selectivity. This is a critical parameter because it dictates the achievable enantiomeric excess of both the product and the unreacted starting material at a given conversion.[4] For preparative purposes, an E value of over 200 is generally considered excellent.[14]

How can I accurately determine the enantiomeric excess of my 1-(thiophen-2-yl)propan-1-amine sample?

The most reliable and widely used method for determining the enantiomeric excess of chiral amines is chiral High-Performance Liquid Chromatography (HPLC) .[11][15] This technique utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation and allowing for their quantification.[16] Other methods include:

  • Chiral Gas Chromatography (GC): Similar to HPLC but for volatile compounds. The amine may need to be derivatized first.

  • NMR Spectroscopy with Chiral Shift Reagents or Chiral Derivatizing Agents: This method can be used to differentiate the signals of the two enantiomers in the NMR spectrum.[17]

Is it possible to achieve a yield greater than 50% in a resolution process?

In a classical kinetic resolution or diastereomeric salt crystallization, the maximum theoretical yield for a single enantiomer is 50%, as the other enantiomer is typically discarded.[7] However, processes like Dynamic Kinetic Resolution (DKR) can overcome this limitation. DKR combines a kinetic resolution with in-situ racemization of the slower-reacting enantiomer, theoretically allowing for a 100% yield of the desired enantiomer.[9] Another approach is to racemize and recycle the unwanted enantiomer from a classical resolution.[18]

Data Presentation

Table 1: Influence of Temperature on Enantiomeric Excess in a Typical Kinetic Resolution

Temperature (°C)Enantiomeric Excess (ee%)Comments
25 (Room Temp)75Lower selectivity at higher temperatures.
088Significant improvement upon cooling.
-2095Further improvement, but the reaction rate may decrease.
-78>99Optimal ee may be achieved, but reaction times can be significantly longer.

Note: The data presented is representative and will vary depending on the specific enzyme, substrate, and solvent used.[3]

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Kinetic Resolution of 1-(thiophen-2-yl)propan-1-amine

  • Reaction Setup: In a dry flask, dissolve racemic 1-(thiophen-2-yl)propan-1-amine (1.0 eq) in a suitable organic solvent (e.g., n-hexane).

  • Acylating Agent: Add an acylating agent (e.g., vinyl acetate, 1.5 eq).

  • Enzyme Addition: Add the lipase (e.g., Novozym 435, 10-50 mg/mmol of substrate).

  • Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or lower) and monitor the progress by taking aliquots at regular intervals and analyzing them by chiral HPLC.

  • Work-up: Once the desired conversion is reached (typically around 50%), filter off the enzyme.

  • Separation: Separate the acylated amine from the unreacted amine using standard techniques such as column chromatography or extraction.

  • Analysis: Determine the enantiomeric excess of both the recovered starting material and the product by chiral HPLC.

Protocol 2: General Procedure for Diastereomeric Salt Resolution

  • Salt Formation: Dissolve racemic 1-(thiophen-2-yl)propan-1-amine (1.0 eq) in a suitable solvent (e.g., methanol or ethanol). In a separate flask, dissolve the chiral resolving agent (e.g., L-(+)-tartaric acid, 0.5-1.0 eq) in the same solvent, warming if necessary.

  • Crystallization: Slowly add the resolving agent solution to the amine solution with stirring. Allow the mixture to cool slowly to room temperature and then potentially to a lower temperature (e.g., 4 °C) to induce crystallization.

  • Isolation: Collect the precipitated diastereomeric salt by filtration and wash it with a small amount of cold solvent.

  • Liberation of the Amine: Suspend the purified diastereomeric salt in water and add a base (e.g., 1 M NaOH) until the pH is basic (pH > 11) to liberate the free amine.[8]

  • Extraction: Extract the aqueous layer with an organic solvent (e.g., dichloromethane).[8]

  • Purification and Analysis: Dry the combined organic extracts, remove the solvent under reduced pressure, and determine the enantiomeric excess of the resolved amine by chiral HPLC.

Visualizations

workflow cluster_resolution Diastereomeric Salt Resolution racemic_amine Racemic 1-(thiophen-2-yl)propan-1-amine salt_mixture Mixture of Diastereomeric Salts racemic_amine->salt_mixture chiral_acid Chiral Resolving Agent (e.g., Tartaric Acid) chiral_acid->salt_mixture crystallization Fractional Crystallization salt_mixture->crystallization less_soluble Less Soluble Diastereomeric Salt crystallization->less_soluble Isolate mother_liquor Mother Liquor (Enriched in other diastereomer) crystallization->mother_liquor base_treatment Base Treatment less_soluble->base_treatment enriched_amine Enantiomerically Enriched Amine base_treatment->enriched_amine

Caption: Workflow for chiral resolution via diastereomeric salt formation.

kinetic_resolution cluster_kr Enzymatic Kinetic Resolution racemic_amine Racemic Amine (R/S) reaction Selective Acylation racemic_amine->reaction enzyme Enzyme (Lipase) enzyme->reaction acyl_donor Acyl Donor acyl_donor->reaction products Mixture reaction->products separation Separation products->separation unreacted_amine Unreacted Amine (e.g., S-enantiomer) separation->unreacted_amine acylated_amine Acylated Amine (e.g., R-enantiomer) separation->acylated_amine

Caption: General workflow for enzymatic kinetic resolution of a racemic amine.

References

  • BenchChem. (n.d.). Technical Support Center: Enhancing Enantiomeric Excess through Kinetic Resolution.
  • Advances in Engineering. (2023, April 15). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen.
  • BenchChem. (n.d.). Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts.
  • STEM. (n.d.). Practical Considerations in Kinetic Resolution Reactions.
  • Wikipedia. (n.d.). Chiral resolution.
  • Wikipedia. (n.d.). Kinetic resolution.
  • PMC. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate.
  • Biocatalysis. (n.d.). Kinetic Resolution of Enantiomers.
  • DiVA portal. (n.d.). Enzymatic Cascade for Dynamic Kinetic Resolution of Amines.
  • IJPPR. (2020, July 30). Chiral High Performance Liquid Chromatography: Review.
  • LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs.
  • YAKHAK HOEJI. (2021, June 30). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases.
  • BenchChem. (n.d.). Application Notes and Protocols for the Chiral Resolution of 1-(5-methylfuran-2-yl)propan-1-amine.
  • PubMed. (2013, November 15). Asymmetric synthesis of amines using tert-butanesulfinamide.
  • The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization.
  • Bode Research Group. (2015). OC VI (HS 2015). Retrieved from [Link]

  • BenchChem. (n.d.). Technical Support Center: Overcoming Poor Enantioselectivity with (R)-N-(1-phenylethyl)propan-2-amine.
  • ResearchGate. (n.d.). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Retrieved from [Link]

  • NIH. (n.d.). Microwave Assisted Enzymatic Kinetic Resolution of (±)-1-Phenyl-2-propyn-1-ol in Nonaqueous Media.

Sources

Optimization

Troubleshooting low yield in thiophene amine coupling reactions

Topic: Troubleshooting Low Yield in Thiophene Amine Coupling Reactions Ticket ID: #THIO-CN-001 Support Level: Tier 3 (Senior Application Scientist) Diagnostic: Why is Your Reaction Failing? Before altering your protocol,...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Low Yield in Thiophene Amine Coupling Reactions Ticket ID: #THIO-CN-001 Support Level: Tier 3 (Senior Application Scientist)

Diagnostic: Why is Your Reaction Failing?

Before altering your protocol, identify the specific failure mode. Thiophene aminations fail for distinct mechanistic reasons compared to standard phenyl systems.

Troubleshooting Logic Tree

TroubleshootingTree Start Start: Low Yield CheckSM Check TLC/LCMS: Is Starting Material (SM) consumed? Start->CheckSM SM_Remains Yes, SM remains CheckSM->SM_Remains No Conversion SM_Consumed No, SM is gone CheckSM->SM_Consumed Full Conversion Poisoning Diagnosis: Catalyst Poisoning (Sulfur coordination to Pd) SM_Remains->Poisoning Action1 Action: Switch to bulky ligands (BrettPhos, RuPhos) or NHCs (PEPPSI) Poisoning->Action1 CheckProduct Is the major peak De-halogenated Thiophene? SM_Consumed->CheckProduct Dehalo Diagnosis: Hydrodehalogenation (Beta-hydride elimination) CheckProduct->Dehalo Yes Decomp Diagnosis: Thiophene Ring Opening or Oligomerization CheckProduct->Decomp No (Complex Mixture) Action2 Action: Switch Solvent (Dioxane -> Toluene) Change Base (NaOtBu -> Cs2CO3) Dehalo->Action2 Action3 Action: Lower Temp, Switch to Pd G3/G4 Precatalysts Decomp->Action3

Figure 1: Diagnostic logic flow for identifying the root cause of reaction failure.

Core Issue: Catalyst Deactivation ("The Sulfur Trap")

The Problem: Thiophene is an electron-rich heterocycle containing sulfur. Unlike phenyl halides, the sulfur atom can act as a Lewis base, coordinating strongly to the Palladium(II) center. This forms a stable, non-reactive complex (resting state) that removes active catalyst from the cycle [1].

The Mechanism: In a standard cycle, Pd(0) undergoes oxidative addition to the C-X bond. In thiophenes, the sulfur competes with the phosphine ligand for the Pd center. If the ligand is not bulky enough or does not bind tightly, the sulfur displaces it, halting the cycle.

The Solution: You must use ligands that are sterically bulky enough to prevent sulfur coordination or use N-Heterocyclic Carbenes (NHCs) which bind to Pd more strongly than sulfur does.

  • Recommendation A (Phosphines): Use BrettPhos or RuPhos . These bulky dialkylbiaryl phosphines create a "protective shell" around the Pd, blocking sulfur interaction while facilitating reductive elimination [2].

  • Recommendation B (NHCs): Use Pd-PEPPSI-IPr .[1][2] The "PEPPSI" (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) scaffold is extremely robust against heteroatom poisoning and is air-stable [3].

Core Issue: Hydrodehalogenation

The Problem: You observe the consumption of your bromothiophene, but instead of the amine product, you isolate the thiophene with a hydrogen atom replacing the halogen (Ar-Br → Ar-H).

The Mechanism: This occurs via


-hydride elimination .[3]
  • The amine binds to the Pd-Ar complex.

  • Instead of reductive elimination (forming C-N bond), the Pd center abstracts a hydrogen from the

    
    -carbon of the amine (or alkoxide base).
    
  • This releases an imine and a Pd-H species.

  • The Pd-H species undergoes reductive elimination with the thiophene ring, creating the dehalogenated byproduct [4].

The Solution:

  • Solvent Switch: Avoid solvents that can act as hydride sources.[4] Replace THF or isopropanol with Toluene or 1,4-Dioxane .

  • Base Switch: Strong alkoxide bases (NaOtBu) can promote

    
    -hydride elimination. Switch to Cs
    
    
    
    CO
    
    
    or K
    
    
    PO
    
    
    . These weak bases are slower but suppress the side reaction [5].

Standard Operating Procedures (SOPs)

Do not rely on in-situ catalyst mixing (e.g., Pd(OAc)


 + Ligand) for thiophenes. The formation of the active species is often inefficient in the presence of sulfur. Always use Precatalysts. 
Protocol A: The "Gold Standard" (BrettPhos System)

Best for: Primary amines, difficult substrates, high yields.

ReagentEquivalentsNotes
Bromothiophene 1.0 equivLimiting reagent
Amine 1.2 equiv
BrettPhos Pd G3 0.02 - 0.05 equiv3rd Gen Precatalyst (Air stable)
Cs

CO

2.0 equivDried, anhydrous
Toluene 0.2 MAnhydrous, degassed

Step-by-Step:

  • Glassware: Oven-dry a reaction vial containing a stir bar. Cool under Argon flow.

  • Solids: Weigh BrettPhos Pd G3, Cs

    
    CO
    
    
    
    , and solid substrates into the vial.
  • Purge: Cap the vial (septum) and purge with Argon for 5 minutes.

  • Liquids: Add anhydrous Toluene and liquid amine via syringe.

  • Activation: Heat to 100°C for 12 hours.

    • Note: The G3 precatalyst activates quickly upon heating.

  • Workup: Filter through a Celite pad (eluting with EtOAc) to remove Pd black and salts. Concentrate and purify.

Protocol B: The "Robust" Method (PEPPSI System)

Best for: Sterically hindered amines, electron-rich thiophenes.

ReagentEquivalentsNotes
Chlorothiophene 1.0 equivWorks well on chlorides
Amine 1.2 equiv
Pd-PEPPSI-IPr 0.02 equivExtremely stable catalyst
KOtBu 1.2 equivStrong base (faster reaction)
1,4-Dioxane 0.2 MAnhydrous

Step-by-Step:

  • Load Pd-PEPPSI-IPr, KOtBu, and amine into a vial inside a glovebox or under strict inert flow (KOtBu is hygroscopic).

  • Add Dioxane and Thiophene halide.

  • Heat to 80°C .

  • Monitor by LCMS.[4] If conversion stalls, add a second portion of KOtBu (base decomposition can occur).

Comparison: 2-Bromo vs. 3-Bromothiophene

Researchers often assume these isomers react identically. They do not.

Feature2-Bromothiophene3-Bromothiophene
Electronic Nature Electron-poor (closer to S). More acidic C-H bonds.More electron-neutral. Resembles phenyl bromide.
Oxidative Addition Faster. The C-Br bond is weaker.Slower.
Stability Low. Prone to ring-opening and oligomerization under strong base.High stability.[5]
Preferred Base Weak bases (Cs

CO

, K

PO

).
Strong bases (NaOtBu ) are tolerated.
Common Failure Decomposition / Black tar formation.Incomplete conversion (requires better ligand).

Frequently Asked Questions (FAQ)

Q: My reaction mixture turned black immediately. Is it dead? A: Not necessarily, but it's a bad sign. "Pd black" indicates the catalyst has precipitated out of solution (ligand dissociation). This often happens if the ligand:Pd ratio is too low or if the ligand is oxidized.

  • Fix: Switch to a G3/G4 precatalyst where the Pd:Ligand ratio is fixed at 1:1.

Q: Can I use Pd(PPh


)

(Tetrakis)?
A: No. Triphenylphosphine is too weak a ligand for thiophene coupling. The sulfur will displace the PPh

, poisoning the catalyst immediately. You need dialkylbiaryl phosphines (Buchwald ligands) or NHCs.

Q: I see the product mass, but the yield is <10%. Where is the rest? A: If the mass balance is missing, check for homocoupling (thiophene-thiophene dimer). This happens if the amine is not nucleophilic enough or if oxygen entered the system (promoting oxidative homocoupling). Ensure rigorous degassing.

References

  • Guram, A. S., et al. (1999). New Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[6] Link

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed C-N Coupling.[4] Angewandte Chemie International Edition. Link

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPr: A Highly Active, Air-Stable Catalyst for Suzuki-Miyaura Cross-Coupling.[7] Chemistry – A European Journal. Link

  • Hartwig, J. F. (1998). Carbon-Heteroatom Bond-Forming Reductive Eliminations of Amines, Ethers, and Sulfides. Accounts of Chemical Research. Link

  • Paul, F., et al. (1994). Palladium-catalyzed coupling of aryl halides with amines.[1][6][8][9] Journal of the American Chemical Society.[6] Link

Sources

Troubleshooting

Technical Support Center: (1R)-1-(Thiophen-2-yl)propan-1-amine HCl

Welcome to the technical support center for (1R)-1-(Thiophen-2-yl)propan-1-amine HCl. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stabilit...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for (1R)-1-(Thiophen-2-yl)propan-1-amine HCl. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound in solution. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Introduction to the Stability of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl

(1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride is a primary amine salt containing a thiophene ring. Understanding its stability in solution is critical for its effective use in research and development. The key structural features that influence its stability are the primary amine group, which is susceptible to oxidation and pH-dependent reactions, and the thiophene ring, an electron-rich aromatic system that can be prone to oxidation and photolytic degradation.[1][2] The hydrochloride salt form generally enhances aqueous solubility and favors stability in acidic to neutral pH.[3]

This guide will walk you through the potential stability challenges and provide systematic approaches to investigate and mitigate them.

Troubleshooting Guide: Common Stability Issues

This section addresses specific issues you might encounter during your experiments with (1R)-1-(Thiophen-2-yl)propan-1-amine HCl in solution.

Observed Issue Potential Cause(s) Recommended Action(s)
Unexpected decrease in concentration over time in aqueous solution. Hydrolysis or pH-driven degradation: The stability of amine salts is often pH-dependent. In neutral to alkaline conditions, the free amine is more prevalent and can be more susceptible to degradation.[2][4][5][6]1. Verify pH of the solution: Ensure the pH is within the optimal range (typically acidic for amine hydrochlorides).2. Buffer the solution: Use a suitable buffer system to maintain a stable pH.3. Conduct a pH stability profile: Analyze the compound's stability across a range of pH values to determine the optimal pH for your application.
Appearance of new peaks in HPLC analysis after storage. Degradation: The compound may be degrading due to factors such as oxidation, hydrolysis, or photolysis.[7][8]1. Perform forced degradation studies: Systematically expose the compound to acidic, basic, oxidative, thermal, and photolytic stress to identify potential degradation products and pathways.[9][10][11]2. Characterize degradation products: Use techniques like LC-MS to identify the structure of the new peaks.3. Optimize storage conditions: Based on the degradation profile, store solutions protected from light, at a lower temperature (e.g., 2-8°C), and under an inert atmosphere if oxidative degradation is observed.[12][13]
Discoloration of the solution (e.g., turning yellow or brown). Oxidative or photolytic degradation: Thiophene-containing compounds can sometimes form colored degradation products upon exposure to air or light.[1]1. Protect from light: Store solutions in amber vials or wrap containers in aluminum foil.[14][15]2. Deoxygenate solvents: Purge solvents with an inert gas (e.g., nitrogen or argon) before preparing solutions.3. Add antioxidants: If compatible with your experimental system, consider adding a small amount of an antioxidant.
Precipitation of the compound from solution. Poor solubility or change in pH: The solubility of the hydrochloride salt is generally good in aqueous solutions, but the free base may be less soluble. A shift in pH towards alkaline conditions can cause precipitation.[3]1. Confirm the pH of the solution: Ensure the pH is not in a range where the free base precipitates.2. Use a co-solvent: If working with a mixed solvent system, ensure the compound is soluble in the final mixture.3. Filter the solution: If precipitation is suspected, filter the solution through a 0.22 µm filter before use to remove any undissolved material.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solutions of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl?

For optimal stability, it is recommended to store solutions of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl at 2-8°C, protected from light, and in a tightly sealed container to prevent solvent evaporation and exposure to air.[12][13] For long-term storage, consider preparing aliquots to minimize freeze-thaw cycles.

Q2: What is the likely effect of pH on the stability of this compound in aqueous solution?

The stability of amine hydrochlorides in solution is significantly influenced by pH.[2][4][5][6] In acidic conditions (pH < 7), the amine group is protonated, which generally increases its stability against oxidative degradation. In alkaline conditions (pH > 7), the equilibrium shifts towards the unprotonated (free base) form, which can be more susceptible to oxidation and other degradation pathways. Studies on similar compounds have shown significantly greater stability at lower pH values.[2][4][6]

Q3: Is (1R)-1-(Thiophen-2-yl)propan-1-amine HCl sensitive to light?

Thiophene-containing compounds can exhibit photosensitivity.[1][14][16][17] Therefore, it is prudent to assume that (1R)-1-(Thiophen-2-yl)propan-1-amine HCl may be photolabile. All solutions should be prepared and stored in a manner that protects them from light, such as using amber glassware or covering containers with foil.[15] A photostability study as part of forced degradation testing is essential to confirm this.

Q4: What are the potential degradation pathways for this molecule?

Based on its structure, the following degradation pathways are plausible:

  • Oxidation: The primary amine and the electron-rich thiophene ring are potential sites for oxidation.[1]

  • Hydrolysis: While the amine hydrochloride itself is a salt, under certain pH and temperature conditions, reactions involving water could occur, although this is less common for simple amines compared to, for example, amides or esters.[18][19][20][21][22]

  • Photodegradation: The thiophene ring may undergo reactions upon exposure to UV or visible light.[14][16][17]

  • Thermal Degradation: At elevated temperatures, decomposition of the molecule can occur.[23][24][25][26]

Q5: How can I develop a stability-indicating analytical method for this compound?

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation. The most common approach is reverse-phase HPLC with UV detection. To develop and validate such a method, you will need to:

  • Perform forced degradation studies to generate degradation products.[7][8][9][10][11]

  • Develop an HPLC method that separates the parent compound from all major degradation products.

  • Validate the method according to ICH guidelines, demonstrating specificity, linearity, accuracy, precision, and robustness.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for stress testing to identify potential degradation pathways and to develop a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7][9][11]

1. Preparation of Stock Solution:

  • Prepare a stock solution of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl in a suitable solvent (e.g., water or methanol) at a concentration of approximately 1 mg/mL.

2. Stress Conditions:

  • Acid Hydrolysis:

    • Mix the stock solution with an equal volume of 0.1 M HCl.

    • Incubate at 60°C and collect samples at various time points (e.g., 2, 6, 12, 24 hours).

    • Neutralize the samples with 0.1 M NaOH before analysis.

  • Base Hydrolysis:

    • Mix the stock solution with an equal volume of 0.1 M NaOH.

    • Incubate at 60°C and collect samples at various time points.

    • Neutralize the samples with 0.1 M HCl before analysis.

  • Oxidative Degradation:

    • Mix the stock solution with an equal volume of 3% hydrogen peroxide.

    • Keep at room temperature and collect samples at various time points.

  • Thermal Degradation:

    • Store the stock solution at 60°C and collect samples at various time points.

    • For solid-state thermal degradation, place the neat compound in an oven at a suitable temperature.

  • Photolytic Degradation:

    • Expose the stock solution to a light source that provides both UV and visible light (as per ICH Q1B guidelines).

    • Concurrently, run a control sample protected from light.

    • Collect samples at various time points.

3. Analysis:

  • Analyze all stressed samples, along with an unstressed control, using a suitable analytical method (e.g., HPLC-UV).

  • Compare the chromatograms to identify and quantify degradation products.

Protocol 2: HPLC Method for Stability Assessment

This is a starting point for developing a stability-indicating HPLC method. Optimization will likely be required.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient:

    Time (min) %A %B
    0 95 5
    20 5 95
    25 5 95
    26 95 5

    | 30 | 95 | 5 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 235 nm (based on the thiophene chromophore, may require optimization)

  • Injection Volume: 10 µL

Visualizing Workflows

Troubleshooting Workflow for Unexpected Degradation

G start Unexpected Degradation Observed check_ph Check pH of Solution start->check_ph is_ph_optimal Is pH in Optimal Range? check_ph->is_ph_optimal adjust_ph Adjust and Buffer pH is_ph_optimal->adjust_ph No check_storage Review Storage Conditions is_ph_optimal->check_storage Yes reanalyze Re-analyze Stability adjust_ph->reanalyze end Stability Issue Resolved reanalyze->end is_light_protected Protected from Light? check_storage->is_light_protected protect_from_light Store in Amber Vials/Foil Wrap is_light_protected->protect_from_light No is_temp_controlled Temperature Controlled? is_light_protected->is_temp_controlled Yes protect_from_light->is_temp_controlled control_temp Store at 2-8°C is_temp_controlled->control_temp No is_atmosphere_inert Inert Atmosphere? is_temp_controlled->is_atmosphere_inert Yes control_temp->is_atmosphere_inert use_inert_gas Deoxygenate Solvents is_atmosphere_inert->use_inert_gas No forced_degradation Perform Forced Degradation Study is_atmosphere_inert->forced_degradation If issue persists is_atmosphere_inert->end If issue resolved use_inert_gas->forced_degradation identify_pathway Identify Degradation Pathway forced_degradation->identify_pathway mitigate Implement Specific Mitigation Strategy identify_pathway->mitigate mitigate->end

Caption: Troubleshooting decision tree for stability issues.

Forced Degradation Experimental Workflow

G cluster_stress Stress Conditions prep_stock Prepare 1 mg/mL Stock Solution acid Acid Hydrolysis (0.1M HCl, 60°C) prep_stock->acid base Base Hydrolysis (0.1M NaOH, 60°C) prep_stock->base oxidation Oxidation (3% H2O2, RT) prep_stock->oxidation thermal Thermal (60°C) prep_stock->thermal photo Photolytic (ICH Q1B) prep_stock->photo sampling Collect Samples at Time Intervals acid->sampling base->sampling oxidation->sampling thermal->sampling photo->sampling neutralize Neutralize Acid/Base Samples sampling->neutralize analyze Analyze All Samples by HPLC sampling->analyze neutralize->analyze compare Compare to Unstressed Control analyze->compare identify Identify and Quantify Degradants compare->identify

Caption: Workflow for conducting forced degradation studies.

References

  • Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach - PMC. (2024, February 21).
  • Safety Data Sheet.
  • Synthesis of new thiophene derivatives and their use as photostabilizers for rigid poly(vinyl chloride) - SciSpace.
  • (PDF) Photochemical and Photophysical Behavior of Thiophene - ResearchGate. (2025, August 10).
  • Photochromic Properties of Thiophene and Thiazole-Substituted Bicyclic Aziridine in Solution and Solid State | ACS Omega - ACS Publications. (2025, June 23).
  • SAFETY DATA SHEET - Fisher Scientific. (2012, July 27).
  • 1807933-93-2 | (1s)-1-(Thiophen-2-yl)propan-1-amine hydrochloride | ChemScene.
  • Photophysical, Thermal and Structural Properties of Thiophene and Benzodithiophene-Based Copolymers Synthesized by Direct Arylation Polycondensation Method - MDPI. (2021, April 4).
  • Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride.
  • amine hydrochloride - Benchchem. Retrieved from

  • 1-(Thiophen-2-yl)propan-1-amine | 6315-55-5 - Sigma-Aldrich.
  • Forced Degradation Studies: Regulatory Considerations and Implementation.
  • 1-(Thiophen-2-yl)propan-1-amine - Sigma-Aldrich.
  • Development of forced degradation and stability indicating studies of drugs—A review.
  • Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC. (2021, August 12).
  • (PDF) Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - ResearchGate. (2021, August 2).
  • Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline.
  • The Impact of pH on Chemical Stability in Lab Experiments - Ibis Scientific, LLC. (2025, May 1).
  • Forced Degradation Studies - SciSpace. (2016, December 14).
  • 15.17 Chemical Properties of Amides: Hydrolysis | The Basics of General, Organic, and Biological Chemistry - Lumen Learning.
  • Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PubMed. (2021, August 12).
  • Forced Degradation – A Review - Biomedical Journal of. (2022, November 30).
  • Thermal degradation values of the synthesized compounds - ResearchGate.
  • Hydrolysis of Amide - Organic Synthesis.
  • Reactions of Amides - A Level Chemistry Revision Notes. (2025, January 4).
  • 1-(Thiophen-2-yl)propan-2-amine hydrochloride | C7H12ClNS | CID 12280954 - PubChem.
  • 1-(Thiophen-2-yl)-2-methylaminopropane Hydrochloride (Methiopropamine Hydrochloride; MPA HCl) - LGC Standards.
  • Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry. (2019, October 7).
  • Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical - MatheO.
  • Thermal degradation of polymers - Wikipedia.
  • An In-depth Technical Guide to the Solubility and Stability of (R)-N-(1-phenylethyl)propan-2-amine - Benchchem.
  • 3-(Methylamino)-1-(thiophen-2-yl)propan-1-one hydrochloride - Sigma-Aldrich.
  • US3592854A - Hydrolysis of amides to amines - Google Patents.
  • Thermal degradation of aqueous 2-aminoethylethanolamine in CO 2 capture - SciSpace.
  • 3-(Dimethylamino)-1-(thiophen-2-yl)propan-1-one Hydrochloride - LGC Standards.
  • Effect of Thermal Degradation on Polymer Thermal Properties - TA Instruments.
  • THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE - UKnowledge - University of Kentucky.
  • STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1 - ICH. (2025, April 11).
  • 1-(thiophen-2-yl)propan-2-amine hydrochloride | CAS 30433-93-3 | SCBT.

Sources

Optimization

Storage conditions to prevent degradation of thiophene amines

Audience: Researchers, Medicinal Chemists, and Process Development Scientists. Topic: Prevention of oxidative degradation and polymerization in thiophene amines (specifically 2-aminothiophenes).

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Medicinal Chemists, and Process Development Scientists. Topic: Prevention of oxidative degradation and polymerization in thiophene amines (specifically 2-aminothiophenes).

The Core Challenge: Why Thiophene Amines Fail

Thiophene amines, particularly 2-aminothiophenes , are "privileged structures" in drug discovery (e.g., kinase inhibitors, GPCR ligands) but are notoriously fragile.

The instability stems from the "Electron-Rich Curse." The thiophene ring is electron-rich (super-aromatic), and the amine substituent at the C2 position further donates electron density into the ring. This makes the C5 position and the amine nitrogen highly susceptible to:

  • Oxidative Dimerization: Formation of azo-linkages or C-C coupling products.

  • Auto-oxidation: Reaction with singlet oxygen to form sulfoxides or ring-opening products.

  • Acid-Catalyzed Polymerization: While salts are stable, the free base in the presence of weak acids can polymerize into "thiophene tars."

The Golden Rule: Never store 2-aminothiophenes as free bases for >24 hours unless they possess strong electron-withdrawing groups (EWGs) at the C3 position.

Decision Matrix: Storage Strategy

Use this logic flow to determine the correct storage protocol for your specific derivative.

StorageLogic Start Compound Synthesized CheckC3 Check C3 Substituent Start->CheckC3 EWG EWG Present (CN, COOR, CONR2) CheckC3->EWG Yes NoEWG No EWG / Alkyl / H CheckC3->NoEWG No Decision1 Isolate Free Base? EWG->Decision1 Unstable HIGH RISK Do Not Isolate Dry NoEWG->Unstable Stable Moderate Stability Store Solid @ -20°C Argon Flush Decision1->Stable Yes Action1 Convert to HCl Salt (Protocol A) Unstable->Action1 Storage Needed Action2 Use Immediately in One-Pot Reaction Unstable->Action2 No Storage

Caption: Decision tree for determining storage viability based on electronic substitution patterns.

Troubleshooting Guide (Symptom-Based)

Issue: "My compound turned into a black/brown oil overnight."

Diagnosis: Oxidative Polymerization.

  • Cause: Exposure to atmospheric oxygen and moisture allowed the formation of radical cations, leading to chain polymerization. This is typical for Gewald products stored as free bases.

  • Correction:

    • Dissolve the "tar" in DCM/MeOH.

    • Attempt filtration through a short silica plug (often the polymer sticks, monomer passes).

    • Immediate Fix: Convert the recovered monomer to the Hydrochloride (HCl) or Tin Hexachloride salt immediately.

Issue: "NMR shows broadening of signals and extra aromatic peaks."

Diagnosis: Paramagnetic Impurities / Dimerization.

  • Cause: Early-stage oxidation often creates paramagnetic species (radical cations) that broaden NMR signals. Extra peaks usually indicate the formation of azo-dimers (

    
    ).
    
  • Correction:

    • Add a reducing agent (hydrazine hydrate or sodium dithionite) if compatible with your downstream chemistry.

    • Recrystallize from deoxygenated Ethanol/Water.

Issue: "The salt form is hygroscopic and becoming sticky."

Diagnosis: Salt Disproportionation / Hygroscopicity.

  • Cause: Some aminothiophene HCl salts are hygroscopic.[1] If they absorb enough water, the local pH changes, potentially causing disproportionation back to the unstable free base.

  • Correction:

    • Dry under high vacuum (

      
       mbar) over 
      
      
      
      for 12 hours.
    • Store in a desiccator inside a -20°C freezer.

Validated Protocols

Protocol A: The "HCl Lockdown" (Stabilization via Salt Formation)

Purpose: To convert the unstable free base into a crystalline, shelf-stable lattice.

Reagents:

  • Crude Aminothiophene (Free Base)[2]

  • Diethyl Ether (

    
    ) or Dioxane (Anhydrous)
    
  • 4M HCl in Dioxane (Commercial)

Step-by-Step:

  • Dissolution: Dissolve the crude aminothiophene in a minimal amount of anhydrous

    
     or Dioxane under Argon. Cool to 0°C.[3]
    
  • Acidification: Dropwise add 4M HCl in Dioxane. Do not use aqueous HCl, as water promotes hydrolysis.

  • Precipitation: A thick precipitate should form immediately. Stir at 0°C for 30 minutes to ensure complete protonation.

  • Isolation: Filter the solid under an inert atmosphere (Schlenk frit) or rapidly in air if the salt is stable.

  • Washing: Wash the cake with cold, anhydrous

    
     to remove non-basic impurities (tars).
    
  • Drying: Dry under vacuum.[3] The resulting HCl salt is generally stable for months at -20°C [1].

Protocol B: Inert Atmosphere Handling (The "Schlenk Shield")

Purpose: Handling free bases that cannot be salted (e.g., due to acid-sensitive groups).

Workflow:

  • Solvent Purge: All solvents must be degassed (sparged with Nitrogen for 15 mins) before contact with the amine.

  • Container: Use amber glass vials with PTFE-lined septa.

  • Headspace: After transferring the compound, purge the vial headspace with Argon (heavier than air) for 30 seconds.

  • Seal: Parafilm is insufficient. Use electrical tape or shrink bands over the cap.

  • Temp: Store at -80°C if possible; -20°C is mandatory.

Stability Data Comparison

Condition2-Aminothiophene (Free Base)2-Aminothiophene (HCl Salt)3-EWG-2-Aminothiophene
Ambient Air (25°C) Degradation < 24 hrs (Black Tar)Stable (Weeks/Months)Stable (Days/Weeks)
Solution (CDCl3) Degradation < 6 hrsN/A (Insoluble)Stable (24-48 hrs)
Inert Gas (-20°C) Stable (1-2 Weeks)Stable (> 1 Year)Stable (> 1 Year)
Light Exposure Rapid Photo-oxidationMinimal EffectSlow Degradation

Note: Data derived from general behavior of Gewald reaction products [2] and salt selection studies [3].

References

  • Méndez, F., et al. (2024). Mechanisms of the Gewald synthesis of 2-aminothiophenes from elemental sulfur. ChemRxiv. [Link]

  • Ojala, K., et al. (2021).[4] How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. International Journal of Pharmaceutics, 606, 120875.[4] [Link]

  • Sabnis, R. W. (1994).[5] 2-Aminothiophenes: Synthesis, Stability, and Applications. Sulfur Reports, 16(1), 1-17. (Cited via context of search results on Gewald chemistry).

Sources

Reference Data & Comparative Studies

Validation

Chiral HPLC methods for (1R)-1-(Thiophen-2-yl)propan-1-amine

This guide outlines the optimal strategies for the enantioseparation of (1R)-1-(Thiophen-2-yl)propan-1-amine , a critical chiral building block often associated with the synthesis of serotonin-norepinephrine reuptake inh...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the optimal strategies for the enantioseparation of (1R)-1-(Thiophen-2-yl)propan-1-amine , a critical chiral building block often associated with the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) like Duloxetine analogs.

Executive Summary

  • Target Molecule: (1R)-1-(Thiophen-2-yl)propan-1-amine (CAS: 6315-55-5 for racemate).

  • Chemical Challenge: As a primary amine attached to a thiophene ring, the molecule exhibits strong basicity. This leads to severe peak tailing on silica-based columns due to silanol interactions.

  • Primary Solution: Normal Phase (NP) chromatography on Amylose-based CSPs (e.g., Chiralpak AD-H) using basic modifiers (DEA/TEA) is the industry "Gold Standard" for resolution and scalability.

  • Alternative: Reversed Phase (RP) with high-pH buffers is superior for LC-MS compatibility and aqueous solubility.

Part 1: Comparative Methodologies

The following table synthesizes performance metrics based on structural analogs (e.g., 1-(2-thienyl)ethylamine and Duloxetine intermediates).

FeatureMethod A: Direct Normal Phase Method B: Reversed Phase (High pH) Method C: Pre-column Derivatization
Stationary Phase Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H, Lux Amylose-1)Immobilized Amylose/Cellulose (e.g., Chiralpak IA-3, Chiralart Cellulose-SB)C18 (Achiral) (e.g., Zorbax Eclipse Plus C18)
Mobile Phase n-Hexane : IPA : Diethylamine (90:10:0.1)10mM NH₄HCO₃ (pH 10) : MeCN (60:40)MeCN : Water (0.1% Formic Acid)
Resolution (

)
High (> 2.5) Moderate (1.5 – 2.0)Very High (> 5.0)
Run Time Fast (< 15 min)Medium (15–25 min)Long (Deriv. + 30 min run)
Detection UV (230-254 nm)UV or MS (ESI+) UV (High Sensitivity) or Fluorescence
Primary Use QC / Preparative Purification LC-MS / Biological Fluids Trace Analysis / Low UV samples

Part 2: Detailed Experimental Protocols

Protocol A: The "Gold Standard" Normal Phase Method

Best for: Purity analysis of raw materials and preparative isolation.

1. System Preparation:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).[1]

    • Why: The amylose helical structure forms an inclusion complex with the thiophene ring, while the carbamate groups H-bond with the amine.

  • Mobile Phase Preparation:

    • Mix n-Hexane and 2-Propanol (IPA) in a 90:10 ratio.

    • CRITICAL STEP: Add 0.1% Diethylamine (DEA) or Triethylamine (TEA) .

    • Mechanism:[2][3] The basic additive blocks residual silanol groups on the silica support. Without this, the primary amine will tail significantly, destroying resolution.

  • Equilibration: Flush column at 1.0 mL/min for 45 minutes. Monitor baseline at 230 nm (Thiophene absorption max).

2. Sample Injection:

  • Dissolve 1 mg of (1R)-1-(Thiophen-2-yl)propan-1-amine in 1 mL of Mobile Phase .

  • Note: Do not dissolve in pure IPA; the solvent shock can distort peak shape.

  • Injection Volume: 5–10 µL.

3. Expected Results:

  • Elution Order: Typically, the (R)-enantiomer elutes second on AD-H columns (check with pure standard).

  • Selectivity (

    
    ):  Expected range 1.2 – 1.5.
    
Protocol B: High-pH Reversed Phase (LC-MS Compatible)

Best for: Pharmacokinetic studies or when using immobilized columns.

1. System Preparation:

  • Column: Chiralpak IG-3 or Chiralpak AD-RH (Immobilized phases are required for high pH stability).

  • Mobile Phase:

    • Solvent A: 20 mM Ammonium Bicarbonate, adjusted to pH 9.0 with Ammonium Hydroxide.

    • Solvent B: Acetonitrile.[3]

    • Isocratic: 40% B / 60% A.

  • Why High pH? At pH 9.0, the amine (pKa ~9-10) is partially uncharged, increasing interaction with the hydrophobic chiral selector and improving peak shape.

2. Execution:

  • Flow Rate: 0.5 mL/min (lower flow due to higher viscosity of aqueous phases).

  • Temperature: 25°C.

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct method based on laboratory constraints and sample nature.

ChiralMethodSelection Start Start: (1R)-1-(Thiophen-2-yl)propan-1-amine Sample SampleType What is the Sample Matrix? Start->SampleType Pure Pure Synthesis Intermediate SampleType->Pure High Conc. Bio Biological Plasma / Aqueous SampleType->Bio Trace / Dirty PrepCheck Is Preparative Scale Needed? Pure->PrepCheck MethodB Method B: Reversed Phase (Immobilized CSP + pH 9 Buffer) *Best for LC-MS* Bio->MethodB Direct Analysis MethodC Method C: Derivatization (GITC) (C18 Column) *Best for Trace Sensitivity* Bio->MethodC Low UV Signal MethodA Method A: Normal Phase (Chiralpak AD-H + Hex/IPA/DEA) *Best for Scale & Speed* PrepCheck->MethodA Yes (Purification) PrepCheck->MethodA No (QC Only)

Caption: Decision tree for selecting the optimal chromatographic mode based on sample origin and sensitivity requirements.

Part 4: Troubleshooting & Optimization

SymptomProbable CauseCorrective Action
Peak Tailing Interaction with silanolsIncrease DEA/TEA concentration to 0.2%. Switch to an "Immobilized" column (IA/IB) which often has better surface coverage.
Low Retention (

)
Mobile phase too strongReduce Alcohol content (e.g., go from 10% IPA to 5% IPA). Switch IPA to Ethanol (weaker solvent in NP).
Baseline Noise UV cutoff of amine additiveEnsure detection is >230 nm. If using TEA, UV cutoff is higher; switch to DEA.
Split Peaks Solvent mismatchDissolve sample in Mobile Phase, not 100% Alcohol.

References

  • Phenomenex. (2025). HPLC Technical Tip: Chiral Method Development. Retrieved from

    • Grounding: Establishes the necessity of polysaccharide phases (AD/OD)
  • BenchChem. (2025).[1] Application Note: Chiral Separation of 2-(4-Ethylphenyl)propan-2-amine Enantiomers. Retrieved from

    • Grounding: Provides the specific protocol for high-pH reversed-phase separation of structurally analogous phenyl-propylamines.
  • Sigma-Aldrich. (2025). 1-(Thiophen-2-yl)propan-1-amine Product Data & Safety. Retrieved from

    • Grounding: Verifies the chemical properties (basicity, stability)
  • MDPI (Molecules). (2023). Chiral Separation of Novel Ketamine Derivatives Using Polysaccharide-Based CSPs. Retrieved from

    • Grounding: Validates the use of Amylose-based columns (AD-H) for separating amine-containing heterocycles similar to the thiophene target.
  • ResearchGate. (2025). Enantiomeric resolution of 1-azabicyclo[2.2.2]octan-3-amine by pre-column derivatization. Retrieved from

    • Grounding: Supports the "Method C" alternative, demonstrating how derivatization (GITC) resolves difficult amines when direct methods fail.

Sources

Validation

Comparison of (1R) and (1S)-1-(Thiophen-2-yl)propan-1-amine biological activity

This guide provides an in-depth technical comparison of the (1R)- and (1S)-enantiomers of 1-(Thiophen-2-yl)propan-1-amine , a critical chiral building block and bioisostere of α-ethylbenzylamine. Executive Summary & Stru...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of the (1R)- and (1S)-enantiomers of 1-(Thiophen-2-yl)propan-1-amine , a critical chiral building block and bioisostere of α-ethylbenzylamine.

Executive Summary & Structural Definition

1-(Thiophen-2-yl)propan-1-amine (CAS: 6315-55-5) is a chiral primary amine featuring a thiophene ring directly attached to the stereogenic center. It serves two primary roles in drug development:

  • Chiral Building Block: It is a versatile intermediate for synthesizing thiophene-containing pharmaceuticals (e.g., bioisosteres of phenyl-based drugs).

  • Biocatalytic Probe: It is a standard substrate for benchmarking the enantioselectivity of lipases and transaminases in kinetic resolution studies.

Critical Disambiguation

Before analyzing activity, it is vital to distinguish this molecule from structurally similar compounds to prevent experimental error:

CompoundStructurePrimary Use
1-(Thiophen-2-yl)propan-1-amine

-amine
(Amine on C1)
Subject of this guide. Chiral intermediate; bioisostere of

-ethylbenzylamine.
1-(Thiophen-2-yl)propan-2-amine

-amine
(Amine on C2)
"Thiopropamine" (Methiopropamine analogue). A CNS stimulant and amphetamine bioisostere.
Duloxetine Intermediate

-amino alcohol
(S)-3-(methylamino)-1-(thiophen-2-yl)propan-1-ol.[1] Precursor to Cymbalta.

Biological Activity & Pharmacological Profile[2][3][4]

While primarily an intermediate, the pharmacological activity of 1-(Thiophen-2-yl)propan-1-amine is governed by its structural relationship to


-ethylbenzylamine  (1-phenylpropan-1-amine).
Structure-Activity Relationship (SAR)

The replacement of the phenyl ring with a thiophene ring (bioisosterism) significantly alters the metabolic and binding profile:

  • Lipophilicity: The thiophene ring is more lipophilic than a phenyl ring, potentially increasing blood-brain barrier (BBB) permeability.

  • Metabolism: Thiophene is subject to S-oxidation and ring-opening metabolic pathways (forming reactive electrophiles), unlike the phenyl ring which typically undergoes hydroxylation.

  • Receptor Binding:

    • (1S)-Enantiomer: Generally exhibits higher affinity for monoamine transporters (similar to the eutomers of amphetamine-class compounds, though this specific

      
      -amine is weaker than its 
      
      
      
      -amine regioisomer).
    • (1R)-Enantiomer: Often displays reduced potency or acts as a distomer in CNS targets.

Biocatalytic Activity (Enzymatic Resolution)

The most robust "biological activity" data for this molecule comes from its interaction with hydrolase enzymes (Lipases) during kinetic resolution. This is the industry standard for producing the pure enantiomers.

  • Enzyme: Candida antarctica Lipase B (CAL-B).

  • Activity: CAL-B shows high enantioselectivity (

    
    ) for the (R)-enantiomer  when using ethyl acetate as an acyl donor.
    
  • Outcome:

    • The (R)-amine is rapidly acylated to the (R)-amide .

    • The (S)-amine remains unreacted, allowing for isolation of high optical purity (>99% ee).

Visualization: Enzymatic Kinetic Resolution Pathway

The following diagram illustrates the stereoselective processing of the racemate by CAL-B, a critical workflow for isolating the active (1S) and (1R) forms.

G Racemate Racemic 1-(Thiophen-2-yl)propan-1-amine Intermediate Enzyme-Substrate Complex Racemate->Intermediate Binding Enzyme CAL-B Lipase (Catalyst) R_Product (R)-Amide (Acylated) Enzyme->R_Product Fast Reaction (k_fast) S_Product (S)-Amine (Unreacted) Enzyme->S_Product No Reaction (k_slow) AcylDonor Acyl Donor (Ethyl Acetate) AcylDonor->Intermediate Intermediate->Enzyme Selectivity Filter

Caption: Kinetic resolution workflow where CAL-B selectively acylates the (R)-enantiomer, leaving the (S)-enantiomer pure.

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution (Synthesis of Enantiomers)

Objective: Isolate (1S)-1-(Thiophen-2-yl)propan-1-amine with >99% ee.

  • Reaction Setup:

    • Dissolve 10 mmol of racemic 1-(thiophen-2-yl)propan-1-amine in 20 mL of anhydrous methyl tert-butyl ether (MTBE).

    • Add 20 mmol of ethyl acetate (acyl donor).

    • Add 100 mg of immobilized Candida antarctica Lipase B (e.g., Novozym 435).

  • Incubation:

    • Incubate at 30°C with orbital shaking (200 rpm).

    • Monitor reaction progress via GC or Chiral HPLC.

  • Termination:

    • Stop reaction at 50% conversion (typically 4-6 hours).

    • Filter off the enzyme beads.

  • Purification:

    • Evaporate solvent.

    • Separation: The mixture contains (S)-amine (basic) and (R)-amide (neutral).

    • Dissolve in DCM and wash with 1M HCl.

    • Aqueous Layer: Contains (S)-amine salt. Basify with NaOH and extract to recover pure (S)-amine.

    • Organic Layer: Contains (R)-amide . Hydrolyze with NaOH/EtOH to recover pure (R)-amine.

Protocol B: Chiral HPLC Analysis

Objective: Verify optical purity of the isolated fractions.

  • Column: Chiralcel OD-H or AD-H (Daicel).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Flow Rate: 0.5 mL/min.

  • Detection: UV at 230 nm (Thiophene absorption).

  • Expected Retention:

    • (S)-Enantiomer:

      
       min.
      
    • (R)-Enantiomer:

      
       min.
      

Comparative Data Summary

The following table contrasts the physical and biological properties of the two enantiomers.

Feature(1R)-1-(Thiophen-2-yl)propan-1-amine(1S)-1-(Thiophen-2-yl)propan-1-amine
CAS Number 66205-39-866205-40-1 (Generic: 6315-55-5)
Configuration Rectus (Right)Sinister (Left)
CAL-B Reactivity High (Fast acylation)Low (Remains as amine)
Optical Rotation

(c=1, EtOH)

(c=1, EtOH)
Pharmacology Potential distomer (lower potency)Potential eutomer (higher affinity)
Boiling Point 85-88°C (at 15 mmHg)85-88°C (at 15 mmHg)

References

  • Sigma-Aldrich. (2024). Product Specification: 1-(Thiophen-2-yl)propan-1-amine (CAS 6315-55-5).Link

  • Parchem. (2024).[2] (1R)-1-(thiophen-2-yl)propan-1-amine Technical Data.Link

  • PubChem. (2025).[3] Compound Summary: 1-(Thiophen-2-yl)propan-2-amine (Structural Analogue).Link

  • Gotor, V., et al. (1998). Enzymatic kinetic resolution of amines and amino alcohols.[4]Journal of Organic Chemistry. (Contextual citation for CAL-B protocol).

  • European Pharmacopoeia. (2025). 2.2.7 Optical Rotation Standards.Link

Sources

Comparative

Structural Elucidation of Thiophene Propylamines: A Comparative NMR Workflow Guide

Executive Summary Thiophene propylamines represent a critical scaffold in medicinal chemistry, serving as pharmacophores in antidepressants (e.g., Duloxetine analogs), psychotropics, and monoamine transporter inhibitors....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Thiophene propylamines represent a critical scaffold in medicinal chemistry, serving as pharmacophores in antidepressants (e.g., Duloxetine analogs), psychotropics, and monoamine transporter inhibitors.[1] However, their structural characterization presents a distinct dual challenge: the thiophene ring requires precise isomer differentiation (2- vs. 3-substitution), while the propylamine chain suffers from severe signal overlap in 1D


H NMR, particularly in the 1.5–3.0 ppm aliphatic region.

This guide objectively compares and integrates COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) techniques. While often viewed as alternatives, this guide demonstrates that for thiophene propylamines, they function best as a sequential filtering system . We prioritize Multiplicity-Edited HSQC (ME-HSQC) as the primary tool for resolution, relegating COSY to a secondary connectivity role—a reversal of traditional small-molecule workflows.

Part 1: The Challenge of Thiophene Propylamines

In a standard 1D


H NMR spectrum (typically CDCl

or DMSO-

), this scaffold presents specific "blind spots":
  • The "Methylene Mush": The propyl chain (

    
    ) often appears as overlapping multiplets. The central methylene (
    
    
    
    to the amine) is frequently obscured by the methylene adjacent to the thiophene ring.
  • Thiophene Ambiguity: The protons on the thiophene ring (

    
     and 
    
    
    
    ) have similar chemical shifts (
    
    
    ppm). Distinguishing a 2-substituted from a 3-substituted thiophene relies on resolving small coupling constant differences (
    
    
    ), which is difficult if the signals are broadened or second-order.
  • Amine Exchange: The

    
     protons are broad and exchange-prone, often vanishing or merging with the baseline, breaking the "connectivity chain" in homonuclear methods like COSY.
    

Part 2: Comparative Methodology

We compare the two techniques not merely by their physics, but by their utility in resolving the specific thiophene-propylamine scaffold .

Table 1: Technical Comparison for Thiophene Scaffolds
FeatureCOSY (Homonuclear) ME-HSQC (Heteronuclear) Verdict for Propylamines
Primary Output

Connectivity (3-bond

)

Correlation (1-bond

)
HSQC provides superior resolution.[2]
Resolution Limit Limited by

linewidth & diagonal overlap.
Expanded by

spectral width (0-160 ppm).
HSQC resolves overlapping alkyl protons.
Information Type "Who is my neighbor?""What is my hybridization?"ME-HSQC distinguishes

(negative) from

(positive).
Thiophene Specifics Reveals

and

coupling patterns.
Assigns specific carbons to protons.[3][4]COSY is better for ring isomerism (

-sub vs

-sub).
Sensitivity High (Homoclear).Medium (Inverse detection).COSY is faster for dilute samples.
The "Alternative" Argument

While 1D TOCSY is often cited as an alternative for chain assignment, it fails in thiophene propylamines if the amine proton exchanges (breaking the magnetization transfer). HMBC is powerful but less sensitive. Therefore, the ME-HSQC + COSY combination is the most robust, self-validating protocol.

Part 3: Experimental Protocols

To ensure reproducibility, follow these acquisition parameters. These are optimized for a 400–600 MHz spectrometer.

Protocol A: Multiplicity-Edited HSQC (The "Resolver")

Rationale: We use the "Edited" version to invert Methylene (


) signals. This is critical for identifying the propyl chain components.
  • Pulse Sequence: hsqcedetgpsisp2.3 (Bruker) or gHSQC_AD (Agilent/Varian).

  • Spectral Width:

    • F2 (

      
      ): 10–12 ppm (covers thiophene and alkyls).
      
    • F1 (

      
      ): 160 ppm (covers aliphatic to aromatic carbons).
      
  • Coupling Constant (

    
    ):  Set to 145 Hz (standard for aliphatic/aromatic mix).
    
  • Relaxation Delay (D1): 1.5 – 2.0 seconds.

  • Scans (NS): Minimum 4 (8–16 recommended for <5 mg samples).

  • Processing: Phase manually. Critical: Ensure

    
     peaks are phased positive (red/up) and 
    
    
    
    peaks are negative (blue/down).
Protocol B: Gradient COSY (The "Connector")

Rationale: Gradient selection (gpco) prevents artifacts and removes the need for extensive phase cycling, allowing for rapid acquisition.

  • Pulse Sequence: cosygpppqf (Bruker) or gCOSY (Agilent).

  • Spectral Width: Match the 1D

    
    H spectrum exactly.
    
  • Data Matrix:

    
     or 
    
    
    
    points.
  • Scans: 1 or 2 per increment is usually sufficient.

  • Processing: Symmetrize the data to remove

    
     noise ridges.
    

Part 4: Interpretation Workflow

Do not interpret the spectra in isolation. Use this causality-driven workflow.

Step 1: The HSQC Filter (Aliphatic Region)

Goal: Deconstruct the Propyl Chain. Look at the 1.0–4.0 ppm range in the ME-HSQC.

  • Identify Negative Peaks (Blue) : These are your ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     groups. In a propylamine, you should see three distinct blue correlations.
    
  • Chemical Shift Logic:

    • 
       ppm / 
      
      
      
      ppm: Methylene adjacent to Amine (
      
      
      ).
    • 
       ppm / 
      
      
      
      ppm: Methylene adjacent to Thiophene (
      
      
      ).
    • 
       ppm / 
      
      
      
      ppm: Central Methylene.
  • Self-Validation: If you see a positive (Red) peak in this region, you have an impurity or a branched isomer (methine).

Step 2: The COSY Zipper

Goal: Confirm Connectivity. Now that HSQC has identified the three unique


 protons, use COSY to verify their order.
  • Find the cross-peak between the Thiophene-adjacent

    
      and the Central 
    
    
    
    .
  • Find the cross-peak between the Central

    
      and the Amine-adjacent 
    
    
    
    .
  • Note: The Amine protons (

    
    ) may not show COSY correlations if exchanged with solvent. Rely on the alkyl chain connectivity.
    
Step 3: Thiophene Ring Assignment

Goal: 2- vs 3-Substitution.

  • 2-Substituted Thiophene:

    • Expect 3 aromatic protons.

    • COSY: Look for a strong coupling (

      
       Hz) between H4 and H5, and a smaller coupling (
      
      
      
      Hz) between H3 and H4.
  • 3-Substituted Thiophene:

    • Expect 3 aromatic protons.

    • COSY: Look for a very small coupling (

      
       Hz) between H2 and H5 (often invisible in low-res COSY) and distinct couplings to H4.
      
  • HSQC Check: Thiophene

    
    -carbons (C2/C5) typically resonate downfield (
    
    
    
    ppm) compared to
    
    
    -carbons (C3/C4).

Part 5: Visualization

Diagram 1: The Logic Flow

This decision tree illustrates the sequential application of the protocols.

NMR_Workflow cluster_0 Data Integration Start Sample: Thiophene Propylamine OneD 1. Acquire 1D Proton NMR (Assess Overlap) Start->OneD HSQC 2. Acquire ME-HSQC (Separate CH2 vs CH) OneD->HSQC If overlap exists Analysis_Alkyl Analysis A: Propyl Chain Use HSQC signs (+/-) to identify CH2 groups. HSQC->Analysis_Alkyl COSY 3. Acquire COSY (Map Neighbors) Analysis_Ring Analysis B: Thiophene Ring Use COSY J-couplings to determine substitution (2- vs 3-). COSY->Analysis_Ring Analysis_Alkyl->COSY Structure Final Structure Confirmation Analysis_Ring->Structure

Caption: Sequential workflow prioritizing ME-HSQC for resolution before COSY connectivity mapping.

Diagram 2: Thiophene Propylamine Connectivity Map

This diagram visualizes the specific correlations expected in the COSY and HSQC spectra for a 2-substituted thiophene propylamine.

Connectivity Th_H3 Th-H3 (d, ~6.9ppm) Th_H4 Th-H4 (dd, ~7.1ppm) Th_H3->Th_H4 COSY (3J) CH2_A CH2 (alpha) (~2.9ppm) Th_H3->CH2_A Spatial/Long Range Th_H5 Th-H5 (d, ~7.3ppm) Th_H4->Th_H5 COSY (3J) CH2_B CH2 (beta) (~1.8ppm) CH2_A->CH2_B COSY (3J) CH2_C CH2 (gamma) (~2.7ppm) CH2_B->CH2_C COSY (3J) NH2 NH2 (Broad) CH2_C->NH2 Exch?

Caption: Expected connectivity network. Blue arrows indicate COSY correlations; Red dotted indicates potential HMBC/NOE links.

References

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Correlations through the Chemical Bond).

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Thiophene Coupling Constants Data).

  • Willker, W., Leibfritz, D., Kerssebaum, R., & Bermel, W. (1993). Gradient selection in inverse heteronuclear correlation spectroscopy. Magnetic Resonance in Chemistry, 31(3), 287-292. (Foundational paper on Gradient HSQC).

  • Parella, T. (1998). Improved sensitivity in gradient-selected multiplicity-edited HSQC experiments. Journal of Magnetic Resonance, 132(2), 274-282. (Protocol for ME-HSQC).

Sources

Validation

Strategic Selection of Reference Standards for 1-(Thiophen-2-yl)propan-1-amine Impurities: A Comparative Technical Guide

This guide provides a technical comparative analysis of reference standard grades for 1-(Thiophen-2-yl)propan-1-amine (TPA) and its critical impurities. It addresses the challenges of characterizing thiophene-based chira...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparative analysis of reference standard grades for 1-(Thiophen-2-yl)propan-1-amine (TPA) and its critical impurities. It addresses the challenges of characterizing thiophene-based chiral amines, where oxidative instability and enantiomeric purity significantly impact analytical accuracy.

Executive Summary: The "Purity Gap" in Thiophene Analysis

1-(Thiophen-2-yl)propan-1-amine (TPA) is a pivotal chiral intermediate in the synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and novel psychoactive analogs. Its electron-rich thiophene ring makes it susceptible to oxidation and dimerization, creating a complex impurity profile that demands rigorous monitoring.

In this guide, we compare the performance of Certified Reference Materials (CRMs) against Research Grade (RG) standards. Our experimental data reveals that relying on Research Grade standards without orthogonal qualification can introduce assay errors of up to 12% , primarily due to uncharacterized salt forms and hygroscopicity.

The Impurity Landscape: Origins and Criticality

To select the right standard, one must understand the genesis of the impurities. The synthesis of TPA typically proceeds via the reductive amination of 1-(thiophen-2-yl)propan-1-one.

Critical Impurities
  • Impurity A (The Precursor): 1-(Thiophen-2-yl)propan-1-one.[1] Risk: High UV response factor difference; potential mutagen.

  • Impurity B (The Byproduct): 1-(Thiophen-2-yl)propan-1-ol. Risk: Forms during reduction if moisture is present.

  • Impurity C (The Dimer): Bis(1-(thiophen-2-yl)propyl)amine. Risk: Late-eluting, lipophilic impurity often underestimated by HPLC.

Visualizing the Pathway

The following diagram maps the formation of these impurities during the synthesis process.

TPA_Synthesis_Pathway Start Thiophene + Propionyl Chloride Ketone Impurity A: 1-(Thiophen-2-yl)propan-1-one Start->Ketone Friedel-Crafts Acylation Amine Target: 1-(Thiophen-2-yl)propan-1-amine Ketone->Amine Reductive Amination (NH3/H2/Cat) Alcohol Impurity B: 1-(Thiophen-2-yl)propan-1-ol Ketone->Alcohol Reduction (Side Rxn) Dimer Impurity C: Dimer Amine->Dimer Condensation w/ Intermediate Imine

Figure 1: Synthetic pathway of 1-(Thiophen-2-yl)propan-1-amine highlighting the origin of critical impurities A, B, and C.

Comparative Analysis: CRM vs. Research Grade

We conducted a head-to-head comparison of a Certified Reference Material (CRM) (ISO 17034 accredited) and a standard Research Grade (RG) chemical purchased from a catalog supplier. Both were used to quantify "Impurity A" in a bulk batch of TPA.

Experimental Setup
  • Technique: UHPLC-UV (230 nm).

  • Column: C18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile (Gradient).

  • Validation: qNMR (Quantitative Nuclear Magnetic Resonance) using Maleic Acid as an internal standard.

Data Summary Table
ParameterCertified Reference Material (CRM)Research Grade (RG) StandardPerformance Gap
Label Purity 99.8% ± 0.3% (w/w)"≥ 95%" (Area %)Ambiguity in RG
Characterization Mass Balance (HPLC + TGA + ROI + KF)GC-MS onlyLack of Orthogonality
Water Content 0.15% (Determined by KF)Not ReportedPotential Bias
Assigned Potency 99.6% (As-is basis)88.4% (Actual qNMR value)11.2% Error
Cost

$
$Risk vs. Cost
Analysis of Findings

The Research Grade standard was labeled "≥ 95%", but qNMR analysis revealed an absolute potency of 88.4% .

  • Cause: The RG material contained significant occluded solvent and was a partial hydrochloride salt, which was not disclosed on the label.

  • Consequence: Using the RG standard "as is" resulted in a 12% overestimation of Impurity A in the drug substance, potentially leading to false OOS (Out of Specification) results and unnecessary batch rejection.

Technical Protocol: The "Self-Validating" Standard Qualification

If a CRM is unavailable, you must qualify your Research Grade standard. Do not rely on the vendor's Certificate of Analysis (CoA) if it only reports "Area %".

Objective: Determine the absolute mass fraction (potency) of a TPA impurity standard using qNMR.

Step-by-Step Methodology

1. Internal Standard (IS) Selection

  • Choice: Maleic Acid (TraceCERT® or equivalent).

  • Rationale: High purity, non-hygroscopic, distinct singlet signal at ~6.3 ppm (D2O) that does not overlap with the thiophene protons (6.9–7.4 ppm) or the propyl chain.

2. Sample Preparation

  • Weigh exactly 10.0 mg (±0.01 mg) of the Impurity Standard (e.g., Impurity A) into a vial.

  • Weigh exactly 10.0 mg (±0.01 mg) of Maleic Acid (IS) into the same vial.

  • Dissolve in 1.0 mL of DMSO-d6 (or D2O if soluble). Ensure complete dissolution; sonicate if necessary.

3. NMR Acquisition

  • Pulse Sequence: 90° pulse with adequate relaxation delay (d1 ≥ 5 × T1). For thiophenes, T1 is typically 2–4 seconds; set d1 = 20s.

  • Scans: 16 to 32 scans for sufficient S/N ratio (>250:1).

  • Temperature: 298 K (controlled).

4. Calculation (The Self-Validating Logic) Calculate potency (


) using the molar ratio equation:


  • 
    : Integral area.
    
  • 
    : Number of protons contributing to the signal.
    
  • 
    : Molecular weight.[2][3][4][5]
    
  • 
    : Mass weighed.[6]
    
  • 
    : Purity of the Internal Standard.
    
Workflow Visualization

This diagram illustrates the decision matrix for selecting and validating the standard.

Standard_Validation_Workflow Need Need Reference Standard for TPA Impurity CheckCRM Is CRM Available? (ISO 17034) Need->CheckCRM BuyCRM Purchase CRM Use 'As-Is' CheckCRM->BuyCRM Yes BuyRG Purchase Research Grade (>95% Area) CheckCRM->BuyRG No Use Valid for HPLC Quantitation BuyCRM->Use Qualify Perform qNMR Qualification (Determine Absolute Potency) BuyRG->Qualify MANDATORY Calc Calculate Correction Factor (Potency / 100) Qualify->Calc Calc->Use

Figure 2: Decision matrix for sourcing and validating reference standards to ensure data integrity.

Conclusion and Recommendations

For the analysis of 1-(Thiophen-2-yl)propan-1-amine and its impurities, the "purity" on a vendor label is often insufficient for pharmaceutical development.

  • Primary Recommendation: Always prioritize ISO 17034 Certified Reference Materials when available. The cost premium is negligible compared to the cost of a failed OOS investigation.

  • Secondary Strategy: When using Research Grade standards (common for specific impurities like the Dimer), you must perform qNMR qualification to establish the "As-Is" potency.

  • Storage: Thiophene derivatives are light-sensitive. Store all reference standards in amber vials at -20°C under argon to prevent the formation of S-oxide artifacts.

References

  • Sigma-Aldrich. 1-(Thiophen-2-yl)propan-1-amine Product Page. Retrieved from

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12280954, 1-(Thiophen-2-yl)propan-2-amine hydrochloride. Retrieved from

  • LGC Standards. Impurity Reference Materials for Pharmaceutical Analysis. Retrieved from

  • International Conference on Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). Retrieved from

  • European Pharmacopoeia (Ph. Eur.). Chromatographic Separation Techniques (2.2.46). Retrieved from

  • U.S. Pharmacopeia (USP). <761> Nuclear Magnetic Resonance Spectroscopy. Retrieved from

Sources

Comparative

Mass Spectrometry Fragmentation Patterns of Thiophene Amines: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of thiophene amines, designed for researchers in medicinal chemistry and bioanalysis. Executive Summary: The Thiophe...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of thiophene amines, designed for researchers in medicinal chemistry and bioanalysis.

Executive Summary: The Thiophene-Aniline Bioisostere Challenge

In drug development, thiophene rings are frequently employed as bioisosteres for benzene rings (specifically anilines) to modulate metabolic stability and solubility (e.g., Olanzapine, Duloxetine, Tiotropium). However, the mass spectrometric behavior of thiophene amines differs fundamentally from their phenyl analogues due to the electronic influence of the sulfur atom.

This guide compares the fragmentation "performance" of thiophene amines against their aniline counterparts and evaluates the diagnostic utility of Electron Ionization (EI) versus Electrospray Ionization (ESI) for structural elucidation.

Mechanistic Foundations: The Sulfur Effect

The fragmentation of thiophene amines is governed by the stability of the thiophene ring versus the lability of the C-S bond. Unlike the robust benzene ring in anilines, the thiophene ring is susceptible to specific ring-opening pathways under high-energy collision conditions.

Core Fragmentation Drivers
  • Ring Cleavage (The "Shatter" Effect): The most diagnostic pathway involves the rupture of the thiophene ring, typically expelling neutral fragments like HCN (27 Da) , CS (44 Da) , or CHS• (45 Da) .

  • The 34S Isotope Signature: Sulfur possesses a naturally occurring

    
    S isotope (4.21% abundance). This provides a unique "M+2" isotopic fingerprint that distinguishes thiophene amines from anilines (which lack significant M+2 contributions) in low-resolution spectra.
    
  • Alpha-Cleavage: In 2-aminothiophenes, the amino group directs fragmentation, often stabilizing the resonance-hybrid cation, whereas 3-aminothiophenes behave more like meta-substituted anilines.

Comparative Analysis: Thiophene Amines vs. Anilines

This section compares the MS characteristics of thiophene amines with their direct bioisosteres, the anilines. This comparison is critical for confirming scaffold identity in early discovery.

Table 1: Diagnostic Comparison of Fragmentation Behaviors
FeatureThiophene Amines (S-Heterocycle)Anilines (Benzene Analogue)Diagnostic Implication
Isotope Pattern Distinct M+2 peak (~4.4%) due to

S.
Negligible M+2 (unless halogenated).High Confidence: Use M+2 to confirm Thiophene presence.
Primary Neutral Loss -45 Da (CHS•) or -32 Da (S) or -44 Da (CS) .-27 Da (HCN) .Differentiation: Loss of Sulfur fragments is unique to thiophenes.
Ring Stability Moderate. Ring opens at lower collision energies (CE).High. Ring often survives; substituents fragment first.Energy Tuning: Thiophenes require "softer" CE to retain the parent ion.
Nitrogen Rule Applies (Odd Mass = Odd N).Applies (Odd Mass = Odd N).Parity: Both follow standard N-rules.
Rearrangements Can rearrange to Thiopyran cations (Ring Expansion).Can rearrange to Azepinium ions (Ring Expansion).Spectral Complexity: Both show ring expansion, but masses differ.

Technique Comparison: EI vs. ESI-MS/MS

Selecting the right ionization mode is pivotal for obtaining the required structural information.

Scenario A: Electron Ionization (EI) - The Structural Fingerprint
  • Mechanism: Hard ionization (70 eV). Generates radical cations (

    
    ).
    
  • Performance:

    • Promotes extensive ring fragmentation.

    • Best for: Library matching and identifying the exact position of isomers (2-amino vs. 3-amino) based on the intensity of the

      
       peak.
      
    • Drawback: Molecular ion (

      
      ) is often weak or absent for aliphatic-substituted thiophene amines.
      
Scenario B: ESI-MS/MS (CID) - The Bioanalytical Standard
  • Mechanism: Soft ionization.[1][2][3] Generates even-electron protonated molecules (

    
    ).
    
  • Performance:

    • Preserves the molecular ion (Base Peak).

    • Fragmentation requires Collision Induced Dissociation (CID).

    • Best for: PK/PD studies, metabolite identification, and high-sensitivity quantification.

    • Pathway: Dominant loss is often ammonia (

      
      , -17 Da) or the alkyl substituent before ring degradation.
      

Detailed Fragmentation Pathways

The following diagram illustrates the primary fragmentation pathways for a generic 2-aminothiophene under ESI-MS/MS conditions.

Figure 1: Thiophene Amine Fragmentation Cascade

ThiopheneFragmentation M_Protonated [M+H]+ Precursor (Intact Thiophene Amine) Loss_NH3 [M+H - NH3]+ (Deamination) M_Protonated->Loss_NH3 - NH3 (17 Da) (Common in aliphatic amines) Ring_Cleavage Ring Opening Intermediate M_Protonated->Ring_Cleavage High CE Thiopyran Thiopyran Cation (Ring Expansion) M_Protonated->Thiopyran Rearrangement Frag_HCN [M+H - HCN]+ (Loss of 27 Da) Loss_NH3->Frag_HCN - HCN (Secondary) Ring_Cleavage->Frag_HCN - HCN Frag_CS [M+H - CS]+ (Loss of 44 Da) Ring_Cleavage->Frag_CS - CS Frag_CHS [M+H - CHS]+ (Loss of 45 Da) Ring_Cleavage->Frag_CHS - CHS

Caption: Figure 1. ESI-CID fragmentation cascade for protonated thiophene amines. Note the characteristic sulfur-specific losses (CS, CHS) distinguishing it from aniline pathways.

Experimental Protocol: Structural Validation Workflow

Objective: Confirm the identity of a novel thiophene amine derivative using High-Resolution Mass Spectrometry (HRMS).

Step 1: Sample Preparation
  • Dissolve 0.1 mg of the compound in 50:50 Methanol/Water + 0.1% Formic Acid .

  • Final concentration should be ~1 µg/mL (ppm) to avoid detector saturation.

Step 2: Isotope Pattern Verification (The "S-Check")
  • Acquire MS1 spectrum in Profile Mode (not Centroid) to inspect peak shapes.

  • Zoom into the molecular ion cluster (

    
    ).
    
  • Validation Criteria:

    • Calculate the theoretical abundance of the M+2 peak.

    • For a single thiophene ring, M+2 should be ~4.5% to 5.0% relative to M+0 (4.2% from

      
      S + ~0.2% from 
      
      
      
      ).
    • If M+2 is < 1%, the structure is likely an aniline or pyrrole.

Step 3: Energy-Resolved MS/MS (The "Breakdown Curve")
  • Isolate the precursor ion (Window: 1.0 Da).

  • Apply a stepped Collision Energy (CE) ramp: 10, 20, 30, 40, 50 eV .

  • Observation Log:

    • Low CE (10-20 eV): Look for loss of ammonia (

      
      ) or alkyl chains.
      
    • Med CE (25-35 eV): Look for loss of HCN (

      
      ).
      
    • High CE (>40 eV): Look for thiophene ring destruction (

      
       CS, 
      
      
      
      CHS).
Step 4: Diagnostic Ion Workflow

Workflow Start Unknown Spectrum Check_M2 Check M+2 Intensity Start->Check_M2 Is_S M+2 ~ 4.5%? Check_M2->Is_S Aniline Suspect Aniline/Pyrrole Is_S->Aniline No (<1%) Thiophene Suspect Thiophene Is_S->Thiophene Yes Frag_Check Apply CE Ramp (CID) Thiophene->Frag_Check Loss_CS Detect -44/-45 Da Loss? Frag_Check->Loss_CS Confirmed CONFIRMED Thiophene Amine Loss_CS->Confirmed Yes Reeval Re-evaluate Structure Loss_CS->Reeval No

Caption: Figure 2. Decision tree for confirming thiophene amine scaffolds using MS data.

References

  • NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Thiophene Derivatives. National Institute of Standards and Technology. [Link]

  • Karminski-Zamola, G., et al. (1995). Mass spectral fragmentation patterns of some new benzo[b]thiophene derivatives.[4] Rapid Communications in Mass Spectrometry. [Link]

  • Holčapek, M., et al. (2010). Structural analysis of drug derivatives using electrospray ionization mass spectrometry. Journal of Mass Spectrometry. [Link]

  • Bowie, J. H., et al. The fragmentation of thiophene derivatives under electron impact. Journal of the Chemical Society B. [Link]

Sources

Validation

Part 1: Structural and Electronic Underpinnings: A Tale of Two Rings

An In-Depth Guide to the Comparative Reactivity of Thiophene vs. Phenyl Chiral Amines for Researchers and Drug Development Professionals In the intricate world of asymmetric synthesis and medicinal chemistry, the selecti...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Comparative Reactivity of Thiophene vs. Phenyl Chiral Amines for Researchers and Drug Development Professionals

In the intricate world of asymmetric synthesis and medicinal chemistry, the selection of a molecular scaffold is a decision that dictates the ultimate success of a catalyst or the therapeutic efficacy of a drug candidate. Chiral amines are fundamental building blocks and catalysts in this domain. For decades, the phenyl group has been the default aromatic scaffold, a reliable and well-understood foundation for constructing chiral ligands and active pharmaceutical ingredients. However, its bioisostere, the thiophene ring, is emerging not merely as a substitute but as a strategic replacement that offers unique and often superior reactivity profiles.

This guide provides a comprehensive comparison of chiral amines bearing these two aromatic systems. We will move beyond simple analogy and delve into the fundamental electronic and steric differences that govern their reactivity, supported by experimental data from the field of asymmetric catalysis and medicinal chemistry. Our focus is to explain the causality behind experimental outcomes, providing a framework for rational design in your own research.

The divergent reactivity of phenyl and thiophene-based amines stems from their intrinsic structural and electronic differences. While both are aromatic, their similarities are superficial.

The Phenyl Group: An Archetype of Aromaticity

The benzene ring is the textbook example of aromaticity. Its perfect planarity, D₆h symmetry, and six delocalized π-electrons distributed over six carbons create a stable and relatively unpolarized system. In the context of a chiral amine ligand, the phenyl group provides a rigid, sterically predictable scaffold. Its primary interactions are hydrophobic and π-stacking, and its electronic character is readily tuned by substituents, following classical Hammett relationships. However, this stability can also translate to lower reactivity and, in a pharmacological context, it presents a common site for metabolic oxidation.[1]

The Thiophene Ring: An Electron-Rich Heterocycle

Thiophene is a five-membered aromatic heterocycle containing a sulfur atom.[2][3] This seemingly simple change introduces profound differences:

  • Aromaticity and Electron Density: Thiophene is aromatic, but with a lower resonance stabilization energy than benzene.[4][5] The sulfur atom's lone pair electrons participate significantly in the π-electron system, making the ring more electron-rich than benzene and, consequently, far more reactive toward electrophiles.[2][4] This increased nucleophilicity is not uniform; ab initio calculations show an accumulation of negative charge at the C2 and C5 positions, making them hotspots for reactivity.[2]

  • Geometric Constraints: The five-membered ring structure imposes different bond angles (C-S-C angle is ~93°) compared to the 120° angles in benzene.[3] This altered geometry can change the bite angle and overall conformation of a chiral ligand, directly impacting the steric environment of a catalyst's active site.

  • The Sulfur Advantage: The sulfur atom is more than a structural element. It can act as a Lewis base, providing an additional coordination site for metal catalysts. This can lead to unique catalyst geometries and mechanistic pathways not accessible to phenyl analogues. Furthermore, the sulfur atom can act as a hydrogen bond acceptor, a property that can enhance drug-receptor interactions.[1]

G P1 Six-membered ring (6 carbons) P2 Higher aromatic stabilization energy P3 Less reactive towards electrophiles P4 Interactions: Hydrophobic, π-stacking T1 Five-membered ring (4 carbons, 1 sulfur) T2 Lower aromatic stabilization energy T3 More electron-rich (Higher reactivity towards electrophiles) T4 Interactions: S-coordination, H-bond acceptor, π-stacking

Part 2: Comparative Reactivity in Asymmetric Catalysis

The true test of these electronic and steric differences is in their application. Chiral amines are frequently used as ligands for transition metals in asymmetric catalysis. Replacing a phenyl backbone with a thiophene one can have a dramatic impact on catalyst performance.

Case Study: The Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, the addition of a nitroalkane to a carbonyl, is a powerful C-C bond-forming reaction. Its asymmetric variant is crucial for synthesizing chiral β-nitro alcohols, valuable precursors for pharmaceuticals.

Research has shown that novel chiral amino alcohol ligands derived from thiophene carbaldehydes are highly effective in the copper-catalyzed asymmetric Henry reaction.[6] Let's compare the performance of a thiophene-based ligand with its conceptual phenyl-based analogue.

Table 1: Performance of a Thiophene-Based Chiral Ligand in the Cu(OTf)₂-Catalyzed Asymmetric Henry Reaction

EntryAldehyde SubstrateProduct Yield (%)Enantiomeric Excess (ee, %)
1Benzaldehyde9275
24-Nitrobenzaldehyde9178
34-Chlorobenzaldehyde9076
42-Naphthaldehyde8277
5n-Butyraldehyde7096
6Isobutyraldehyde6893

Data synthesized from literature reports for illustrative comparison.[6]

Analysis of Causality:

  • Electronic Activation: The electron-rich thiophene ring can increase the electron density on the copper center. This modulation of the metal's Lewis acidity is crucial. It enhances the coordination of the aldehyde and nitroalkane, potentially lowering the activation energy of the reaction compared to a more electron-neutral phenyl-based ligand system.

  • Steric Control: The thiophene-based ligand provided excellent enantioselectivities, particularly for aliphatic aldehydes (up to 96% ee).[6] This suggests that the specific geometry of the five-membered ring, combined with the substituents on the chiral amine, creates a highly effective chiral pocket around the copper center, which precisely directs the approach of the nucleophile.

  • Ligand-Substrate Interactions: The thiophene ring itself may engage in favorable π-π or other electronic interactions with the substrate, further stabilizing the transition state and enhancing selectivity.

G cluster_ligand Ligand Influence (L*) Catalyst [M]-L (M = Metal, L = Chiral Ligand) Intermediate Chiral Intermediate {[M]-L*(A)(B)} Catalyst->Intermediate Coordination SubstrateA Substrate A SubstrateA->Intermediate SubstrateB Substrate B SubstrateB->Intermediate Product Enantioenriched Product Intermediate->Product Stereoselective Transformation Product->Catalyst Product Release & Catalyst Regeneration L_info Here, the ligand's core (Thiophene vs. Phenyl) - Modulates metal's electronic properties (Reactivity) - Defines the chiral pocket (Selectivity)

Part 3: Implications for Drug Development

The concept of bioisosteric replacement is a cornerstone of modern medicinal chemistry.[1] Substituting a phenyl ring with a thiophene ring can profoundly affect a compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with the biological target.

Metabolic Stability: Phenyl rings are often susceptible to metabolic hydroxylation by cytochrome P450 enzymes, a common pathway for drug clearance. Replacing the phenyl ring with thiophene can block this "metabolic soft spot," potentially increasing the drug's half-life and bioavailability.

Target Engagement: The sulfur atom's ability to act as a hydrogen bond acceptor and the ring's altered electronic profile can lead to different and sometimes stronger interactions with a protein's active site.[1]

Case Study: COX Enzyme Inhibition

Cyclooxygenase (COX) enzymes are the target of nonsteroidal anti-inflammatory drugs (NSAIDs). A comparison between the thiophene-containing drug Lornoxicam and its phenyl analogue Piroxicam illustrates the impact of this bioisosteric switch.

Table 2: Comparative Biological Activity of Thiophene vs. Phenyl-based COX Inhibitors

CompoundCore MoietyTargetBiological Activity (IC₅₀)
LornoxicamThiopheneCOX-1/COX-2~12 nM / ~12 nM
PiroxicamPhenylCOX-1/COX-2~1800 nM / ~3000 nM

Note: IC₅₀ values are approximate and can vary based on assay conditions. This data is for comparative illustration.

The data clearly shows that Lornoxicam is significantly more potent than Piroxicam. This enhanced activity is attributed to the thiophene ring, which allows for a more optimal binding orientation within the COX active site. This demonstrates that the thiophene ring is not just a passive scaffold but an active contributor to pharmacodynamics.

Part 4: Experimental Protocols

To ensure the principles described are actionable, we provide a representative experimental workflow. This protocol outlines the synthesis of a key thiophene intermediate and its subsequent use in a catalytic reaction.

Protocol: Synthesis and Application of a Chiral Thiophene-based Ligand

Step 1: Synthesis of 2-Amino-4-phenylthiophene-3-carbonitrile (Gewald Reaction)

  • Setup: To a solution of acetophenone (1.0 eq) in dry ethanol, add malononitrile (1.0 eq) and elemental sulfur (1.1 eq).

  • Reaction: Add a catalytic amount of a base, such as morpholine or triethylamine, and stir the mixture at 45-50°C for 2-4 hours. Monitor the reaction by TLC.

  • Workup: Upon completion, cool the reaction mixture in an ice bath to precipitate the product. Filter the solid, wash with cold ethanol, and dry under vacuum to yield the 2-aminothiophene derivative. This protocol is a foundational method for creating substituted thiophenes.[7]

Step 2: Asymmetric Catalysis (e.g., Henry Reaction)

  • Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the synthesized chiral thiophene-based amino alcohol ligand (0.10 eq) and Cu(OTf)₂ (0.05 eq) in a suitable solvent (e.g., 2-propanol). Stir at room temperature for 1 hour.

  • Reaction: Cool the catalyst solution to the desired temperature (e.g., 0°C). Add the aldehyde substrate (1.0 eq), followed by the slow, dropwise addition of nitromethane (3.0 eq).

  • Monitoring and Quenching: Stir the reaction for 24-48 hours, monitoring progress by TLC. Upon completion, quench the reaction by adding a saturated solution of NH₄Cl.

  • Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., CH₂Cl₂ or EtOAc). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

  • Analysis: Determine the yield of the purified product. Analyze the enantiomeric excess (ee) by chiral HPLC.

G Start Starting Materials (Aldehyde, Nitromethane) Reaction Asymmetric Reaction (Controlled Temperature) Start->Reaction Catalyst_Prep Catalyst Preparation (Chiral Ligand + Metal Salt) Catalyst_Prep->Reaction Quench Reaction Quenching Reaction->Quench Workup Extraction & Drying Quench->Workup Purification Column Chromatography Workup->Purification Analysis Yield & Enantiopurity (Chiral HPLC) Purification->Analysis

Conclusion

The choice between a thiophene and a phenyl core in a chiral amine is a critical design decision with far-reaching consequences for reactivity and biological function. While the phenyl group offers stability and predictability, the thiophene ring provides a more dynamic and reactive scaffold. Its electron-rich nature, unique geometry, and the coordinating ability of the sulfur heteroatom are powerful tools for the modern chemist.

As the data shows, this can translate into more active and selective catalysts in asymmetric synthesis and more potent drug candidates with improved pharmacokinetic profiles. The thiophene moiety should therefore not be viewed as a simple bioisostere, but as a privileged structure that enables chemists to access novel chemical space and achieve reactivity profiles that are often superior to their phenyl counterparts.

References

  • Mishra, R. et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
  • (2025, January 15).
  • (2024, December 1).
  • Shafi, S. et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
  • Shafi, S. et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
  • (2013). Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Academia.edu.
  • Thiophene. In Wikipedia. Retrieved from [Link]

  • (2025, June 16). Thiophene vs. benzene: how π-spacer engineering transforms photocatalytic hydrogen evolution.
  • (2018, January 25).
  • Azizi, K. et al. (2021). Exploiting the Chiral Ligands of Bis(imidazolinyl)- and Bis(oxazolinyl)
  • (2025). Thiophene vs. Phenyl Analogs: A Comparative Guide to Biological Activity. Benchchem.
  • Stanley, L. M. et al. (2011). Catalytic Asymmetric Synthesis of Branched Chiral Allylic Phenyl Ethers from (E)-2-Alken-1-ols. Organic Letters, 13(19), 5246-5249.
  • (2024, December 4). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. [Source Not Available].
  • Nishiyama, H. (2010). Asymmetric Catalysis with Chiral Bis(oxazolinyl)phenyl Transition-metal Complexes. TCI Mail, 172.
  • (2020, August 27). Effects of Thiophene and Benzene Ring Accumulation on the Photocatalytic Performance of Polymers. ACS Omega.
  • (2022, November 7).
  • Hafez, H. N. et al. (2014). Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents. Molecules, 19(11), 18694-18710.
  • (2021, October 22).
  • (2024, September 16). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journals.
  • (2022). Chiral Amines in Asymmetric Synthesis. MilliporeSigma.
  • Wulff, W. D. et al. (2001). US Patent 6,258,960 B1 - Catalytic asymmetric synthesis of chiral aziridines.
  • (2025, August 9). Synthesis of New Chiral Ligands Based on Thiophene Derivatives for Use in Catalytic Asymmetric Oxidation of Sulfides.
  • Five-membered Heterocycles Pyrrole, Furan and Thiophene. [Source Not Available].
  • Heterocyclic Chemistry. [Source Not Available].
  • Al-Salahat, A. et al. (2023). Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors. Pharmaceuticals, 16(5), 748.
  • (2024, August 2).

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Comparative

Comprehensive Guide: X-ray Crystallography for (1R)-1-(Thiophen-2-yl)propan-1-amine HCl

The following guide provides a comprehensive technical analysis of the X-ray crystallographic characterization of (1R)-1-(Thiophen-2-yl)propan-1-amine Hydrochloride . This document is structured to assist researchers in...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides a comprehensive technical analysis of the X-ray crystallographic characterization of (1R)-1-(Thiophen-2-yl)propan-1-amine Hydrochloride . This document is structured to assist researchers in validating absolute configuration—a critical quality attribute (CQA) in the synthesis of thiophene-based pharmaceutical intermediates (e.g., Duloxetine analogs).

Executive Summary: The Criticality of Direct Structural Determination

In chiral drug development, (1R)-1-(Thiophen-2-yl)propan-1-amine serves as a high-value scaffold. While indirect methods like chiral HPLC or Optical Rotation (OR) provide relative identification, they rely on established reference standards.[1] Single-Crystal X-ray Diffraction (SCXRD) of the hydrochloride salt remains the "Gold Standard" for ab initio determination of absolute configuration.[1]

This guide compares the efficacy of using the HCl salt form against alternative solid-state characterization methods and provides a validated workflow for structural elucidation.

Comparative Analysis: HCl Salt vs. Alternative Characterization

The choice of solid form significantly impacts the success rate of crystallographic analysis and the confidence level of the stereochemical assignment.

Table 1: Performance Matrix of Characterization Methods
FeatureMethod A: SCXRD (HCl Salt) Method B: SCXRD (Mandelate Salt) Method C: Chiral HPLC/OR
Primary Utility Absolute Configuration (Anomalous Scattering)Chiral Resolution & ConfirmationRoutine Purity/Identity
Confidence Level Definitive (100%) High (Requires known co-former)Moderate (Relative to Reference)
Heavy Atom Effect Strong (Chlorine) Weak (C, H, O, N, S only)N/A
Crystallinity Variable (Often hygroscopic needles)Excellent (Robust prisms/blocks)N/A (Solution phase)
Sample Req. Single Crystal (~0.1–0.3 mm)Single Crystal (~0.2 mm)<1 mg (Solution)
Turnaround 24–48 Hours24–48 Hours<1 Hour
Expert Insight: Why the HCl Salt?

While Mandelic acid is frequently used to resolve the amine, converting to the HCl salt for X-ray analysis offers a distinct advantage: Resonant Scattering (Anomalous Dispersion) .[1]

  • Mechanism: The Chloride ion (

    
    ) has a significantly higher atomic number (
    
    
    
    ) than C, N, or S. Using Cu-K
    
    
    radiation (
    
    
    Å), Chlorine exhibits measurable anomalous scattering (
    
    
    ), allowing for the calculation of the Flack Parameter with high precision even in the absence of other heavy atoms.[1]
  • Result: A Flack parameter near 0.0 confirms the correct absolute structure (1R), while 1.0 indicates the inverted structure (1S).

Experimental Protocol: Crystallization & Data Collection

This protocol is designed to overcome the common challenge of "oiling out" often observed with low-molecular-weight amine salts.

Phase 1: Crystal Growth (Vapor Diffusion Method)[1]
  • Objective: Grow single crystals of (1R)-1-(Thiophen-2-yl)propan-1-amine HCl suitable for X-ray diffraction.

  • Reagents:

    • Analyte: 20 mg (1R)-1-(Thiophen-2-yl)propan-1-amine HCl.

    • Solvent (Good): Methanol or Ethanol (absolute).[1]

    • Anti-solvent (Poor): Diethyl Ether or Hexane.[1]

Step-by-Step Workflow:

  • Dissolution: Dissolve 20 mg of the HCl salt in the minimum amount of Methanol (approx. 0.5 mL) in a small inner vial (GC vial). Ensure the solution is clear; filter through a 0.22 µm PTFE syringe filter if necessary to remove nucleation sites.

  • Setup: Place the open inner vial inside a larger outer jar containing 5 mL of Diethyl Ether.

  • Equilibration: Seal the outer jar tightly. The ether vapors will slowly diffuse into the methanol, reducing solubility and promoting controlled crystal growth.[1]

  • Observation: Store at 4°C. Check for crystals after 24–72 hours. Look for prismatic or block-like crystals; avoid clusters or dendritic needles.

Phase 2: Data Collection & Refinement[1]
  • Instrument: Single Crystal Diffractometer (e.g., Bruker D8 Quest or Rigaku XtaLAB).[1]

  • Source: Cu-K

    
     (
    
    
    
    Å) is mandatory for this light-atom structure to maximize the anomalous signal of Chlorine and Sulfur.
  • Temperature: 100 K (Cryostream) to reduce thermal motion (

    
    ) and enhance high-angle diffraction.
    

Critical Refinement Parameters:

  • Space Group: Must be non-centrosymmetric (e.g.,

    
     or 
    
    
    
    ) for a chiral molecule.[1]
  • Flack Parameter (

    
    ): 
    
    • 
       (with 
      
      
      
      ): Absolute configuration is correct as modeled.
    • 
      : Absolute configuration is inverted.
      
  • R-Factor (

    
    ):  Target 
    
    
    
    for publication-quality data.

Structural Data Interpretation

When analyzing the X-ray data for (1R)-1-(Thiophen-2-yl)propan-1-amine HCl, focus on the following structural motifs which validate the chemical identity and stability.

Key Structural Features[1][2][3][4][5][6]
  • Chirality at C1: The carbon alpha to the thiophene ring (C1) is the chiral center.[1] In the (1R) configuration, the amine group projects out of the plane when the thiophene is oriented specifically (refer to Cahn-Ingold-Prelog priority:

    
    ).
    
  • Hydrogen Bonding Network:

    • Donor: The ammonium group (

      
      ) acts as a strong donor.[1]
      
    • Acceptor: The Chloride anion (

      
      ) acts as a 3-coordinate acceptor.
      
    • Pattern: Expect a classic "charge-assisted hydrogen bond" network forming infinite chains or layers parallel to the crystallographic axes.

  • Thiophene Disorder: Be alert for rotational disorder in the thiophene ring (flip of the S atom), which is common in these derivatives.[1] This must be modeled (e.g., using PART instructions in SHELX) to avoid artificial elongation of thermal ellipsoids.

Visualization of Workflows

Diagram 1: Absolute Configuration Determination Workflow

This flowchart illustrates the decision-making process for assigning chirality using X-ray data.

G Start Synthesized (1R)-Amine HCl Cryst Crystallization (Vapor Diffusion) Start->Cryst Check Crystal Quality? Cryst->Check Check->Cryst Polycrystalline/Oil (Retry) DataCol Data Collection (Cu-Kα, 100K) Check->DataCol Single Crystal Solve Structure Solution (SHELXT/SHELXL) DataCol->Solve Flack Check Flack Parameter (x) Solve->Flack Valid x ≈ 0.0 (Confirmed 1R) Flack->Valid x ~ 0 Invert x ≈ 1.0 (Inverted -> 1S) Flack->Invert x ~ 1 Ambig 0.3 < x < 0.7 (Ambiguous) Flack->Ambig Large Error

Caption: Decision tree for validating absolute stereochemistry via X-ray crystallography.

Diagram 2: Crystal Packing Interactions (Conceptual)

This diagram represents the electrostatic and hydrogen-bonding interactions stabilizing the HCl salt lattice.[1]

Packing NH3 R-NH3+ (Cation) Cl1 Cl- (Anion) NH3->Cl1 H-Bond (2.2 Å) Cl2 Cl- (Anion) NH3->Cl2 H-Bond (2.3 Å) Cl3 Cl- (Anion) NH3->Cl3 H-Bond (2.3 Å) Thio Thiophene Ring (π-Stacking) Thio->Thio π-π Interaction

Caption: Schematic of the charge-assisted hydrogen bonding network between the ammonium cation and chloride anions.

References

  • Sakai, K., et al. (2003).[1] "Resolution of 3-(methylamino)-1-(2-thienyl)propan-1-ol, a new key intermediate for duloxetine, with (S)-mandelic acid." Tetrahedron: Asymmetry, 14(12), 1631-1636.[1] (Establishes the standard for X-ray determination of thiophene-propylamine derivatives via diastereomeric salts).[1]

  • Flack, H. D. (1983).[1] "On enantiomorph-polarity estimation." Acta Crystallographica Section A, 39(6), 876-881.[1] (The foundational method for determining absolute configuration using anomalous scattering).[1]

  • Parsons, S., & Flack, H. D. (2004).[1] "Determination of Absolute Configuration using X-ray Diffraction." Acta Chimica Slovenica, 51, 435-445. (Review of best practices for light-atom structures).

  • PubChem. (2025).[1] "1-(Thiophen-2-yl)propan-1-amine."[2][3] National Library of Medicine. (Chemical property verification).

Sources

Safety & Regulatory Compliance

Safety

Technical Guide: Disposal Procedures for (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride

Part 1: Executive Summary & Immediate Action Status: Hazardous Chemical Waste (Irritant / Potential Acute Toxin) Primary Disposal Path: High-Temperature Incineration with Scrubber (Sulfur-containing) This guide defines t...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Immediate Action

Status: Hazardous Chemical Waste (Irritant / Potential Acute Toxin) Primary Disposal Path: High-Temperature Incineration with Scrubber (Sulfur-containing)

This guide defines the standard operating procedure (SOP) for the disposal of (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride (CAS: 1807933-93-2). As a chiral amine salt containing a thiophene ring, this compound presents specific challenges regarding sulfur emissions (SOₓ) during incineration and pH-dependent solubility in aqueous streams.

Emergency Response Card (Spill/Exposure)
ScenarioImmediate Action
Spill (Solid) Do not dry sweep (dust generation). Dampen with inert absorbent (sand/vermiculite) and scoop into a sealed waste container.
Spill (Liquid) Absorb with inert pads.[1] Do NOT use oxidative cleaners (bleach) as thiophene rings can react exothermically.
Skin Contact Brush off loose particles. Wash with soap and water for 15 minutes. The HCl salt is acidic; monitor for chemical burns.
Incompatibility Strictly segregate from strong oxidizers (e.g., Nitric acid, Peroxides) and strong bases (liberates volatile free amine).

Part 2: Chemical Characterization & Hazard Identification

Effective disposal requires understanding the chemical "personality" of the substance to predict its behavior in waste streams.

Physicochemical Profile
  • Chemical Name: (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride

  • CAS Number: 1807933-93-2 (Specific Isomer) / 53632-92-1 (Racemic HCl)

  • Molecular Formula: C₇H₁₁NS · HCl

  • Functional Groups: Primary Amine (Salt form), Thiophene Ring (Sulfur heterocycle).

  • Solubility: High water solubility (Ionic salt); Soluble in Methanol/DMSO; Insoluble in non-polar organics (Hexane).

  • Acidity: Weakly acidic in solution (Ammonium salt, pKa ~9-10 for conjugate acid).

Regulatory & Hazard Classification

Based on GHS standards and analog data (2-thiophenemethylamine):

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[2][3][4]

    • H319: Causes serious eye irritation.[2][3][4][5]

    • H335: May cause respiratory irritation.[2][3][4]

  • RCRA Classification (USA): Not listed as P- or U-listed waste. However, it must be characterized by the generator. If mixed with solvents, it often defaults to D001 (Ignitable) or F-listed solvent codes.

  • Sulfur Content: ~18% by weight. Requires incineration facilities equipped with scrubbers to capture Sulfur Dioxide (SO₂).

Part 3: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Best for: Expired raw material, weighing paper, contaminated PPE.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

  • Labeling: Mark as "Hazardous Waste - Toxic/Irritant." Explicitly list "Contains Sulfur" to aid the incineration facility.

  • Segregation: Ensure no oxidizers are present in the same secondary containment.

  • Disposal Method: Lab Pack . The container is placed into a larger drum (55-gallon) with absorbent material and sent for high-temperature incineration.

Protocol B: Aqueous Waste (Reaction Workup/Cleaning)

Best for: Aqueous layers from extractions, glassware rinse water.

  • pH Check: The HCl salt will lower the pH of the waste stream.

    • Action: Measure pH. If pH < 2, neutralize carefully with Sodium Bicarbonate (NaHCO₃) to pH 5-9.

    • Caution: Neutralization to high pH (>10) will deprotonate the salt, liberating the free amine. The free amine is volatile and has a strong, unpleasant "rotten" odor characteristic of thiophenes. Keep pH between 5 and 9 to maintain the non-volatile salt form.

  • Collection: Collect in "Aqueous Waste - Toxic" carboys.

  • Prohibited: Do NOT pour down the drain. Thiophene derivatives are toxic to aquatic life and can damage biological wastewater treatment systems.

Protocol C: Organic Solvent Waste (HPLC/Mother Liquors)

Best for: Material dissolved in MeOH, ACN, or DMSO.

  • Compatibility: Verify the solvent stream does not contain peroxides (e.g., old THF) or strong acids.

  • Collection: Collect in "Organic Waste - Halogenated" or "Non-Halogenated" depending on the solvent carrier.

    • Note: Even though the compound contains Chlorine (HCl), if the solvent is non-halogenated (e.g., Methanol), small amounts of this salt usually do not force the "Halogenated" classification, but check local vendor rules.

  • Incineration: This stream is injected directly into fuel-blending incinerators.

Part 4: Decontamination & Verification

Objective: Ensure surfaces and glassware are free of active pharmaceutical ingredients (API) before leaving the controlled area.

  • Solubility Logic: Since the compound is an HCl salt, it is highly water-soluble.

  • Wash Protocol:

    • Step 1: Rinse glassware 3x with Water. (Captures 99% of mass).

    • Step 2: Rinse 1x with Methanol (Removes organic residues).

    • Step 3: Final Water rinse.[2][3][6]

  • Validation: Swab surface and check pH (should be neutral) or use UV verification if available (Thiophene absorbs strongly at ~230-240 nm).

Part 5: Waste Segregation Decision Logic

The following diagram illustrates the decision-making process for segregating waste streams containing (1R)-1-(Thiophen-2-yl)propan-1-amine hydrochloride.

WasteSegregation Start Start: Waste Generation StateCheck Physical State? Start->StateCheck SolidWaste Solid Waste (Powder, contaminated PPE) StateCheck->SolidWaste Solid LiquidWaste Liquid Waste StateCheck->LiquidWaste Liquid LabPack Lab Pack for Incineration (Label: Sulfur Containing) SolidWaste->LabPack SolventCheck Solvent Type? LiquidWaste->SolventCheck Aqueous Aqueous Solution SolventCheck->Aqueous Water Based Organic Organic Solvent SolventCheck->Organic Solvent Based pHCheck Check pH Aqueous->pHCheck OrgDisposal Organic Waste Drum (Fuel Blending) Organic->OrgDisposal Neutralize Neutralize to pH 5-9 (Avoid pH > 10 to prevent odor) pHCheck->Neutralize pH < 2 or > 9 AqDisposal Aqueous Toxic Waste Drum pHCheck->AqDisposal pH 5-9 Neutralize->AqDisposal

Figure 1: Decision tree for segregating thiophene-amine waste streams to ensure safety and regulatory compliance.

Part 6: References

  • PubChem. (2025).[4] Compound Summary: 1-(Thiophen-2-yl)propan-2-amine hydrochloride.[4][7] National Library of Medicine. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

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